Corilagin

• CAS: 2088321-44-0

Core Science & Biosynthesis

Corilagin: A Comprehensive Technical Guide to Its Natural Sources, Plant Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corilagin is a naturally occurring ellagitannin, a type of hydrolyzable tannin, first isolated in 1951 from Caesalpinia coriaria[1][2]. It is a bioactive compound found in a wide array of plants and has garnered significant attention for its diverse pharmacological activities, including anti-tumor, anti-inflammatory, hepatoprotective, and antioxidant properties[1][3][4][5][6]. This technical guide provides an in-depth overview of the natural sources of corilagin, its distribution in the plant kingdom, quantitative data on its presence in various plant tissues, and detailed experimental protocols for its extraction, isolation, and analysis. Additionally, it visualizes key signaling pathways modulated by corilagin and typical experimental workflows.

Natural Sources and Plant Distribution

Corilagin is distributed across numerous plant families, with a notable prevalence in the Euphorbiaceae and Combretaceae families[3][4][5][6]. It is primarily isolated from the aerial parts of plants, including the leaves, stems, flowers, fruits, and seeds[3][6].

Major Plant Families Containing Corilagin

• Euphorbiaceae (Spurge Family): This is one of the most significant sources of corilagin. Many species within the Phyllanthus genus are particularly rich in this compound, such as Phyllanthus niruri, Phyllanthus urinaria, and Phyllanthus emblica[3][4][5][7][8]. Other genera in this family that contain corilagin include Acalypha, Alchornea, Jatropha, Macaranga, and Mallotus[3].

• Combretaceae (Indian Almond Family): Several species of the Terminalia genus, like Terminalia catappa and Terminalia chebula, are known to contain corilagin[3][7].

• Geraniaceae (Geranium Family): Geranium sibiricum is a recognized source of corilagin[3][4][5].

• Sapindaceae (Soapberry Family): Corilagin has been identified in Dimocarpus longan (Longan), particularly in the pericarp and seeds[3][6][9].

• Polygonaceae (Buckwheat Family): Polygonum chinense is another plant species known to contain this compound[3][5][7].

• Saururaceae (Lizard's Tail Family): Saururus chinensis has been reported as a source of corilagin[3][5][7].

• Aceraceae (Maple Family): Corilagin has been found in species like Acer nikoense[3].

Table 1: Plant Species and Families Containing Corilagin

Plant Family	Genus	Species	Common Name(s)	Reference(s)
Euphorbiaceae	Phyllanthus	P. niruri, P. urinaria, P. emblica, P. tenellus, P. amarus, P. maderaspatensis	Gale of the wind, Chanca Piedra, Amla	[3][4][5][7][8][10]
Acalypha	A. wilkesiana, A. hispida, A. australis	Copperleaf, Chenille plant	[3][5][7]
Alchornea	A. glandulosa	[2][3]
Dimocarpus	D. longan	Longan	[3][6][9]
Combretaceae	Terminalia	T. catappa, T. chebula, T. citrina, T. macroptera	Indian almond, Haritaki	[3][7]
Lumnitzera	L. racemosa	White-flowered black mangrove	[3]
Geraniaceae	Geranium	G. sibiricum	Siberian crane's-bill	[3][4][5]
Polygonaceae	Polygonum	P. chinense	Chinese knotweed	[3][5][7]
Saururaceae	Saururus	S. chinensis	Chinese lizard's tail	[3][5][7]
Aceraceae	Acer	A. nikoense	Nikko maple	[3]
Lythraceae	Punica	P. granatum	Pomegranate	[2]

Quantitative Data on Corilagin Content

The concentration of corilagin can vary significantly depending on the plant species, the specific part of the plant, geographical location, and harvesting time. The following table summarizes available quantitative data.

Table 2: Corilagin Concentration in Various Plant Sources

Plant Species	Plant Part	Concentration	Analytical Method	Reference(s)
Dimocarpus longan	Seed	542.15 ± 10.30 µg/g	UPLC	[9]
Phyllanthus niruri	Whole Plant	1157.87 µg/g	Not Specified	[5]
Phyllanthus amarus	Whole Plant	2.28% (in water-alcohol extract)	HPLC	[4]
Phyllanthus maderaspatensis	Whole Plant	0.45% (in hydro-alcoholic extract)	HPLC	[11]

Experimental Protocols

Extraction and Isolation of Corilagin

The following protocol is a generalized procedure based on methodologies reported for isolating corilagin from Phyllanthus species[10][11][12].

a. Plant Material Preparation:

• Collect and authenticate the whole plant material (e.g., Phyllanthus maderaspatensis)[11].

• Dry the plant material in the shade and then pulverize it into a coarse powder.

b. Extraction:

• Perform hot extraction of the pulverized plant material using a hydro-alcoholic mixture, such as Methanol:Water (2:1)[11].

• Concentrate the resulting extract under reduced pressure to obtain a crude extract[11].

c. Liquid-Liquid Partitioning:

• Suspend the crude extract in water.

• Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as ethyl acetate, to fractionate the extract. Corilagin is typically enriched in the ethyl acetate fraction[11].

d. Chromatographic Purification:

• Subject the enriched fraction to repeated column chromatography. A common approach involves using a Diaion HP-20 column followed by a silica gel column[10][11].

• Elute the column with a gradient of solvents, for instance, starting with water and gradually increasing the percentage of methanol. Collect the fractions and monitor them using Thin Layer Chromatography (TLC).

• For final purification, utilize preparative High-Performance Liquid Chromatography (Prep-HPLC) on the corilagin-rich fractions. An isocratic mobile phase of methanol and water on a C18 column is often effective[10][11].

e. Alternative Green Extraction Method:

• An alternative method involves using an aqueous ionic liquid (e.g., 0.4 M [BMIm]Br) with ultrasonication for extraction from Phyllanthus tenellus[12].

• This is followed by removal of the ionic liquid and purification of corilagin using macroporous resin D101 and prep-HPLC, with a final purification step of water precipitation to achieve high purity[12].

Quantification of Corilagin

a. High-Performance Liquid Chromatography (HPLC):

• System: An HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., Kromasil 100-7-C18)[11].

• Mobile Phase: A gradient or isocratic mixture of methanol and water (or acetonitrile and water) with a small amount of acid (e.g., formic acid or phosphoric acid) to improve peak shape.

• Detection: UV detection at a wavelength of approximately 254 nm or 280 nm.

• Quantification: Prepare a standard curve using a certified reference standard of corilagin. Calculate the concentration in the samples by comparing their peak areas to the standard curve.

b. Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

• For more sensitive and selective quantification, LC-MS/MS can be employed.

• The LC conditions are similar to those for HPLC.

• The mass spectrometer is operated in negative ion mode. Corilagin typically shows a parent ion [M-H]⁻ at m/z 633[10][11].

• Characteristic fragment ions, such as m/z 463 and m/z 301, can be used for confirmation and quantification in Multiple Reaction Monitoring (MRM) mode[10][11].

Signaling Pathways and Experimental Workflows

Corilagin-Induced Apoptosis Signaling Pathway

Corilagin has been shown to induce apoptosis in cancer cells, such as breast cancer cells, by modulating the Bcl-2 family of proteins and activating caspases[13]. The following diagram illustrates this pathway.

Caption: Corilagin-induced apoptosis pathway in cancer cells.

General Experimental Workflow for Corilagin Isolation

The diagram below outlines a typical workflow for the extraction, isolation, and identification of corilagin from a plant source.

Caption: Workflow for corilagin isolation and analysis.

Conclusion

Corilagin is a promising phytochemical with a broad spectrum of biological activities. Its widespread distribution in various plant families, particularly Euphorbiaceae and Combretaceae, makes it an accessible target for natural product research. This guide provides a foundational resource for researchers by consolidating information on its natural sources, providing quantitative data, and detailing robust protocols for its extraction and analysis. The visualization of its role in signaling pathways and the clear experimental workflow offer valuable tools for scientists and professionals in the field of drug discovery and development, facilitating further investigation into the therapeutic potential of this versatile compound.

References

• 1. Corilagin, a promising medicinal herbal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Corilagin - Wikipedia [en.wikipedia.org]
• 3. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Corilagin from longan seed: Identification, quantification, and synergistic cytotoxicity on SKOv3ip and hey cells with ginsenoside Rh2 and 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. phcogcommn.org [phcogcommn.org]
• 12. Preparative purification of corilagin from Phyllanthus by combining ionic liquid extraction, prep-HPLC, and precipitation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. A network-based analysis of key pharmacological pathways of Corilagin acting on Breast cancer and experimental validation | E3S Web of Conferences [e3s-conferences.org]

Corilagin: A Technical Overview of its Molecular Properties

For Immediate Release

This technical guide provides an in-depth look at the fundamental molecular characteristics of corilagin, a key ellagitannin found in various medicinal plants. The information presented is intended for researchers, scientists, and professionals in the field of drug development who are investigating the therapeutic potential of this compound.

Corilagin is a hydrolyzable tannin distinguished by a β-D-glucopyranose core. This central glucose unit is esterified with both galloyl and hexahydroxydiphenoyl (HHDP) groups, contributing to its complex structure and significant biological activities.

Core Molecular Data

The fundamental physicochemical properties of corilagin are summarized below. This data is critical for experimental design, dosage calculations, and analytical method development.

Property	Value
Molecular Formula	C₂₇H₂₂O₁₈[1][2]
Molecular Weight	634.45 g/mol [1][2][3]
CAS Number	23094-69-1[3]

Molecular Relationship Diagram

The following diagram illustrates the direct relationship between the compound and its core molecular identifiers.

Core molecular properties of Corilagin.

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula, such as those utilizing mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are widely established.

Mass Spectrometry for Molecular Weight Determination:

High-resolution mass spectrometry (HRMS) is employed to accurately determine the molecular weight of corilagin.

• Sample Preparation: A dilute solution of corilagin is prepared in a suitable solvent, such as methanol or acetonitrile.

• Ionization: The sample is introduced into the mass spectrometer and ionized using a soft ionization technique like Electrospray Ionization (ESI) to prevent fragmentation.

• Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured by a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Data Interpretation: The molecular weight is calculated from the m/z value of the protonated or deprotonated molecule, confirming the value of 634.45 g/mol .[1][2][3]

NMR Spectroscopy for Structural Elucidation and Formula Confirmation:

¹H and ¹³C NMR are used to confirm the chemical structure, which in turn validates the molecular formula.

• Sample Preparation: Corilagin is dissolved in a deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

• Spectral Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H spectrum, along with the chemical shifts in the ¹³C spectrum, are analyzed to identify the different protons and carbons in the molecule. This detailed structural information confirms the arrangement of atoms corresponding to the molecular formula C₂₇H₂₂O₁₈.[3]

This guide serves as a foundational resource for professionals engaged in the study of corilagin. The provided data and illustrative diagrams are intended to facilitate further research and development efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. raybiotech.com [raybiotech.com]
• 3. Corilagin | 23094-69-1 | Benchchem [benchchem.com]

A Comprehensive Technical Guide to the Physicochemical Properties of Corilagin

Introduction

Corilagin is a naturally occurring ellagitannin, a type of hydrolyzable tannin, found in a variety of medicinal plants, including those from the Euphorbiaceae and Combretaceae families.[1][2] As a polyphenolic compound, it has garnered significant interest within the scientific community for its broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant, hepatoprotective, and antitumor effects.[1][3] This technical guide provides a detailed overview of the physicochemical properties of corilagin, intended for researchers, scientists, and professionals in the field of drug development. The guide summarizes key quantitative data, outlines relevant experimental protocols, and visualizes associated biological pathways and analytical workflows.

Physicochemical Characteristics

Corilagin presents as a white to off-white or pale-yellow acicular crystalline powder.[1][2][4] Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₂₇H₂₂O₁₈	[1][5][6][7][8][9]
Molecular Weight	634.45 g/mol	[5][6][8][9][10]
Melting Point	>188°C	[11]
Appearance	White to off-white powder	[4]
Purity	≥98% (typically determined by HPLC)	[4][6][8][10]

Solubility Profile

The solubility of corilagin is a critical factor for its formulation and delivery in therapeutic applications. It is generally soluble in several organic solvents but has limited solubility in water.

Solvent	Solubility	Source(s)
Dimethyl Sulfoxide (DMSO)	~25 mg/mL, 100 mg/mL, 125 mg/mL	[10][12][13]
Ethanol	~25 mg/mL, 20 mg/mL	[4][10]
Dimethylformamide (DMF)	~20 mg/mL	[4][10]
Methanol	Soluble	[1][2]
Acetone	Soluble	[1][2]
Water	Slightly soluble (~1 mg/mL)	[4][8]
Phosphate-Buffered Saline (PBS, pH 7.2)	~5 mg/mL	[10]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and quantification of corilagin. Key spectral data are provided below.

Spectroscopic Technique	Data	Source(s)
UV-Vis Spectroscopy	λmax: 220, 268 nm	[10]
Infrared (IR) Spectroscopy (cm⁻¹)	3400 (O-H), 1732 & 1713 (C=O, ester), 1609 (C=C, aromatic), 1196 (C-O, phenol)	[7]
¹H-NMR Spectroscopy	δ (ppm): 6.38 (d, J=2 Hz, H-1'''), 5.00 (t, J=11.2 Hz, H-5'''), 4.51 (t, J=8.0 Hz, H-6'''b), 4.09 (dd, J=11.2, 8.5 Hz, H-6'''a)	[14]
¹³C-NMR Spectroscopy	δ (ppm): 167.7, 166.3, 164.2 (C=O carbons); 109.2, 109.1, 107.3 (phenyl and galloyl carbons)	[14]
Mass Spectrometry (MS)	[M-H]⁻ at m/z 633; Major fragments at m/z 463 and 301	[14]

Experimental Protocols

The determination of the physicochemical properties of corilagin involves a series of standardized experimental procedures. The following sections provide an overview of the methodologies typically employed.

Isolation and Purification of Corilagin

A general workflow for the extraction and purification of corilagin from a plant source, such as Phyllanthus maderaspatensis, is described below.[14]

Objective: To isolate and purify corilagin from plant material for subsequent analysis.

Methodology:

• Extraction: The dried and powdered whole plant material is subjected to hot extraction with a hydro-alcoholic solvent (e.g., 70% methanol).

• Partitioning: The resulting crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as ethyl acetate and n-butanol. The butanol fraction is typically enriched with corilagin.[14]

• Column Chromatography: The corilagin-rich fraction is subjected to column chromatography. A common choice for the stationary phase is Diaion HP-20, with a mobile phase gradient of methanol in water.[14]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): For final purification, the enriched fraction from column chromatography is subjected to preparative HPLC using a C18 column and an isocratic mobile phase, such as 25% methanol in water.[14]

• Compound Verification: The purity and identity of the isolated corilagin are confirmed by comparing its spectroscopic data (NMR, MS) with literature values.[14]

Workflow for the Isolation and Analysis of Corilagin.

Determination of Solubility

Objective: To quantify the solubility of corilagin in various solvents.

Methodology:

• Sample Preparation: An excess amount of corilagin is added to a known volume of the solvent of interest (e.g., DMSO, ethanol, water) in a sealed vial.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is centrifuged or filtered to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of corilagin in the clear supernatant is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry, by comparing the response to a standard curve of known concentrations.

Spectroscopic Analysis

Objective: To obtain spectroscopic data for structural confirmation and characterization.

• UV-Vis Spectroscopy: A dilute solution of corilagin in a suitable solvent (e.g., methanol) is prepared. The absorbance is scanned across the UV-visible range (typically 200-400 nm) to determine the wavelengths of maximum absorbance (λmax).[10]

• Infrared (IR) Spectroscopy: A small amount of the solid sample is mixed with potassium bromide (KBr) to form a pellet, or analyzed as a thin film. The IR spectrum is recorded to identify characteristic functional groups based on their vibrational frequencies.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., DMSO-d₆, D₂O). ¹H and ¹³C NMR spectra are acquired to provide detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.[7][14]

• Mass Spectrometry (MS): The sample is introduced into a mass spectrometer, often coupled with a liquid chromatography system (LC-MS). The mass-to-charge ratio (m/z) of the molecular ion and its fragmentation pattern are determined, which helps to confirm the molecular weight and structural features of the molecule.[14]

Signaling Pathways Modulated by Corilagin

Corilagin exerts its biological effects by modulating various intracellular signaling pathways. One of the key pathways it influences is the Toll-Like Receptor 4 (TLR4) signaling cascade, which plays a crucial role in the inflammatory response.[15]

Inhibition of the TLR4 Signaling Pathway

In the context of sepsis or other inflammatory conditions, Lipopolysaccharide (LPS), a component of Gram-negative bacteria, binds to TLR4. This binding initiates a downstream signaling cascade that leads to the activation of transcription factors like NF-κB and the subsequent production of pro-inflammatory cytokines such as IL-1β and IL-6.[15] Corilagin has been shown to intervene in this pathway by down-regulating the expression of key signaling molecules, including TLR4 itself, as well as the adaptor proteins MyD88 and TRIF, and the downstream effector TRAF6.[15] This inhibitory action ultimately reduces the production of inflammatory mediators, thereby ameliorating the inflammatory state.[15]

Inhibitory Effect of Corilagin on the TLR4 Signaling Pathway.

This technical guide has provided a detailed summary of the physicochemical properties of corilagin, including its molecular characteristics, solubility, and spectroscopic data. Furthermore, it has outlined the standard experimental protocols for the isolation and characterization of this compound and visualized its interaction with a key inflammatory signaling pathway. This comprehensive information serves as a valuable resource for scientists and researchers engaged in the study and development of corilagin as a potential therapeutic agent.

References

• 1. mdpi.com [mdpi.com]
• 2. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corilagin, a promising medicinal herbal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. adipogen.com [adipogen.com]
• 5. Corilagin | C27H22O18 | CID 73568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. raybiotech.com [raybiotech.com]
• 7. researchgate.net [researchgate.net]
• 8. Corilagin 23094-69-1 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Corilagin CAS 23094-69-1, Analytical Standard, Best Price & High Purity [nacchemical.com]
• 12. Corilagin | CAS:23094-69-1 | Phenols | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. selleckchem.com [selleckchem.com]
• 14. phcogcommn.org [phcogcommn.org]
• 15. Corilagin ameliorates the extreme inflammatory status in sepsis through TLR4 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Corilagin Solubility: A Technical Guide for Researchers

Introduction

Corilagin is a polyphenolic ellagitannin, a class of hydrolyzable tannins, found in a variety of medicinal plants.[1][2] It has garnered significant interest in the scientific community for its broad spectrum of biological and therapeutic activities, including anti-inflammatory, antioxidant, hepatoprotective, and antitumor properties.[1][3] As a promising candidate for drug development, a thorough understanding of its physicochemical properties, particularly its solubility in various solvents, is crucial for researchers in pharmacology, medicinal chemistry, and drug formulation. This technical guide provides an in-depth overview of the solubility of corilagin in dimethyl sulfoxide (DMSO) and other common laboratory solvents, complete with quantitative data, experimental protocols, and visual diagrams of relevant biological pathways and experimental workflows.

Quantitative Solubility Data

The solubility of corilagin has been determined in several common organic solvents and aqueous buffers. The following table summarizes the available quantitative data from various sources. It is important to note that slight variations in reported solubility values may exist due to differences in experimental conditions, such as temperature and the purity of the compound and solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes	Source(s)
DMSO	~25	~39.4	[2][4][5]
100	157.61	[6]
125	197.02	Requires sonication	[7]
Ethanol	~25	~39.4	[2][4][5]
100	157.61	[8][9]
Dimethylformamide (DMF)	~20	~31.5	[2][4]
Methanol	1	1.58	Clear, colorless solution
Water	1	1.58	Slightly soluble; clear, colorless solution	[10]
Insoluble	-	[8]
PBS (pH 7.2)	~5	~7.88	[2][4][5]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of corilagin, based on standard laboratory methods.

Objective: To determine the solubility of corilagin in a specific solvent (e.g., DMSO).

Materials:

• Corilagin (crystalline solid, >98% purity)

• Solvent of choice (e.g., DMSO, analytical grade)

• Glass vials with screw caps

• Analytical balance

• Vortex mixer

• Water bath sonicator

• Incubator or water bath capable of maintaining 37°C

• Centrifuge

• Pipettes and tips

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Procedure:

• Preparation of Stock Solutions: Prepare a high-concentration stock solution of corilagin in the chosen solvent if a standard curve is to be generated using HPLC or UV-Vis spectrophotometry.

• Sample Preparation:

  • Weigh a precise amount of corilagin (e.g., 10 mg) and add it to a glass vial.

  • Add a small, measured volume of the solvent (e.g., 0.1 mL) to the vial.

• Solubilization:

  • Gently mix the sample at room temperature by vortexing for 1-2 minutes.[11]

  • If the corilagin has not completely dissolved, sonicate the vial in a water bath for up to 5 minutes.[11]

  • If the solid is still present, warm the solution to 37°C for 5-60 minutes.[11]

  • Visually inspect the solution for any undissolved particles. A clear solution indicates complete dissolution.

• Equilibration (for thermodynamic solubility):

  • If an excess of solid is present, continue to agitate the sample at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • Centrifuge the supersaturated solution at high speed to pellet the excess, undissolved corilagin.

• Quantification:

  • Carefully collect a known volume of the supernatant.

  • Dilute the supernatant with the solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of corilagin in the diluted supernatant using a validated HPLC or UV-Vis spectrophotometric method.

• Calculation:

  • Calculate the original concentration of corilagin in the undissolved sample, taking into account the dilution factor. This value represents the solubility of corilagin in the solvent under the tested conditions.

Signaling Pathways and Experimental Workflows

Corilagin's Effect on the Notch Signaling Pathway

Corilagin has been shown to inhibit the progression of certain cancers, such as cholangiocarcinoma, by modulating the Notch signaling pathway.[12][13] The following diagram illustrates the inhibitory effect of corilagin on this pathway.

Caption: Corilagin inhibits the Notch signaling pathway.

Experimental Workflow for Solubility Determination

The following diagram outlines the general workflow for determining the solubility of a compound like corilagin in the laboratory.

Caption: Workflow for determining corilagin solubility.

References

• 1. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Corilagin | CAS 23094-69-1 | Cayman Chemical | Biomol.com [biomol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Corilagin | CAS:23094-69-1 | Phenols | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. adipogen.com [adipogen.com]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Corilagin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corilagin, an ellagitannin found in a variety of medicinal plants, has garnered significant attention in the scientific community for its broad spectrum of biological and therapeutic activities.[1] This technical guide provides an in-depth overview of the core biological activities of corilagin, with a focus on its anticancer, anti-inflammatory, antioxidant, hepatoprotective, and antiviral properties. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug discovery and development. This document summarizes key quantitative data, details experimental methodologies from cited studies, and provides visual representations of the molecular pathways influenced by corilagin.

Anticancer Activity

Corilagin has demonstrated significant potential as an anticancer agent by inhibiting cell proliferation, inducing apoptosis (programmed cell death), and triggering cell cycle arrest in various cancer cell lines.[1]

Quantitative Data: In Vitro Cytotoxicity of Corilagin

The following table summarizes the half-maximal inhibitory concentration (IC50) values of corilagin in different cancer cell lines, providing a quantitative measure of its cytotoxic effects.

Cancer Type	Cell Line	IC50 (µM)	Reference
Lung Cancer	A549	28.8 ± 1.2	[2]
Various Cancers	Multiple	(Refer to original source for a comprehensive table)	[3]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[4][5]

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1,000 to 100,000 cells per well) and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of corilagin and incubated for a specified period (e.g., 24, 48, or 72 hours).[6]

• MTT Addition: After incubation, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for 2-4 hours to allow formazan crystal formation.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a detergent solution.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Signaling Pathways in Anticancer Activity

Corilagin exerts its anticancer effects by modulating several key signaling pathways.

Corilagin induces apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It upregulates the expression of pro-apoptotic proteins like Bax and downregulates anti-apoptotic proteins like Bcl-2.[7] This leads to the activation of caspases, a family of proteases that execute apoptosis.[7]

Experimental Protocol: Western Blot for Apoptosis Markers

Western blotting is used to detect specific proteins in a sample.

Methodology:

• Protein Extraction: Cancer cells treated with corilagin are lysed to extract total protein.

• Protein Quantification: The protein concentration of each lysate is determined to ensure equal loading.

• Gel Electrophoresis: Proteins are separated by size using SDS-PAGE.

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved caspase-3, PARP).[8][9]

• Secondary Antibody Incubation: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate.

Corilagin-induced apoptosis signaling pathways.

Corilagin can arrest the cell cycle at different phases, preventing cancer cells from dividing and proliferating. For example, it has been shown to induce G2/M phase arrest in some cancer cell lines and S phase arrest in others.[1][4]

Experimental Protocol: Flow Cytometry for Cell Cycle Analysis

Flow cytometry is a technique used to analyze the physical and chemical characteristics of particles in a fluid as they pass through a laser beam.

Methodology:

• Cell Preparation: Cancer cells treated with corilagin are harvested and fixed, typically with cold 70% ethanol, to permeabilize the cell membrane.[9][10]

• DNA Staining: The fixed cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide (PI) or DAPI.[10][11]

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The intensity of the fluorescence is proportional to the amount of DNA in each cell.

• Data Interpretation: The data is used to generate a histogram that shows the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Anti-inflammatory Activity

Corilagin exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators and modulating key inflammatory signaling pathways.[12]

Quantitative Data: Inhibition of Inflammatory Mediators by Corilagin

The following table summarizes the inhibitory effects of corilagin on various inflammatory markers.

Inflammatory Mediator	Assay System	Effect	IC50/Concentration	Reference
Nitric Oxide (NO)	LPS-induced RAW 264.7 cells	Inhibition	65.69% inhibition at 75 µM	[13]
TNF-α	LPS-induced RAW 264.7 cells	Inhibition	42.37% inhibition at 75 µM	[13]
IL-6	LPS-induced RAW 264.7 cells	Inhibition	48.09% inhibition at 75 µM	[13]
IL-1β	LPS-induced RAW 264.7 cells	Inhibition	26.47% inhibition at 75 µM	[13]
Prostaglandin E2 (PGE-2)	LPS-induced RAW 264.7 cells	Inhibition	46.88% inhibition at 75 µM	[13]
iNOS	LPS-induced RAW 264.7 cells	Inhibition	56.22% inhibition at 75 µM	[13]
COX-2	LPS-induced RAW 264.7 cells	Inhibition	59.99% inhibition at 75 µM	[13]
H2O2 scavenging	Cell-free	Scavenging activity	76.85 µg/ml	[13]
*OH scavenging	Cell-free	Scavenging activity	26.68 µg/ml	[13]
NO scavenging	Cell-free	Scavenging activity	66.64 µg/ml	[14]

Signaling Pathway: NF-κB Inhibition

A primary mechanism of corilagin's anti-inflammatory activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[12][15] NF-κB is a key transcription factor that regulates the expression of many pro-inflammatory genes. Corilagin can prevent the degradation of IκBα, an inhibitor of NF-κB, thereby blocking the translocation of NF-κB to the nucleus and subsequent gene transcription.[15]

Corilagin's inhibition of the NF-κB signaling pathway.

Hepatoprotective Activity

Corilagin has been shown to protect the liver from various types of damage, including that induced by alcohol and toxins.[16][17] Its hepatoprotective effects are attributed to its antioxidant and anti-inflammatory properties.

Quantitative Data: Hepatoprotective Effects of Corilagin in Animal Models

The following table presents data from animal studies demonstrating the hepatoprotective effects of corilagin.

Animal Model	Parameter	Treatment Group	Result	Reference
Acetaminophen-induced liver injury in mice	Serum ALT	APAP + Corilagin (1-20 mg/kg)	Significantly decreased	[17][18]
Acetaminophen-induced liver injury in mice	Serum AST	APAP + Corilagin (1-20 mg/kg)	Significantly decreased	[17][18]
Concanavalin A-induced hepatic injury in mice	Serum ALT	Con A + Corilagin (25 mg/kg)	Significantly reduced	[19]
Concanavalin A-induced hepatic injury in mice	Serum AST	Con A + Corilagin (25 mg/kg)	Significantly reduced	[19]
High-fat diet-induced NAFLD in mice	Plasma ALT	HFD + Corilagin (5 or 10 mg/kg)	Attenuated increase	[20]
High-fat diet-induced NAFLD in mice	Plasma AST	HFD + Corilagin (5 or 10 mg/kg)	Attenuated increase	[20]

Experimental Protocol: Measurement of Liver Enzymes in Animal Models

Methodology:

• Animal Model Induction: A liver injury model is induced in animals (e.g., mice or rats) through the administration of a hepatotoxic agent like acetaminophen or alcohol.

• Corilagin Treatment: Animals are treated with corilagin at various doses before or after the induction of liver injury.

• Blood Collection: Blood samples are collected from the animals at the end of the study period.

• Serum Separation: Serum is separated from the blood by centrifugation.

• Enzyme Assay: The levels of liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), in the serum are measured using commercially available assay kits.

• Data Analysis: The enzyme levels in the corilagin-treated groups are compared to those in the untreated liver injury group.

Antiviral Activity

Corilagin has demonstrated inhibitory activity against a range of viruses, including hepatitis B virus (HBV), hepatitis C virus (HCV), human immunodeficiency virus (HIV), and SARS-CoV-2.[6][21]

Quantitative Data: Antiviral Activity of Corilagin

The following table provides a summary of the antiviral efficacy of corilagin.

Virus	Assay	IC50/EC50	Reference
SARS-CoV-2	Inhibition of Spike-RBD binding to ACE2	24.9 µM	[6]
SARS-CoV-2	Inhibition of Mpro	0.73 µM	[22]
SARS-CoV-2	Inhibition of viral replication	0.13 µmol/L	[21]

Other Key Signaling Pathways Modulated by Corilagin

In addition to the NF-κB pathway, corilagin influences other critical signaling cascades involved in cellular processes.

Notch-mTOR Signaling Pathway

The Notch signaling pathway is crucial for cell proliferation, differentiation, and survival. Corilagin has been shown to suppress the Notch-mTOR pathway, which is often dysregulated in cancer.[1][23]

Corilagin's modulation of the Notch-mTOR signaling pathway.

TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway plays a dual role in cancer, acting as a tumor suppressor in the early stages and promoting metastasis in later stages. Corilagin has been found to inhibit the pro-tumorigenic effects of TGF-β.[1][24][25]

Corilagin's interference with the TGF-β signaling pathway.

Conclusion

Corilagin is a promising natural compound with a diverse range of biological activities that hold significant therapeutic potential. Its ability to modulate multiple key signaling pathways involved in cancer, inflammation, and liver disease underscores its importance as a subject for further research and development. This technical guide provides a foundational understanding of corilagin's mechanisms of action, supported by quantitative data and detailed experimental protocols, to aid scientists and researchers in their exploration of this multifaceted molecule.

References

• 1. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. texaschildrens.org [texaschildrens.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Corilagin prevents SARS-CoV-2 infection by targeting RBD-ACE2 binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corilagin induces apoptosis and inhibits autophagy of HL-60 cells by regulating miR-451/HMGB1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apoptosis western blot guide | Abcam [abcam.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Flow cytometry with PI staining | Abcam [abcam.com]
• 12. Anti-proliferation and anti-inflammation effects of corilagin in rheumatoid arthritis by downregulating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Effect of Corilagin on the Proliferation and NF-κB in U251 Glioblastoma Cells and U251 Glioblastoma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Corilagin Alleviates Nonalcoholic Fatty Liver Disease in High-Fat Diet-Induced C57BL/6 Mice by Ameliorating Oxidative Stress and Restoring Autophagic Flux - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Corilagin reduces acetaminophen-induced hepatotoxicity through MAPK and NF-κB signaling pathway in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Corilagin reduces acetaminophen-induced hepatotoxicity through MAPK and NF- κ B signaling pathway in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Frontiers | Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization [frontiersin.org]
• 20. Corilagin prevents non-alcoholic fatty liver disease via improving lipid metabolism and glucose homeostasis in high fat diet-fed mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Corilagin inhibits SARS-CoV-2 replication by targeting viral RNA-dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. frontiersin.org [frontiersin.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

Corilagin's Mechanism of Action in Cancer Cells: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corilagin, a hydrolyzable tannin found in various medicinal plants, has emerged as a promising natural compound with potent anti-cancer properties.[1][2][3] This technical guide provides an in-depth exploration of the molecular mechanisms through which corilagin exerts its anti-neoplastic effects on cancer cells. It is designed to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into signaling pathways, experimental data, and methodologies.

Corilagin's anti-cancer activity is multifaceted, primarily involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways that govern cancer cell proliferation, survival, and metastasis.[1][2][3][4] This document will systematically dissect these mechanisms, presenting quantitative data in structured tables, detailing experimental protocols for key assays, and providing visual representations of the intricate signaling networks through Graphviz diagrams.

Data Presentation: Quantitative Effects of Corilagin on Cancer Cells

The following tables summarize the quantitative data on the effects of corilagin on various cancer cell lines, providing a comparative overview of its potency and specific cellular responses.

Table 1: IC50 Values of Corilagin in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)	Reference
Hepatocellular Carcinoma	Bel7402	24.5	[5]
Hepatocellular Carcinoma	SMMC7721	23.4	[5]
Normal Liver Cells	Chang-liver	131.4	[5]

Table 2: Corilagin-Induced Apoptosis in Cancer Cells

Cancer Type	Cell Line	Corilagin Concentration (µM)	Apoptotic Rate (%)	Reference
Hepatocellular Carcinoma	SMMC-7721	37.5	24.1	[6]
Gastric Cancer	SGC7901	Dose-dependent increase	Not specified	[7]
Gastric Cancer	BGC823	Dose-dependent increase	Not specified	[7]

Table 3: Effect of Corilagin on Cell Cycle Distribution

Cancer Type	Cell Line	Corilagin Concentration	Cell Cycle Phase Arrest	Reference
Hepatocellular Carcinoma	SMMC7721	Not specified	G2/M	[5]
Ovarian Cancer	A2780	20 µmol/mL	S	[8][9]
Ovarian Cancer	Hey, SKOv3ip	Not specified	G2/M	[10][11]
Glioblastoma	U251	Not specified	G2/M	[4]
Glioblastoma Stem-Like Cells	U251	Not specified	S	[4]

Table 4: In Vivo Anti-Tumor Efficacy of Corilagin

Cancer Model	Treatment	Duration	Tumor Growth Inhibition (%)	Reference
MHCC97-H Xenografts	30 mg/kg corilagin (intraperitoneal)	5 weeks	47.3	[5]
MCF-7 Xenografts	5, 15, 25 mg/kg corilagin (intraperitoneal)	4 weeks	Significant attenuation	[12]

Core Mechanisms of Action

Corilagin's anti-cancer effects are orchestrated through a complex interplay of molecular events, primarily centered on the induction of programmed cell death (apoptosis) and the halting of the cell division cycle.

Induction of Apoptosis

Corilagin triggers apoptosis in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[6][13]

• Intrinsic Pathway: Corilagin induces mitochondrial membrane potential collapse, leading to the release of cytochrome c into the cytoplasm.[6] This event activates caspase-9, which in turn activates the executioner caspase-3, culminating in the cleavage of PARP and other cellular substrates, leading to apoptosis.[6][13][14] Corilagin upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2, further promoting the mitochondrial apoptotic cascade.[6][12][15] In some cancer cells, corilagin's pro-apoptotic activity is mediated by the upregulation of p53.[5][6]

• Extrinsic Pathway: Corilagin has been shown to upregulate the expression of Fas and Fas Ligand (FasL), leading to the activation of caspase-8.[4][6] Activated caspase-8 can directly activate caspase-3 or cleave Bid to tBid, which then translocates to the mitochondria to amplify the apoptotic signal.[6]

• Reactive Oxygen Species (ROS) Generation: In breast and gastric cancer cells, corilagin induces the production of intracellular reactive oxygen species (ROS).[7][12][16] This oxidative stress is a key trigger for both apoptosis and autophagy.[7][12]

Cell Cycle Arrest

Corilagin effectively halts the proliferation of cancer cells by inducing cell cycle arrest at different phases, depending on the cancer type. It commonly causes G2/M phase arrest in hepatocellular carcinoma and ovarian cancer cells.[2][3][4][5] In other instances, such as in glioblastoma stem-like cells and another ovarian cancer cell line, it induces S phase arrest.[4][8][9] This cell cycle arrest is mediated by the modulation of key regulatory proteins:

• Downregulation of: p-Akt, Cyclin B1, and cdc2.[5][11]

• Up regulation of: p-p53 and p21(Cip1).[5][8]

Key Signaling Pathways Modulated by Corilagin

Corilagin exerts its anti-cancer effects by targeting multiple critical signaling pathways that are often dysregulated in cancer.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival. Corilagin has been shown to inhibit this pathway in several cancers. By downregulating the phosphorylation of Akt (p-Akt), corilagin suppresses downstream signaling, leading to decreased cell proliferation and survival.[4][5][11] In cholangiocarcinoma, corilagin's inhibition of the Notch signaling pathway leads to the downregulation of p-Akt and mTOR.[4] In breast cancer, suppression of the Akt/mTOR/p70S6K pathway is linked to the induction of autophagy.[12]

MAPK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is crucial for transmitting extracellular signals to the nucleus to control gene expression and various cellular processes. Corilagin has been reported to block the non-canonical ERK/Akt pathways.[12][16] It also prevents the phosphorylation of Erk in the context of TGF-β signaling.[16]

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway plays a pivotal role in inflammation, immunity, and cancer by promoting cell proliferation and survival. Corilagin inhibits the NF-κB signaling pathway by preventing the degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[4][17] This inhibition of NF-κB activity contributes to the induction of apoptosis in neural tumor cells.[4]

TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway has a dual role in cancer, acting as a tumor suppressor in the early stages and a promoter of metastasis in later stages. Corilagin can inhibit the TGF-β signaling pathway by preventing the secretion of TGF-β and blocking the phosphorylation of its downstream effectors, Smad2, Akt, and Erk.[12][16] This inhibition has been observed to suppress the growth of ovarian cancer cells.[7]

Notch Signaling Pathway

The Notch signaling pathway is involved in cell fate determination, proliferation, and apoptosis. In cholangiocarcinoma, corilagin has been shown to inhibit the Notch1 signaling pathway. This leads to a reduction in the Notch Intracellular Domain (NICD), which in turn suppresses the expression of downstream target proteins like mTOR, p-Erk1/2, and p-Akt, thereby controlling cancer initiation and growth.[4]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature to study the anti-cancer effects of corilagin.

Cell Viability Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Protocol:

  • Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of corilagin or a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 490 nm or 570 nm using a microplate reader.

  • The cell viability is expressed as a percentage of the control. The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V, a phospholipid-binding protein, has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

• Protocol:

  • Plate cells and treat them with corilagin for the desired time.

  • Harvest the cells by trypsinization and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate the cells for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. Viable cells are Annexin V-negative and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

• Principle: This method uses the DNA-staining dye propidium iodide (PI) to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

• Protocol:

  • Culture and treat cells with corilagin.

  • Harvest the cells and wash with PBS.

  • Fix the cells in ice-cold 70% ethanol and store them at -20°C overnight.

  • Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A.

  • Incubate for 30 minutes at 37°C in the dark.

  • Analyze the DNA content by flow cytometry. The data is then analyzed using cell cycle analysis software to determine the percentage of cells in each phase.

Western Blot Analysis

• Principle: Western blotting is a technique used to detect specific proteins in a sample. It involves separating proteins by size using gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

• Protocol:

  • Treat cells with corilagin and then lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody against the protein of interest overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Use a loading control, such as β-actin or GAPDH, to normalize the protein levels.

Visualizing the Mechanisms: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by corilagin and a typical experimental workflow.

Caption: Corilagin induces apoptosis through both extrinsic and intrinsic pathways.

Caption: Corilagin induces G2/M cell cycle arrest by modulating key regulatory proteins.

Caption: Corilagin inhibits multiple oncogenic signaling pathways.

Caption: A typical experimental workflow to investigate corilagin's anti-cancer effects.

References

• 1. [PDF] Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin inhibits hepatocellular carcinoma cell proliferation by inducing G2/M phase arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Study on the Effects and Mechanism of Corilagin on A2780 Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Corilagin enhances the anti-tumor activity of 5-FU by downregulating the expression of GRP 78 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Corilagin inhibits breast cancer growth via reactive oxygen species‐dependent apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Corilagin induces apoptosis, autophagy and ROS generation in gastric cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]
• 16. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - ProQuest [proquest.com]
• 17. Effect of Corilagin on the Proliferation and NF-κB in U251 Glioblastoma Cells and U251 Glioblastoma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Properties of Corilagin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Corilagin (β-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose) is a potent ellagitannin found in various medicinal plants, including those of the Phyllanthus and Terminalia genera.[1][2] This polyphenolic compound exhibits a wide array of pharmacological benefits, including anti-inflammatory, hepatoprotective, and antitumor activities.[2][3][4] A significant body of research highlights its robust antioxidant properties, which are central to its therapeutic potential. Corilagin mitigates oxidative stress through two primary mechanisms: direct scavenging of reactive oxygen species (ROS) and indirect action via the modulation of key cellular signaling pathways that control endogenous antioxidant defenses. This guide provides a comprehensive technical overview of these mechanisms, supported by quantitative data, detailed experimental protocols, and visual representations of the core signaling pathways involved.

Direct Antioxidant and Radical Scavenging Activity

Corilagin's chemical structure, rich in phenolic hydroxyl groups, enables it to directly donate hydrogen atoms or electrons to neutralize free radicals. Its efficacy has been quantified in various in vitro assays.

Quantitative Data on Scavenging Activities

The following table summarizes the key quantitative metrics reported for Corilagin's direct antioxidant effects.

Assay Type	Target Radical/Species	Metric	Result	Source Organism/Context	Citation
Nitric Oxide (NO) Scavenging	Nitric Oxide	IC₅₀	66.64 µg/mL	In vitro chemical assay	[5]
DPPH Scavenging	2,2-diphenyl-1-picrylhydrazyl	IC₅₀	6.4 µg/mL	Phyllanthus niruri extract (Corilagin major component)	[6]

In Vivo Effects on Oxidative Stress Markers

In animal models of oxidative damage, such as cerebral ischemia, corilagin treatment has been shown to restore the balance of key oxidative stress markers.

Model	Marker	Effect of Corilagin	Citation
Middle Cerebral Artery Occlusion (MCAO) in rats	Malondialdehyde (MDA)	Significantly decreased levels	[7][8]
MCAO in rats	Superoxide Dismutase (SOD)	Restored activity	[7][8]
MCAO in rats	Glutathione (GSH)	Restored activity	[7][8]

Indirect Antioxidant Mechanisms: Modulation of Cellular Signaling Pathways

Corilagin's more profound and lasting antioxidant effects stem from its ability to upregulate the cell's own defense systems by modulating critical signaling pathways.

Activation of the Nrf2-ARE Pathway

The Nuclear factor erythroid-2-related factor 2 (Nrf2) is a master transcription factor that regulates cellular redox homeostasis.[9] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 (Kelch-like ECH-associated protein 1). Oxidative stress or activators like corilagin promote the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of numerous antioxidant genes, inducing their expression.[9][10]

Corilagin has been identified as a novel Nrf2 activator.[7][8] In models of cerebral ischemia and acetaminophen-induced hepatotoxicity, corilagin treatment leads to increased expression of Nrf2 and its downstream target genes, including heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase modifier and catalytic subunits (GCLM/GCLC).[7][8][11] This activation is crucial for its protective effects, as knockdown of Nrf2 attenuates corilagin-induced protection.[7][8]

Caption: Corilagin activates the Nrf2-ARE antioxidant pathway.

Upstream Regulation via AMPK/GSK3β Signaling

Recent studies have elucidated the upstream mechanisms by which corilagin activates Nrf2. Evidence points to the involvement of the AMP-activated protein kinase (AMPK) and Glycogen synthase kinase 3β (GSK3β) signaling cascade.[10][11] Corilagin treatment has been shown to promote the phosphorylation (activation) of AMPK. Activated AMPK, in turn, phosphorylates and inhibits GSK3β.[10] Since active GSK3β normally promotes the degradation of Nrf2, its inhibition by the corilagin-AMPK axis leads to Nrf2 stabilization, accumulation, and subsequent nuclear translocation, enhancing the antioxidant response.[11]

Caption: Upstream regulation of Nrf2 by Corilagin via the AMPK/GSK3β axis.

Crosstalk with Inflammatory Signaling (NF-κB and MAPK)

Oxidative stress and inflammation are intricately linked processes. Corilagin's antioxidant activity is complemented by its potent anti-inflammatory effects, often mediated through the inhibition of the Toll-like receptor 4 (TLR4), nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[3][12][13]

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate TLR4, triggering downstream cascades that include the phosphorylation of MAPK family members (JNK, p38) and the activation of the NF-κB pathway.[3] This leads to the nuclear translocation of NF-κB p65 and the production of pro-inflammatory cytokines and enzymes like iNOS, which in turn generate more ROS.[3][12] Corilagin has been shown to inhibit the expression of TLR4 and suppress the phosphorylation of JNK, p38, and NF-κB p65, thereby blocking this pro-inflammatory and pro-oxidant feedback loop.[3][14]

Caption: Corilagin inhibits inflammatory pathways linked to oxidative stress.

Experimental Protocols

The following sections detail standardized protocols for assessing the antioxidant properties of compounds like corilagin.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[15]

• Reagents:

  • DPPH solution (0.1 mM in methanol or ethanol).

  • Corilagin stock solution (e.g., 1 mg/mL in methanol).

  • Methanol or ethanol (analytical grade).

  • Positive control (e.g., Ascorbic acid, Trolox).

• Procedure:

  • Prepare a series of dilutions of corilagin and the positive control in methanol (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • In a 96-well microplate, add 100 µL of each sample dilution to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all sample wells.

  • Prepare a control well containing 100 µL of methanol and 100 µL of DPPH solution.

  • Prepare blank wells for each concentration containing 100 µL of the sample dilution and 100 µL of methanol to correct for sample absorbance.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Scavenging Activity (%) = [ (A_control - (A_sample - A_blank)) / A_control ] * 100

  • The IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) is determined by plotting the scavenging activity percentage against the sample concentrations.

Nitric Oxide (NO) Scavenging Assay

• Principle: This assay measures the scavenging of nitric oxide generated from sodium nitroprusside (SNP). The NO produced reacts with oxygen to form nitrite, which is quantified using the Griess reagent. A decrease in nitrite formation indicates NO scavenging.

• Reagents:

  • Sodium nitroprusside (10 mM in phosphate-buffered saline, PBS).

  • Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-Naphthyl)ethylenediamine dihydrochloride).

  • Corilagin stock solution.

  • PBS (pH 7.4).

• Procedure:

  • Prepare serial dilutions of corilagin in PBS.

  • Mix 100 µL of each sample dilution with 100 µL of 10 mM SNP solution in a 96-well plate.

  • Incubate the mixture at 25°C for 150 minutes under a light source.

  • After incubation, add 100 µL of Griess reagent to each well.

  • Allow the color to develop for 10 minutes in the dark.

  • Measure the absorbance at 546 nm.

• Calculation:

  • Calculate the percentage of NO scavenging using a formula analogous to the DPPH assay. The IC₅₀ value is determined from the dose-response curve.

Western Blotting for Nrf2 and Downstream Proteins

• Principle: This technique is used to detect and quantify the expression levels of specific proteins in cell or tissue lysates, providing evidence of pathway activation.

• Procedure:

  • Cell/Tissue Lysis: Lyse cells or tissues treated with or without corilagin in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel via electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against Nrf2, Keap1, HO-1, NQO1, or a loading control (e.g., β-actin, GAPDH) overnight at 4°C, diluted according to manufacturer's instructions.

  • Washing: Wash the membrane three times with TBST for 10 minutes each.

  • Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Quantification: Densitometrically analyze the band intensities and normalize them to the loading control to determine relative protein expression.

Conclusion and Future Perspectives

Corilagin demonstrates significant antioxidant properties through a dual mechanism of direct radical scavenging and, more importantly, the potent activation of the endogenous Nrf2 antioxidant defense system.[7] Its ability to modulate upstream kinases like AMPK and to suppress pro-oxidant inflammatory pathways like NF-κB and MAPK underscores its multifaceted role in maintaining cellular redox homeostasis.[3][10] These characteristics make corilagin a compelling candidate for further investigation in the development of therapeutic agents for diseases rooted in oxidative stress and inflammation. Future research should focus on its bioavailability, pharmacokinetic profile, and long-term safety to fully realize its clinical potential.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]
• 3. Corilagin ameliorates macrophages inflammation in atherosclerosis through TLR4-NFκB/MAPK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Antioxidant and pro-angiogenic effects of corilagin in rat cerebral ischemia via Nrf2 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oncotarget.com [oncotarget.com]
• 9. Activation of Nrf2 by Natural Bioactive Compounds: A Promising Approach for Stroke? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. corilagin-alleviates-acetaminophen-induced-hepatotoxicity-via-enhancing-the-ampk-gsk3-nrf2-signaling-pathway - Ask this paper | Bohrium [bohrium.com]
• 12. The Effect and Mechanism of Corilagin from Euryale Ferox Salisb Shell on LPS-Induced Inflammation in Raw264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Anti-proliferation and anti-inflammation effects of corilagin in rheumatoid arthritis by downregulating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research.aalto.fi [research.aalto.fi]

The Hepatoprotective Potential of Corilagin: A Technical Guide to its Mechanisms and Therapeutic Applications in Liver Disease

For Researchers, Scientists, and Drug Development Professionals

Abstract

Corilagin, a prominent ellagitannin found in various medicinal plants, has garnered significant attention for its potent hepatoprotective properties. This technical guide provides a comprehensive overview of the therapeutic effects of corilagin in a range of liver diseases, including non-alcoholic fatty liver disease (NAFLD), drug-induced liver injury, and liver fibrosis. We delve into the molecular mechanisms underpinning its protective actions, focusing on key signaling pathways such as TGF-β/Smad, NF-κB, and MAPK. This document summarizes quantitative data from preclinical studies, presents detailed experimental protocols for in vivo and in vitro models of liver disease, and visualizes complex biological processes through signaling pathway and workflow diagrams to facilitate a deeper understanding and guide future research and drug development efforts in the field of hepatology.

Introduction

Liver disease represents a significant global health burden with a rising prevalence. The pathological spectrum of liver disease is broad, encompassing conditions such as non-alcoholic fatty liver disease (NAFLD), drug-induced liver injury (DILI), and liver fibrosis, which can progress to cirrhosis and hepatocellular carcinoma. Current therapeutic options are often limited and may be associated with adverse effects, highlighting the urgent need for novel, effective, and safe therapeutic agents.

Corilagin, a polyphenolic compound, has emerged as a promising natural product with multifaceted pharmacological activities, including anti-inflammatory, antioxidant, and anti-fibrotic effects.[1] Preclinical evidence strongly suggests that corilagin can mitigate liver damage by modulating critical signaling pathways involved in inflammation, oxidative stress, and fibrogenesis.[1][2] This guide aims to provide a detailed technical resource for researchers and drug development professionals, summarizing the current state of knowledge on the hepatoprotective effects of corilagin and providing practical experimental methodologies for its investigation.

Hepatoprotective Effects of Corilagin in Preclinical Models

Corilagin has demonstrated significant therapeutic efficacy in various preclinical models of liver disease. Its protective effects are attributed to its ability to modulate key pathological processes, including lipid accumulation, inflammation, oxidative stress, and fibrosis.

Non-Alcoholic Fatty Liver Disease (NAFLD)

In high-fat diet (HFD)-induced mouse models of NAFLD, corilagin treatment has been shown to significantly ameliorate hepatic steatosis.[3][4] This is evidenced by a reduction in liver weight, serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST), and hepatic triglyceride (TG) and total cholesterol (TC) content.[3][4] Furthermore, corilagin improves the plasma lipid profile by decreasing TG, TC, and low-density lipoprotein cholesterol (LDL-c) while increasing high-density lipoprotein cholesterol (HDL-c).[5]

Table 1: Quantitative Effects of Corilagin in a High-Fat Diet-Induced NAFLD Mouse Model

Parameter	Control (NCD)	HFD	HFD + Corilagin (5 mg/kg)	HFD + Corilagin (10 mg/kg)
Serum ALT (U/L)	35.2 ± 5.1	85.6 ± 10.2	55.3 ± 7.8	48.7 ± 6.5**
Serum AST (U/L)	80.1 ± 9.8	150.4 ± 15.3	110.2 ± 12.1	98.5 ± 10.9
Liver TG (mg/g)	15.3 ± 2.1	45.8 ± 5.3	28.6 ± 3.9*	22.4 ± 3.1
Liver TC (mg/g)	3.2 ± 0.4	8.9 ± 1.1	5.7 ± 0.8	4.5 ± 0.6**
TNF-α (pg/mL)	15.2 ± 2.3	42.8 ± 5.1	28.9 ± 3.9	23.1 ± 3.2
IL-6 (pg/mL)	10.1 ± 1.8	35.6 ± 4.2	22.4 ± 3.1*	18.7 ± 2.5

*p < 0.05, **p < 0.01 compared to HFD group. Data are presented as mean ± SD.[3][4]

Drug-Induced Liver Injury

Corilagin exhibits protective effects against DILI induced by agents such as acetaminophen (APAP). In a mouse model of APAP-induced hepatotoxicity, corilagin treatment significantly reduced serum ALT levels and hepatic myeloperoxidase (MPO) activity, an indicator of neutrophil infiltration.[2][6] Furthermore, corilagin attenuated the production of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).[2]

Table 2: Quantitative Effects of Corilagin in an Acetaminophen-Induced Liver Injury Mouse Model

Parameter	Control	APAP	APAP + Corilagin (5 mg/kg)	APAP + Corilagin (10 mg/kg)
Serum ALT (U/L)	45 ± 6	8500 ± 950	4200 ± 510	2800 ± 350**
Hepatic MPO (U/g tissue)	0.5 ± 0.1	8.2 ± 1.1	4.5 ± 0.6	3.1 ± 0.4
Hepatic MDA (nmol/mg protein)	1.2 ± 0.2	5.8 ± 0.7	3.1 ± 0.4*	2.3 ± 0.3
Hepatic SOD (U/mg protein)	120 ± 15	45 ± 7	85 ± 10	105 ± 12**
p-JNK / JNK ratio	1.0 ± 0.1	4.2 ± 0.5	2.5 ± 0.3	1.8 ± 0.2
p-ERK / ERK ratio	1.0 ± 0.1	3.8 ± 0.4	2.1 ± 0.3*	1.5 ± 0.2
NF-κB p65 (relative expression)	1.0 ± 0.1	3.5 ± 0.4	2.0 ± 0.3*	1.4 ± 0.2**

*p < 0.05, **p < 0.01 compared to APAP group. Data are presented as mean ± SD.[2][7]

Liver Fibrosis

In a carbon tetrachloride (CCl4)-induced liver fibrosis model in rats, corilagin demonstrated potent anti-fibrotic effects.[8] It significantly reduced the hepatic hydroxyproline content, a major component of collagen, and decreased the expression of alpha-smooth muscle actin (α-SMA), a marker of hepatic stellate cell (HSC) activation.[8]

Table 3: Quantitative Effects of Corilagin in a CCl4-Induced Liver Fibrosis Rat Model

Parameter	Control	CCl4	CCl4 + Corilagin (10 mg/kg)	CCl4 + Corilagin (20 mg/kg)
Hydroxyproline (μg/g liver)	150 ± 20	850 ± 90	450 ± 50	300 ± 40**
α-SMA (positive area %)	2 ± 0.5	25 ± 4	12 ± 2	7 ± 1.5
TGF-β1 (pg/mg protein)	25 ± 4	120 ± 15	70 ± 9*	50 ± 7
p-Smad2/3 / Smad2/3 ratio	1.0 ± 0.2	5.5 ± 0.8	3.0 ± 0.5*	2.1 ± 0.4**

*p < 0.05, **p < 0.01 compared to CCl4 group. Data are presented as mean ± SD.[8]

Molecular Mechanisms of Action

Corilagin exerts its hepatoprotective effects through the modulation of several key signaling pathways implicated in the pathogenesis of liver disease.

Inhibition of Inflammatory Pathways

Corilagin has been shown to suppress inflammatory responses in the liver by inhibiting the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[2][9] In models of drug-induced liver injury, corilagin reduces the phosphorylation of key MAPK proteins such as ERK and JNK, and inhibits the nuclear translocation of the NF-κB p65 subunit.[2][10] This leads to a downstream reduction in the expression of pro-inflammatory cytokines like TNF-α and IL-6.[2][11]

Attenuation of Oxidative Stress

The antioxidant properties of corilagin contribute significantly to its hepatoprotective effects. It mitigates oxidative stress by reducing the levels of malondialdehyde (MDA), a marker of lipid peroxidation, and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD).[3]

Anti-Fibrotic Activity through TGF-β/Smad Pathway Inhibition

A critical mechanism underlying the anti-fibrotic effect of corilagin is its ability to inhibit the transforming growth factor-beta (TGF-β)/Smad signaling pathway, a central mediator of liver fibrosis.[8] Corilagin has been shown to decrease the expression of TGF-β1 and inhibit the phosphorylation of Smad2 and Smad3, which are key downstream effectors in this pathway.[8] This inhibition leads to a reduction in the activation of hepatic stellate cells and a subsequent decrease in the deposition of extracellular matrix proteins like collagen.[8]

Experimental Protocols

This section provides detailed methodologies for key in vivo and in vitro experiments to evaluate the hepatoprotective effects of corilagin.

In Vivo Models of Liver Disease

• Animal Model: Male C57BL/6 mice, 6-8 weeks old.

• Diet:

  • Control Group: Normal chow diet (NCD).

  • NAFLD Model Group: High-fat diet (HFD; e.g., 60% kcal from fat) for 12-16 weeks.

• Corilagin Administration: Administer corilagin (e.g., 5-20 mg/kg body weight) via oral gavage or intraperitoneal injection daily for the last 4-8 weeks of the HFD feeding period.

• Outcome Measures:

  • Monitor body weight and food intake weekly.

  • At the end of the study, collect blood for serum analysis of ALT, AST, TG, TC, LDL-c, and HDL-c.

  • Harvest liver tissue for weight measurement, histological analysis (H&E and Oil Red O staining), and biochemical assays (hepatic TG and TC content).

  • Analyze gene and protein expression of markers related to inflammation and lipid metabolism in liver tissue.

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Induction of Injury: Fast mice overnight and then administer a single intraperitoneal injection of acetaminophen (APAP) at a dose of 300-500 mg/kg.

• Corilagin Treatment: Administer corilagin (e.g., 10-50 mg/kg body weight) intraperitoneally 30 minutes to 2 hours after APAP injection.

• Sample Collection: Euthanize mice 16-24 hours after APAP administration.

• Outcome Measures:

  • Collect blood for serum ALT and AST measurement.

  • Harvest liver tissue for histology (H&E staining), immunohistochemistry (e.g., for neutrophils), and biochemical assays (MPO, MDA, SOD).

  • Analyze the expression and phosphorylation of proteins in the MAPK and NF-κB pathways in liver lysates.

• Animal Model: Male Sprague-Dawley rats, 180-220 g.

• Induction of Fibrosis: Administer carbon tetrachloride (CCl4) (e.g., 1-2 mL/kg body weight, diluted in olive oil) via intraperitoneal injection twice a week for 6-8 weeks.

• Corilagin Treatment: Administer corilagin (e.g., 10-50 mg/kg body weight) by oral gavage daily during the period of CCl4 administration.

• Sample Collection: Euthanize rats 48 hours after the final CCl4 injection.

• Outcome Measures:

  • Collect blood for serum liver function tests.

  • Harvest liver tissue for histological analysis (H&E, Masson's trichrome, and Sirius Red staining), immunohistochemistry for α-SMA, and measurement of hydroxyproline content.

  • Analyze the expression of key fibrotic markers and components of the TGF-β/Smad pathway in liver tissue.

In Vitro Assays

• Hepatocytes: Use primary hepatocytes or immortalized cell lines such as AML12 or HepG2 to study lipid accumulation and drug-induced toxicity.

• Hepatic Stellate Cells (HSCs): Use primary HSCs or cell lines like LX-2 to investigate the anti-fibrotic effects of corilagin.

• Culture hepatocytes (e.g., AML12 cells) in a suitable medium.

• Induce lipid accumulation by treating cells with oleic acid and palmitic acid.

• Co-treat cells with different concentrations of corilagin.

• After treatment, fix the cells with 10% formalin.

• Wash with 60% isopropanol and then stain with a freshly prepared Oil Red O working solution for 15-30 minutes.

• Wash with 60% isopropanol and then with water.

• Counterstain the nuclei with hematoxylin.

• Visualize and quantify the lipid droplets under a microscope.

• Lyse liver tissue or cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate with primary antibodies against target proteins (e.g., p-ERK, p-JNK, p-Smad2/3, NF-κB p65, α-SMA) overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

• Isolate total RNA from liver tissue or cells using a suitable kit.

• Synthesize cDNA using a reverse transcription kit.

• Perform qRT-PCR using SYBR Green master mix and gene-specific primers for target genes (e.g., TNF-α, IL-6, TGF-β1, α-SMA, collagen I).

• Normalize the expression of target genes to a housekeeping gene (e.g., GAPDH or β-actin).

• Calculate the relative gene expression using the 2-ΔΔCt method.

Visualization of Signaling Pathways and Workflows

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by corilagin in liver disease.

Caption: Corilagin inhibits the NF-κB and MAPK signaling pathways.

Caption: Corilagin inhibits the TGF-β/Smad signaling pathway.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for evaluating the hepatoprotective effects of corilagin in an animal model of liver disease.

Caption: General experimental workflow for in vivo studies.

Conclusion and Future Directions

The evidence presented in this technical guide strongly supports the hepatoprotective potential of corilagin in various forms of liver disease. Its ability to modulate key signaling pathways involved in inflammation, oxidative stress, and fibrosis makes it a compelling candidate for further investigation and development as a therapeutic agent. Future research should focus on elucidating the precise molecular targets of corilagin, optimizing its delivery and bioavailability, and conducting well-designed clinical trials to validate its efficacy and safety in human populations. The detailed experimental protocols provided herein offer a robust framework for researchers to advance our understanding of this promising natural compound and its potential to combat liver disease.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Corilagin reduces acetaminophen-induced hepatotoxicity through MAPK and NF-κB signaling pathway in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corilagin Alleviates Nonalcoholic Fatty Liver Disease in High-Fat Diet-Induced C57BL/6 Mice by Ameliorating Oxidative Stress and Restoring Autophagic Flux - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Corilagin prevents non-alcoholic fatty liver disease via improving lipid metabolism and glucose homeostasis in high fat diet-fed mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin prevents non-alcoholic fatty liver disease via improving lipid metabolism and glucose homeostasis in high fat diet-fed mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Corilagin reduces acetaminophen-induced hepatotoxicity through MAPK and NF- κ B signaling pathway in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. e-century.us [e-century.us]
• 8. Inhibitory Effect of Corilagin on miR-21-Regulated Hepatic Fibrosis Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of NADPH Oxidase-Derived ROS-Mediated IL-6/STAT3 and MAPK/NF-κB Signaling Pathways in Protective Effect of Corilagin against Acetaminophen-Induced Liver Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-Based Quantification of Corilagin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corilagin, an ellagitannin found in various medicinal plants, has garnered significant interest for its wide range of pharmacological activities, including anti-inflammatory, antioxidant, hepatoprotective, and anti-tumor effects.[1][2][3] Accurate and reliable quantification of corilagin in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used analytical technique for the precise and sensitive determination of corilagin. This application note provides a detailed protocol for the quantification of corilagin in plant extracts using a validated HPLC method.

Experimental Protocols

This section details the necessary steps for sample preparation and HPLC analysis of corilagin in plant extracts, based on established and validated methodologies.[4][5][6]

Sample Preparation

Proper sample preparation is critical to ensure accurate quantification and to protect the analytical column.

a. Plant Material: Plant materials, such as leaves, bark, or fruits, should be dried in the shade to preserve the chemical integrity of the constituents.[4] The dried samples are then ground into a fine powder.[4]

b. Extraction:

• Solvent Extraction: A common method involves hydroalcoholic extraction.[4]

  • Weigh an appropriate amount of the powdered plant material (e.g., 50 g).

  • Extract the powder with a mixture of water and methanol (e.g., 3:7 v/v) at room temperature.[4] Repeat the extraction process three times to ensure maximum yield.[4]

  • Pool the hydroalcoholic extracts and concentrate them under reduced pressure.

  • The concentrated extract should be vacuum-dried to remove any residual solvent.[4]

• Ultrasonic Extraction: For smaller sample sizes (e.g., 0.01 g of commercial dry powder extract), sonication can be employed.

  • Weigh the sample accurately and add 10 mL of a methanol:water solution (e.g., 40:60 v/v).[5]

  • Sonicate the mixture for 30 minutes at room temperature.[5]

c. Sample Cleanup (Solid-Phase Extraction - SPE): For complex matrices, an SPE step may be necessary to remove interfering compounds.[5]

• Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) with 1 mL of methanol followed by 1 mL of water.[5]

• Load 1 mL of the filtered extract solution onto the cartridge.

• Elute with 2 mL of methanol:water (40:60 v/v).[5] The eluate contains the corilagin.

d. Final Preparation:

• Dissolve the dried extract or the collected SPE eluate in the mobile phase or a suitable solvent (e.g., methanol:water, 3:7 v/v) to a known concentration (e.g., 1.0 mg/mL).[4]

• Filter the final solution through a 0.45 µm or 0.22 µm membrane filter prior to HPLC injection.[5]

HPLC-UV/PDA Analysis

a. Chromatographic Conditions: A reversed-phase HPLC system with UV or Photodiode Array (PDA) detection is typically used for corilagin analysis.

• HPLC System: A standard HPLC system equipped with a quaternary pump, in-line degasser, autosampler, and a PDA or UV detector.[4]

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for good separation.[4]

• Mobile Phase: A gradient elution using a mixture of acetonitrile and acidified water is effective.

  • Solvent A: Acetonitrile.[4]

  • Solvent B: 0.05% Trifluoroacetic Acid (TFA) in water.[4]

• Flow Rate: A typical flow rate is 1.0 mL/min.[4]

• Column Temperature: Maintain the column at 25°C.[4]

• Injection Volume: 20 µL.[5]

• Detection Wavelength: Corilagin can be monitored at approximately 267 nm.[5]

b. Gradient Elution Program: The following is an example of a gradient elution program that has been successfully used:

Time (min)	% Solvent A (Acetonitrile)	% Solvent B (0.05% TFA in Water)
0 - 12	13 - 37	87 - 63
12 - 13	37 - 100	63 - 0
13 - 15	100	0
15 - 16	100 - 13	0 - 87
16 - 30	13	87

This is an exemplary gradient and may require optimization based on the specific column and HPLC system used.[5]

Method Validation

To ensure the reliability of the quantitative data, the HPLC method should be validated according to ICH guidelines. Key validation parameters include:

• Linearity: The calibration curve for corilagin should demonstrate good linearity (r² > 0.99) over a defined concentration range (e.g., 1.0–75 µg/mL).[4]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The sensitivity of the method should be determined. For corilagin, reported LOD and LOQ values are around 0.5 µg/mL and 1.0 µg/mL, respectively.[4][7]

• Precision: The precision of the method is assessed by repeatability (intra-day) and intermediate precision (inter-day) studies, with relative standard deviation (RSD) values typically expected to be less than 8.0%.[4]

• Accuracy: Accuracy is often evaluated through recovery studies, with acceptable recovery rates generally falling between 97.8% and 101.1%.[8]

Quantitative Data Summary

The following table summarizes the quantitative analysis of corilagin in various plant extracts as determined by HPLC.

Plant Species	Plant Part	Corilagin Content (mg/g of extract)	Reference
Terminalia chebula	Fruit	26.09	[4]
Phyllanthus niruri	-	89.579	[1]
Phyllanthus urinaria	-	56.382	[1]

Visualizations

Experimental Workflow for Corilagin Quantification

The following diagram illustrates the general workflow for the quantification of corilagin in plant extracts using HPLC.

Caption: Workflow for corilagin quantification.

Logical Relationship of Method Validation Parameters

The following diagram outlines the key parameters for validating the analytical method.

Caption: Method validation parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. phcogcommn.org [phcogcommn.org]
• 3. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Validated HPLC method for the standardization of Phyllanthus niruri (herb and commercial extracts) using corilagin as a phytochemical marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. jocpr.com [jocpr.com]

Application Notes and Protocols for LC-MS/MS Analysis of Corilagin and Its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

Corilagin, an ellagitannin found in many medicinal plants, has demonstrated a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and antitumor effects.[1][2][3] A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for its development as a therapeutic agent. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the qualitative and quantitative analysis of corilagin and its metabolites in complex biological matrices.[4] This document provides detailed protocols and data for the LC-MS/MS analysis of corilagin and its metabolites.

I. Quantitative Analysis of Corilagin in Biological Samples

A sensitive and robust LC-MS/MS method has been developed and validated for the quantification of corilagin in rat plasma.[4] The method utilizes protein precipitation for sample preparation and a triple quadrupole mass spectrometer for detection.

Table 1: Method Validation Parameters for Corilagin Quantification in Rat Plasma[4]

Parameter	Value
Linearity Range	2.5 - 1000.0 ng/mL
Lower Limit of Quantification (LLOQ)	2.5 ng/mL
Intra-day Precision (RSD)	< 9.8%
Inter-day Precision (RSD)	< 9.8%
Accuracy (Relative Error)	Within ±6.0%

II. Metabolic Profiling of Corilagin

In vivo and in vitro studies have been conducted to identify the metabolites of corilagin. A comprehensive study using high-performance liquid chromatography quadrupole time-of-flight mass spectrometry (HPLC-Q-TOF-MS/MS) identified 24 metabolites of corilagin in rat biological samples (urine, feces, plasma, and tissues) following oral administration.[5]

The metabolic pathways of corilagin are diverse and involve several biotransformation reactions, including hydrolysis, methylation, glycosylation, reduction, glucuronidation, and sulfation.[5] The primary hydrolyzed metabolites identified are ellagic acid (EA) and gallic acid (GA).[5][6]

Table 2: Identified Metabolites of Corilagin[5]

Metabolite Type	Number Identified	Examples
Phase II Conjugate Metabolites	14	Glucuronidated and sulfated corilagin
Hydrolyzed Metabolites	3	Ellagic acid (EA), Gallic acid (GA)
Derived Metabolites	7	Methylated and glycosylated derivatives of EA and GA

Experimental Protocols

Protocol for Quantitative Analysis of Corilagin in Rat Plasma[4]

a. Sample Preparation (Protein Precipitation)

• To 100 µL of rat plasma, add 300 µL of methanol.

• Vortex the mixture for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a 10 µL aliquot into the LC-MS/MS system.

b. Liquid Chromatography Conditions

Parameter	Specification
Column	C8 column
Mobile Phase	A: 0.1% Formic acid in waterB: Methanol
Gradient	Gradient elution (specific gradient profile should be optimized)
Flow Rate	0.3 mL/min
Column Temperature	Ambient
Run Time	7.0 min

c. Mass Spectrometry Conditions

Parameter	Specification
Mass Spectrometer	Triple quadrupole tandem mass spectrometer
Ionization Source	Electrospray ionization (ESI)
Polarity	Negative
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Corilagin: m/z 633 → 301

Protocol for Metabolic Profiling of Corilagin[5]

a. Sample Preparation

Biological samples (urine, feces, plasma, tissue homogenates) are typically prepared by protein precipitation followed by solid-phase extraction (SPE) to concentrate the analytes and remove interfering substances.

b. Liquid Chromatography Conditions

A high-resolution LC-Q-TOF-MS system is recommended for metabolite identification.

Parameter	Specification
Column	C18 column
Mobile Phase	A: 0.1% Formic acid in waterB: Acetonitrile
Gradient	A suitable gradient to separate metabolites with a wide range of polarities.
Flow Rate	0.8 - 1.0 mL/min

c. Mass Spectrometry Conditions

Parameter	Specification
Mass Spectrometer	Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer
Ionization Source	Electrospray ionization (ESI)
Polarity	Negative and Positive modes to detect a wider range of metabolites.
Scan Mode	Full scan MS and data-dependent MS/MS
Collision Energy	Ramped collision energy to obtain informative fragment spectra.

Visualizations

Experimental Workflow

Caption: Experimental workflow for LC-MS/MS analysis of Corilagin.

Metabolic Pathway of Corilagin

Caption: Metabolic pathway of Corilagin.

Corilagin and the Notch Signaling Pathway

Corilagin has been shown to suppress cholangiocarcinoma progression by inhibiting the Notch signaling pathway.[7]

Caption: Corilagin's inhibition of the Notch signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Determination of corilagin in rat plasma using a liquid chromatography-electrospray ionization tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic profiling analysis of corilagin in vivo and in vitro using high-performance liquid chromatography quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Corilagin as an Analytical Standard

Introduction

Corilagin is a hydrolyzable tannin belonging to the group of ellagitannins, first isolated in 1951.[1] It is a major bioactive compound found in various medicinal plants, including those from the Phyllanthus, Terminalia, and Alchornea genera.[1][2] Corilagin exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, hepatoprotective, and antitumor effects.[3][4][5] These diverse pharmacological properties have led to its increasing interest in drug development and as a phytochemical marker for the standardization of herbal extracts. An analytical standard of corilagin with a purity of ≥98.0% (HPLC) is commercially available and should be stored at 2-8°C.[6]

This document provides detailed application notes and protocols for the use of corilagin as an analytical standard in chemical analysis, particularly for its quantification in various matrices using High-Performance Liquid Chromatography (HPLC). Additionally, it outlines its role in modulating key signaling pathways, which is crucial for researchers in drug discovery and development.

Physicochemical Properties of Corilagin

A clear understanding of the physicochemical properties of corilagin is essential for its proper handling and use as an analytical standard.

Property	Value	Reference
Molecular Formula	C₂₇H₂₂O₁₈	[7][8]
Molecular Weight	634.45 g/mol	[7][8]
CAS Number	23094-69-1
Appearance	Pale-yellow powder or off-white acicular crystalline powder	[9][10]
Melting Point	>188˚C	[11]
Solubility	Soluble in water (1 mg/mL, clear, colorless), methanol, ethanol, acetone, and DMSO	[8][10]

Analytical Application: Quantification of Corilagin by HPLC

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the identification and quantification of corilagin in plant extracts and other formulations. A validated HPLC-PDA (Photodiode Array) method allows for the accurate determination of corilagin content.[12][13]

Quantitative Data Summary

The following table summarizes the key validation parameters for a typical HPLC method for corilagin quantification.

Parameter	Value	Reference
Limit of Detection (LOD)	0.5 µg/mL	[12][13]
Limit of Quantification (LOQ)	1.0 µg/mL	[12][13]
Linearity (r²)	> 0.992	[12][13]

Experimental Protocol: HPLC Quantification of Corilagin

This protocol provides a general method for the quantification of corilagin. Researchers may need to optimize the method for their specific matrix and instrumentation.

1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 × 250 mm, 5 µm).[12][13]

• Corilagin analytical standard (≥98.0% purity).

• Acetonitrile (HPLC grade).

• Trifluoroacetic acid (TFA).

• Water (HPLC grade).

• Sample to be analyzed (e.g., plant extract).

2. Preparation of Standard Solutions

• Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of corilagin standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Preparation of Sample Solution

• The sample preparation will vary depending on the matrix. For a plant extract, a typical procedure is as follows:

  • Accurately weigh a known amount of the dried extract.

  • Dissolve the extract in a suitable solvent (e.g., methanol).

  • Use sonication or vortexing to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

4. Chromatographic Conditions [12][13]

• Column: RP-18, 4.6 × 250 mm, 5 µm.

• Mobile Phase: A gradient of acetonitrile and 0.05% trifluoroacetic acid in water.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: Monitor at a suitable wavelength for corilagin, which can be determined from its UV spectrum.

• Injection Volume: 20 µL.

5. Analysis and Calculation

• Inject the standard solutions to generate a calibration curve of peak area versus concentration.

• Inject the sample solution and record the peak area for corilagin.

• Calculate the concentration of corilagin in the sample using the linear regression equation from the calibration curve.

Experimental Workflow for HPLC Analysis

Caption: Workflow for the quantification of corilagin using HPLC.

Role of Corilagin in Modulating Signaling Pathways

Corilagin has been shown to exert its biological effects by modulating various cellular signaling pathways, making it a compound of interest in drug discovery. Its ability to inhibit specific pathways is often investigated in cancer research and other therapeutic areas.

TGF-β Signaling Pathway

Corilagin has been found to inhibit the growth of ovarian cancer cells by blocking the Transforming Growth Factor-beta (TGF-β) signaling pathways.[2][14] It achieves this by inhibiting the secretion of TGF-β and blocking the activation of both the canonical Smad and non-canonical ERK/AKT pathways.[14]

Caption: Corilagin's inhibition of the TGF-β signaling pathway.

Notch Signaling Pathway

In cholangiocarcinoma, corilagin has been demonstrated to suppress tumor progression by inhibiting the Notch signaling pathway.[15] It downregulates the expression of Notch1 and other proteins involved in this pathway, leading to reduced cell proliferation, migration, and invasion, and promoting apoptosis.[15]

Caption: Corilagin's inhibitory effect on the Notch signaling pathway.

PI3K/p53 Apoptotic Pathway

Corilagin can induce apoptosis in cancer cells through the PI3K/p53 pathway.[16] It upregulates the expression of p53 and Bax while downregulating Bcl-2, leading to an increase in the expression of apoptotic factors like caspase-9 and caspase-3.[16]

Caption: Corilagin-induced apoptosis via the PI3K/p53 pathway.

Corilagin serves as a valuable analytical standard for the quality control of herbal medicines and in phytochemical research. The provided HPLC protocol offers a reliable method for its quantification. Furthermore, its ability to modulate critical signaling pathways underscores its potential as a therapeutic agent, making it a significant molecule for further investigation in drug development. Researchers and scientists can utilize these notes and protocols to ensure accurate and reproducible results in their studies involving corilagin.

References

• 1. Corilagin - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Corilagin | CAS:23094-69-1 | Manufacturer ChemFaces [chemfaces.com]
• 5. Corilagin, a promising medicinal herbal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Corilagin analytical standard 23094-69-1 [sigmaaldrich.com]
• 7. Corilagin | C27H22O18 | CID 73568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Corilagin 23094-69-1 [sigmaaldrich.com]
• 9. phcogcommn.org [phcogcommn.org]
• 10. Comprehensive Analysis of Metabolic Changes in Mice Exposed to Corilagin Based on GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nacchemical.com [nacchemical.com]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. A potential anti-tumor herbal medicine, Corilagin, inhibits ovarian cancer cell growth through blocking the TGF-β signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Cell Culture Assays Using Corilagin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro applications of Corilagin, a promising natural compound with significant anti-cancer properties. The following sections detail the effects of Corilagin on various cancer cell lines, present quantitative data from key assays in a structured format, provide detailed experimental protocols, and visualize the underlying molecular mechanisms through signaling pathway diagrams.

Overview of Corilagin's In Vitro Anti-Cancer Activity

Corilagin, an ellagitannin found in various medicinal plants, has demonstrated potent anti-cancer effects across a range of cancer cell lines in vitro.[1] Its mechanisms of action are multifaceted, primarily involving the induction of apoptosis, cell cycle arrest, and the inhibition of cell migration and invasion.[2][3][4][5] These effects are mediated through the modulation of several key signaling pathways, including the PI3K/Akt, MAPK, Notch, and TGF-β pathways.[1][2][3][5][6][7][8][9][10][11][12]

Data Presentation: Quantitative Effects of Corilagin

The following tables summarize the quantitative data from various in vitro studies investigating the efficacy of Corilagin.

Table 1: Cell Viability (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following IC50 values were determined using the MTT assay after 24 to 72 hours of Corilagin treatment.

Cancer Type	Cell Line	IC50 (µM)	Reference
Lung Cancer	A549	28.8 ± 1.2	[1]
Hepatocellular Carcinoma	SMMC-7721	38.12 ± 1.2	[13]
Hepatocellular Carcinoma	Bel-7402	39.7 ± 1.4	[13]
Hepatocellular Carcinoma	MHCC97-H	37.05 ± 0.9	[13]
Colorectal Cancer	HCT-8	31.69 ± 2.04 (24h), 29.78 ± 1.25 (48h)	[14]
Ovarian Cancer	SKOV3	~700 (0.7 mM)	[15]

Table 2: Apoptosis Induction

The percentage of apoptotic cells was quantified using Annexin V/PI double staining followed by flow cytometry analysis after treatment with Corilagin.

Cell Line	Corilagin Concentration (µM)	Treatment Duration (h)	Apoptotic Cells (%)	Reference
SMMC-7721	37.5	24	24.1	[16]
SMMC-7721	50	24	41.1	[13]
HL-60	25 µg/ml	48	Increased	[17]
HL-60	50 µg/ml	48	Increased (dose-dependent)	[17]
A2780	20	48	13.03	[18]
A2780	100	48	53.37	[18]

Table 3: Inhibition of Cell Migration

The wound healing assay was used to assess the effect of Corilagin on cancer cell migration. The percentage of wound closure was measured after a defined period.

Cell Line	Corilagin Concentration (µM)	Treatment Duration (h)	Wound Closure Inhibition (%)	Reference
HCT-8	Not Specified	48	36.4 (vs. 59.5 in control)	[14]

Experimental Protocols

The following are detailed protocols for key in vitro assays used to evaluate the anti-cancer effects of Corilagin.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Corilagin on cancer cells.

Materials:

• Cancer cell line of interest

• Corilagin (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Corilagin Treatment: Prepare serial dilutions of Corilagin in complete medium. After 24 hours, remove the medium from the wells and add 100 µL of the various concentrations of Corilagin. Include a vehicle control (medium with the same concentration of solvent used to dissolve Corilagin).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value can be determined by plotting the percentage of cell viability against the concentration of Corilagin.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following Corilagin treatment.

Materials:

• Cancer cell line of interest

• Corilagin

• Complete cell culture medium

• PBS

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Corilagin for the desired time. Include an untreated control.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and collect the cell culture supernatant (to include floating apoptotic cells).

• Washing: Wash the cells twice with ice-cold PBS by centrifugation at 1000 rpm for 5 minutes.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour. Annexin V-FITC positive, PI negative cells are in early apoptosis. Annexin V-FITC positive, PI positive cells are in late apoptosis or necrosis.

Cell Migration Assay (Wound Healing Assay)

This assay assesses the effect of Corilagin on the migratory capacity of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Serum-free medium

• Corilagin

• 6-well plates

• 200 µL pipette tip

• Microscope with a camera

Procedure:

• Cell Seeding: Seed cells in 6-well plates and grow them to form a confluent monolayer.

• Wound Creation: Create a scratch (wound) in the cell monolayer using a sterile 200 µL pipette tip.

• Washing: Wash the cells with PBS to remove detached cells.

• Treatment: Add serum-free medium containing different concentrations of Corilagin to the wells. An untreated control with serum-free medium should be included.

• Image Acquisition: Capture images of the scratch at 0 hours and at various time points (e.g., 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different points in the images. The percentage of wound closure can be calculated as: [(Initial wound width - Wound width at time T) / Initial wound width] x 100.

Cell Invasion Assay (Transwell Assay)

This assay evaluates the ability of cancer cells to invade through an extracellular matrix barrier in the presence of Corilagin.

Materials:

• Cancer cell line of interest

• Serum-free medium

• Complete medium (as a chemoattractant)

• Corilagin

• Transwell inserts (8 µm pore size)

• Matrigel (or other extracellular matrix components)

• Cotton swabs

• Methanol

• Crystal Violet stain

Procedure:

• Matrigel Coating: Thaw Matrigel on ice and dilute it with cold serum-free medium. Coat the upper surface of the Transwell inserts with the diluted Matrigel and incubate at 37°C for at least 4 hours to allow for gelling.

• Cell Preparation: Harvest and resuspend the cells in serum-free medium.

• Assay Setup: Add complete medium (containing a chemoattractant like 10% FBS) to the lower chamber of the 24-well plate. Seed the prepared cells in serum-free medium with or without Corilagin into the Matrigel-coated upper chamber of the Transwell inserts.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• Removal of Non-invading Cells: After incubation, carefully remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes. Stain the cells with 0.5% Crystal Violet for 20 minutes.

• Image Acquisition and Quantification: Wash the inserts with PBS and take images of the stained cells using a microscope. Count the number of invaded cells in several random fields to quantify invasion.

Western Blot Analysis

This technique is used to detect changes in the expression and phosphorylation of specific proteins in signaling pathways after Corilagin treatment.

Materials:

• Cancer cell line of interest

• Corilagin

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against p-Akt, Akt, p-ERK, ERK, etc.)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Corilagin, then lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

Visualization of Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways modulated by Corilagin in cancer cells.

Corilagin's Effect on the PI3K/Akt Signaling Pathway

Caption: Corilagin inhibits the PI3K/Akt pathway, reducing cell proliferation and inducing apoptosis.

Corilagin's Modulation of the MAPK Signaling Pathway

Caption: Corilagin suppresses the MAPK/ERK signaling cascade, leading to decreased cell proliferation.

Corilagin's Impact on the Notch Signaling Pathway

Caption: Corilagin downregulates the Notch signaling pathway, affecting cell fate and proliferation.

Corilagin's Influence on the TGF-β Signaling Pathway

Caption: Corilagin inhibits the TGF-β signaling pathway, thereby reducing cancer cell migration and invasion.

Experimental Workflow for In Vitro Corilagin Studies

Caption: A typical experimental workflow for investigating the in vitro anti-cancer effects of Corilagin.

References

• 1. mdpi.com [mdpi.com]
• 2. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Corilagin induces apoptosis and inhibits HMBG1/PI3K/AKT signaling pathways in a rat model of gastric carcinogenesis induced by methylnitronitrosoguanidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Corilagin alleviates hypertrophic scars via inhibiting the transforming growth factor (TGF)-β/Smad signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Corilagin enhances the anti-tumor activity of 5-FU by downregulating the expression of GRP 78 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Apoptotic and genomic effects of corilagin on SKOV3 ovarian cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Corilagin induces apoptosis and inhibits autophagy of HL-60 cells by regulating miR-451/HMGB1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. preprints.org [preprints.org]

Application Notes and Protocols: Anti-proliferative Effects of Corilagin on A2780 Ovarian Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Corilagin, a gallotannin isolated from various medicinal plants, has demonstrated significant anti-tumor activities in several cancer cell lines. This document outlines the anti-proliferative effects of Corilagin on the A2780 human ovarian cancer cell line, providing detailed protocols for key assays and summarizing the dose-dependent effects on cell viability, apoptosis, and cell cycle progression. The underlying mechanism of action involves the modulation of the PI3K/p53 signaling pathway.

Data Presentation

Cell Viability and IC50 Values

Corilagin inhibits the proliferation of A2780 cells in a dose- and time-dependent manner. The half-maximal inhibitory concentration (IC50) values were determined using a CCK-8 assay.

Cell Line	Treatment Duration	IC50 (µmol/mL)
A2780	24 hours	61.32[1]
48 hours	47.81[1]
IOSE-80 (Normal Ovarian Epithelial)	24 hours	263.72[1]
48 hours	174.52[1]

Apoptosis Induction

Treatment with Corilagin for 48 hours induces apoptosis in A2780 cells, as determined by Annexin V-FITC/PI double staining and flow cytometry. A significant increase in the apoptotic rate is observed with increasing concentrations of Corilagin.[1][2]

Corilagin Concentration (µmol/mL)	Total Apoptosis Rate (%)	Observations
0 (Control)	Baseline	-
20	13.03[1][2]	Significant increase in apoptosis.[1][2]
40	Increasing	Progressive rise in total, early, and late apoptosis.[2]
60	Increasing	Progressive rise in total, early, and late apoptosis.[2]
80	Increasing	Progressive rise in total, early, and late apoptosis.[2]
100	53.37[2]	Substantial induction of apoptosis.[2]

Cell Cycle Analysis

Corilagin induces cell cycle arrest in the S phase in A2780 cells after 48 hours of treatment. This is characterized by a dose-dependent decrease in the proportion of cells in the G0/G1 and G2/M phases and an accumulation of cells in the S phase.[1][2][3]

Corilagin Concentration (µmol/mL)	G0/G1 Phase	S Phase	G2/M Phase
0 (Control)	Normal Distribution	Normal Distribution	Normal Distribution
20	Decreased	Increased	Decreased
40	Further Decreased	Further Increased	Further Decreased
60	Further Decreased	Further Increased	Further Decreased
80	Further Decreased	Further Increased	Further Decreased
100	Further Decreased	Further Increased	Further Decreased

Experimental Protocols

Cell Viability Assay (CCK-8)

This protocol details the determination of cell viability upon treatment with Corilagin using the Cell Counting Kit-8 (CCK-8).

Materials:

• A2780 ovarian cancer cells

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Corilagin (stock solution)

• CCK-8 reagent

• 96-well plates

• Microplate reader

Protocol:

• Culture A2780 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Seed 5 x 10³ cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Corilagin in culture medium to achieve final concentrations of 0, 20, 40, 60, 80, and 100 µmol/mL.

• Replace the medium in each well with 100 µL of the prepared Corilagin solutions. Include a vehicle control group (0 µmol/mL).

• Incubate the plates for 24 and 48 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for an additional 1-4 hours.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control group.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection of apoptosis using an Annexin V-FITC/PI apoptosis detection kit and flow cytometry.

Materials:

• A2780 cells

• 6-well plates

• Corilagin

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Protocol:

• Seed A2780 cells in 6-well plates at a density of 2 x 10⁵ cells per well and incubate for 24 hours.

• Treat the cells with Corilagin at concentrations of 0, 20, 40, 60, 80, and 100 µmol/mL for 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within 1 hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol outlines the analysis of cell cycle distribution by staining cellular DNA with Propidium Iodide (PI) followed by flow cytometry.

Materials:

• A2780 cells

• 6-well plates

• Corilagin

• Cold 70% Ethanol

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Seed A2780 cells in 6-well plates and treat with various concentrations of Corilagin (0-100 µmol/mL) for 48 hours as described for the apoptosis assay.

• Harvest the cells and wash with cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a PI staining solution containing RNase A.

• Incubate in the dark at 37°C for 30 minutes.

• Analyze the DNA content by flow cytometry. The data will be used to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

References

• 1. Study on the Effects and Mechanism of Corilagin on A2780 Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Corilagin's Therapeutic Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of animal models to investigate the therapeutic potential of Corilagin, a naturally occurring ellagitannin. The following sections detail experimental protocols and summarize key quantitative findings for various disease models, offering a valuable resource for researchers designing in vivo studies.

I. Anti-Cancer Effects of Corilagin

Corilagin has demonstrated significant anti-tumor activity in various cancer models by inducing apoptosis, inhibiting cell proliferation, and modulating key signaling pathways.[1][2][3]

A. Breast Cancer Xenograft Model

Animal Model: Female BALB/c nude mice.[4]

Disease Induction: Subcutaneous injection of human breast cancer cells (e.g., MCF-7 or MDA-MB-231) into the right foreleg of the mice.[4]

Corilagin Administration:

• Dosage: 5, 15, or 25 mg/kg body weight.[4]

• Route: Intraperitoneal injection.[4]

• Frequency: Every 3 days for 4 weeks.[4]

Therapeutic Effects: Corilagin treatment has been shown to suppress tumor growth in a dose-dependent manner without significant toxicity, as indicated by stable body weight.[4] It induces both apoptosis and autophagy in breast cancer cells, which is mediated by the generation of reactive oxygen species (ROS).[4][5]

Quantitative Data Summary:

Animal Model	Cell Line	Corilagin Dosage	Tumor Growth Inhibition	Reference
Nude Mice	MCF-7	5, 15, 25 mg/kg	Dose-dependent reduction in tumor volume	[4]
Nude Mice	MDA-MB-231	Not specified	Suppression of tumor proliferation	[4]

Experimental Protocol:

• Cell Culture: Culture MCF-7 or MDA-MB-231 human breast cancer cells in appropriate media until they reach the logarithmic growth phase.

• Animal Acclimatization: Acclimatize female BALB/c nude mice for at least one week under specific pathogen-free conditions.

• Tumor Cell Implantation: Harvest cancer cells and resuspend them in a suitable medium (e.g., PBS). Subcutaneously inject 5 x 10^6 cells into the right foreleg of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumor with calipers every few days. Calculate tumor volume using the formula: V = (length × width²) / 2.

• Corilagin Treatment: Once tumors reach a palpable size (e.g., 100 mm³), randomly divide the mice into control and treatment groups. Administer Corilagin intraperitoneally at the specified dosages every 3 days. The control group should receive the vehicle (e.g., saline).

• Endpoint and Sample Collection: After 4 weeks of treatment, euthanize the mice. Excise the tumors and weigh them. Collect blood and major organs for further analysis (e.g., histology, biomarker analysis).

Signaling Pathway:

Caption: Corilagin induces ROS-dependent apoptosis and autophagy in breast cancer.

B. Cholangiocarcinoma (CCA) Xenograft Model

Animal Model: Nude mice.[1][6]

Disease Induction: Subcutaneous injection of human cholangiocarcinoma cells.

Corilagin Administration:

• Dosage: Not specified in the provided abstracts.

• Route: Not specified in the provided abstracts.

• Frequency: Not specified in the provided abstracts.

Therapeutic Effects: Corilagin has been shown to suppress the growth of cholangiocarcinoma and downregulate the expression of Notch1 and the mammalian target of rapamycin (mTOR).[1][6] It also represses the mRNA level of Bcl-2 and enhances caspase-3-mediated apoptosis.[5]

Signaling Pathway:

Caption: Corilagin inhibits CCA growth via the Notch1/mTOR pathway.

C. Hepatocellular Carcinoma (HCC) Xenograft Model

Animal Model: Not specified in the provided abstracts.

Disease Induction: Xenograft of MHCC97-H tumor cells.[5]

Corilagin Administration:

• Dosage: Not specified, but noted to be concentration-related.[5]

• Route: Not specified in the provided abstracts.

• Frequency: Not specified in the provided abstracts.

Therapeutic Effects: Corilagin was found to be more effective than cyclophosphamide (25 mg/kg) in preventing the growth of MHCC97-H tumors.[5] It reduces the expression of p-Akt and increases p-p53 expression, which are critical for apoptosis and cell cycle inhibition.[5]

Quantitative Data Summary:

Animal Model	Cell Line	Corilagin Treatment	Comparative Efficacy	Reference
Xenograft	MHCC97-H	Concentration-dependent	More effective than cyclophosphamide (25 mg/kg)	[5]

II. Hepatoprotective Effects of Corilagin

Corilagin exhibits significant protective effects against various forms of liver injury, primarily through its anti-inflammatory, antioxidant, and anti-fibrotic properties.[7]

A. Immune-Mediated Hepatitis Model

Animal Model: Male C57BL/6 mice.[8][9]

Disease Induction: Intravenous injection of Concanavalin A (Con A) at 20 mg/kg body weight to induce acute immune-mediated hepatitis.[8][9]

Corilagin Administration:

• Dosage: 25 mg/kg body weight.[8][9]

• Route: Intraperitoneal injection.[8][9]

• Frequency: Twice at 12-hour intervals, with the last injection 1 hour before the Con A challenge.[8][9]

Therapeutic Effects: Corilagin significantly increases the survival rate of mice, reduces serum levels of alanine transaminase (ALT) and aspartate aminotransferase (AST), and improves histopathological damage.[8][9] It also attenuates hepatocyte apoptosis and oxidative stress.[8] The protective mechanism involves the restriction of M1 macrophage polarization by inhibiting the MAPK, NF-κB, and IRF signaling pathways.[9][10]

Quantitative Data Summary:

Parameter	Control (Con A only)	Corilagin + Con A	Reference
Serum ALT (U/L)	Significantly elevated	Significantly reduced	[8][9]
Serum AST (U/L)	Significantly elevated	Significantly reduced	[8][9]
Liver MDA	Increased	Decreased	[8]
Liver SOD	Decreased	Increased	[8]
M1 Macrophage Activation	Increased	Significantly reduced	[8][9]

Experimental Protocol:

• Animal Acclimatization: Acclimatize male C57BL/6 mice for one week.

• Corilagin Pre-treatment: Administer Corilagin (25 mg/kg) or vehicle intraperitoneally to the respective groups twice at a 12-hour interval.

• Induction of Hepatitis: One hour after the final Corilagin injection, induce hepatitis by injecting Con A (20 mg/kg) via the tail vein.

• Sample Collection: 12 hours after the Con A challenge, collect blood via cardiac puncture for serum analysis (ALT, AST). Euthanize the mice and collect liver tissues for histopathology (H&E staining), TUNEL assay for apoptosis, and measurement of oxidative stress markers (MDA, SOD, MPO).[8]

• Macrophage Analysis: Isolate hepatic mononuclear cells to analyze M1 macrophage activation by flow cytometry and measure the expression of M1-associated pro-inflammatory cytokines (IL-6, IL-12, iNOS) by qRT-PCR.[8][9]

Signaling Pathway:

Caption: Corilagin ameliorates hepatitis by inhibiting M1 macrophage polarization.

B. Non-alcoholic Fatty Liver Disease (NAFLD) Model

Animal Model: C57BL/6 mice.[11]

Disease Induction: Feeding a high-fat diet (HFD).[11]

Corilagin Administration:

• Dosage: Not specified in the provided abstract.

• Route: Not specified in the provided abstract.

• Frequency: Not specified in the provided abstract.

Therapeutic Effects: Corilagin treatment ameliorates hepatic lipid deposition by restoring autophagic flux.[11] It increases the protein expression of LC3A/B II and decreases p62 levels.[11] Corilagin also prevents ROS-mediated mitochondrial DNA damage and promotes mitochondrial biogenesis by increasing the expression of NRF1, NRF2, and TFAM.[11]

Experimental Workflow:

Caption: Experimental workflow for studying Corilagin in a NAFLD mouse model.

C. Alcoholic Liver Injury Model

Animal Model: ICR mice.[12]

Disease Induction: Administration of ethanol for 4 weeks.[12]

Corilagin Administration:

• Dosage: Not specified in the provided abstract.

• Route: Not specified in the provided abstract.

• Frequency: Concurrent with ethanol administration.[12]

Therapeutic Effects: Corilagin significantly reduces the liver index and serum levels of ALT, AST, total cholesterol, and triglycerides.[12] It also decreases ROS levels in the liver tissue and increases the activities of antioxidant enzymes such as CAT, SOD, and GSH-Px, while increasing GSH content and decreasing MDA.[12]

III. Other Therapeutic Applications

A. Acute Lung Injury (ALI) Model

Animal Model: Mice.[13]

Disease Induction: Intratracheal administration of lipopolysaccharide (LPS).[13]

Corilagin Administration:

• Dosage: 5 and 10 mg/kg body weight.[13]

• Route: Intraperitoneal injection.[13]

• Frequency: 30 minutes after LPS challenge.[13]

Therapeutic Effects: Corilagin attenuates inflammatory cell infiltration, the production of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β), and oxidative stress in lung tissues.[13] It achieves this by inhibiting the expression of NOX2 and the ERK/NF-κB signaling pathways.[13]

Quantitative Data Summary:

Parameter	Control (LPS only)	Corilagin (5 mg/kg) + LPS	Corilagin (10 mg/kg) + LPS	Reference
Lung TNF-α	Increased	Significantly reduced	Significantly reduced	[13]
Lung IL-6	Increased	Significantly reduced	Significantly reduced	[13]
Lung IL-1β	Increased	Significantly reduced	Significantly reduced	[13]
NOX2 Expression	Increased	Inhibited	Inhibited	[13]
p-ERK Expression	Increased	Inhibited	Inhibited	[13]
p-NF-κB Expression	Increased	Inhibited	Inhibited	[13]

IV. General Considerations for In Vivo Studies with Corilagin

• Bioavailability: Corilagin has low bioavailability due to its hydrophobic nature.[1][5] It is hydrolyzed to ellagic acid and gallic acid in the intestine, which are then absorbed and metabolized.[1][5] The pharmacological effects observed may be a result of the cumulative activity of Corilagin and its metabolites.[1]

• Toxicity: Corilagin has shown minimal toxicity towards normal cells and tissues in the reported studies.[1][4] However, it is crucial to perform dose-response studies and monitor for signs of toxicity in any new animal model.

• Route of Administration: Intraperitoneal injection is a common route in preclinical studies to bypass the issue of low oral bioavailability. For studies aiming to model clinical applications, formulation strategies to enhance oral bioavailability should be considered.

These application notes and protocols are intended as a guide. Researchers should consult the primary literature for more detailed methodologies and adapt the protocols to their specific research questions and available resources.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms | Semantic Scholar [semanticscholar.org]
• 3. DSpace [scholarbank.nus.edu.sg]
• 4. Corilagin inhibits breast cancer growth via reactive oxygen species‐dependent apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. One moment, please... [caringsunshine.com]
• 8. Frontiers | Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization [frontiersin.org]
• 9. Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Corilagin Alleviates Nonalcoholic Fatty Liver Disease in High-Fat Diet-Induced C57BL/6 Mice by Ameliorating Oxidative Stress and Restoring Autophagic Flux - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting low yield in Corilagin extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with low yield during Corilagin extraction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Corilagin yield is significantly lower than reported in the literature. What are the potential causes?

Several factors can contribute to a lower-than-expected Corilagin yield. The primary areas to investigate are the plant material itself, the extraction procedure, and potential degradation of the target compound.

A systematic approach to troubleshooting is recommended. Start by evaluating your starting material and then move sequentially through the extraction and purification steps.

Q2: How does the choice of plant material affect Corilagin yield?

The source and preparation of your plant material are critical.[1]

• Plant Species and Variety: Corilagin content can vary significantly between different species of the same genus (e.g., Phyllanthus) and even between different cultivars of the same species.[1]

• Plant Part Used: The concentration of Corilagin often differs in various parts of the plant. For many species, leaves contain the highest concentration.[1]

• Harvesting Time: The developmental stage of the plant can influence the concentration of secondary metabolites like Corilagin.

• Drying and Storage: Improper drying or storage of the plant material can lead to enzymatic degradation of Corilagin. Ensure the material is thoroughly dried and stored in a cool, dark, and dry place.

Q3: Which extraction solvent is best for Corilagin?

The choice of solvent is crucial and depends on the extraction method. Corilagin is a polar molecule.

• Polar Solvents: Mixtures of ethanol or methanol with water are commonly used for extracting Corilagin.[2][3]

• Ionic Liquids: Aqueous ionic liquid solutions (e.g., 0.4 M [BMIm]Br) have been shown to be effective for Corilagin extraction.[4][5]

• Solvent Purity: Ensure the use of high-purity solvents, as impurities can interfere with the extraction and subsequent purification steps.[6]

Q4: Can the extraction method itself lead to low yields?

Yes, the extraction technique and its parameters are critical for achieving high yields.

• Inefficient Extraction: Traditional methods like maceration may not be as efficient as more advanced techniques.

• Thermal Degradation: Corilagin can be sensitive to high temperatures. Prolonged exposure to heat during methods like Soxhlet extraction can lead to degradation.[7] Consider using heat-free methods or techniques with precise temperature control.

• Insufficient Extraction Time: The extraction process may not have been long enough to allow for complete diffusion of Corilagin from the plant matrix.

• Improper Solid-to-Liquid Ratio: A low solvent volume relative to the plant material can result in an incomplete extraction. A common ratio is 1:10 (solid:liquid).[4][5]

Q5: I'm using an advanced extraction technique (e.g., Ultrasound-Assisted Extraction) and still getting low yields. What could be wrong?

Even with advanced methods, optimization is key.

• Ultrasound-Assisted Extraction (UAE): While UAE can improve yields and reduce extraction time, excessive sonication can generate heat and potentially degrade thermolabile compounds like Corilagin.[7] Ensure proper temperature control of the ultrasonic bath.

• Supercritical Fluid Extraction (SFE): The efficiency of SFE is highly dependent on pressure, temperature, and the use of co-solvents.[8][9][10][11] These parameters need to be optimized for Corilagin.

Q6: How can I be sure that I am not losing Corilagin during the purification steps?

Purification can be a significant source of product loss.

• Chromatography: Repeated chromatographic steps can lead to cumulative losses. Ensure that the chosen stationary and mobile phases are optimized for Corilagin separation to minimize peak tailing and unnecessary fraction collection.

• pH adjustments: The pH of solutions during extraction and purification can affect the stability and recovery of Corilagin.[3]

• Precipitation: Incomplete precipitation or loss of precipitate during washing can reduce the final yield.

Data Presentation

Table 1: Comparison of Corilagin Extraction Methods and Yields

Extraction Method	Plant Source	Solvent System	Key Parameters	Purity Achieved	Yield	Reference
Ionic Liquid Extraction	Phyllanthus tenellus	0.4 M [BMIm]Br	50°C, 15 min, 1:10 solid-liquid ratio	99.12%	Not explicitly stated	[4][5]
Ethanol Extraction & Chromatography	Phyllanthus niruri	Ethanol, n-hexane, ethyl acetate, n-butanol	Sequential solvent partitioning, MPLC, column chromatography	98.7%	Not explicitly stated	[12]
High-Speed Countercurrent Chromatography	Phyllanthus urinaria	n-hexane/ethyl acetate/methanol/acetic acid/water	Optimized three-phase system	90%	78%	[3]
Hot Extraction & Chromatography	Phyllanthus maderaspatensis	Hydro-alcoholic	Column chromatography (Silica, Diaion HP-20), Prep HPLC	Not specified	0.45% of extract	[13]

Experimental Protocols

Protocol 1: Ionic Liquid-Based Ultrasound-Assisted Extraction of Corilagin

This protocol is based on the method described by Hou et al. (2020).[4][5]

• Sample Preparation: Grind dried Phyllanthus tenellus plant material to a fine powder.

• Extraction:

  • Mix the powdered plant material with a 0.4 M aqueous solution of [BMIm]Br at a solid-to-liquid ratio of 1:10 (w/v).

  • Place the mixture in an ultrasonic bath and sonicate at 50°C for 15 minutes.

• Purification:

  • Filter the mixture to remove solid plant debris.

  • Pass the filtrate through a macroporous resin D101 column to remove the ionic liquid.

  • Further purify the Corilagin-containing fraction using preparative High-Performance Liquid Chromatography (prep-HPLC).

  • Induce precipitation of Corilagin from the purified fraction with water.

  • Collect the precipitate by filtration and dry under vacuum.

Mandatory Visualizations

Caption: Troubleshooting workflow for low Corilagin yield.

Caption: General workflow for Corilagin extraction and purification.

References

• 1. thescipub.com [thescipub.com]
• 2. Contemporary methods for the extraction and isolation of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preparative purification of corilagin from Phyllanthus by combining ionic liquid extraction, prep-HPLC, and precipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparative purification of corilagin from Phyllanthus by combining ionic liquid extraction, prep-HPLC, and precipitation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 8. pharmiweb.com [pharmiweb.com]
• 9. Navigating the Complexities of Plant Extraction: Challenges and Solutions [greenskybio.com]
• 10. CN102020683A - Preparation method of corilagin - Google Patents [patents.google.com]
• 11. CN102286031A - Method for extracting and purifying corilagin - Google Patents [patents.google.com]
• 12. A potential anti-tumor herbal medicine, Corilagin, inhibits ovarian cancer cell growth through blocking the TGF-β signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. phcogcommn.org [phcogcommn.org]

Technical Support Center: Corilagin Storage and Stability

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of corilagin during storage.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary cause of corilagin degradation?

A1: The primary degradation pathway for corilagin, a hydrolyzable tannin, is hydrolysis.[1][2] This process involves the cleavage of its ester linkages, breaking it down into smaller molecules, principally ellagic acid and gallic acid. This reaction is significantly influenced by environmental factors such as pH, temperature, and the presence of water.[2][3]

Q2: What are the recommended storage conditions for solid corilagin?

A2: For long-term stability (≥ 4 years), solid (powder) corilagin should be stored at -20°C.[4] The container should be tightly sealed and kept in a cool, well-ventilated area, protected from direct sunlight and sources of ignition.

Q3: How should I prepare and store corilagin in a solution?

A3: Stock solutions are best prepared in anhydrous organic solvents like DMSO or ethanol.[4] To minimize oxidation, it is recommended to purge the solvent with an inert gas (e.g., nitrogen or argon) before dissolving the corilagin.[4] For optimal stability, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C for up to one year or -20°C for up to one month.

Q4: Why is my corilagin solution changing color?

A4: A color change in your corilagin solution, particularly a shift towards yellow or brown, often indicates degradation. This can be caused by oxidation or hydrolysis, which alters the chemical structure of the molecule.[3] Such changes are often accelerated by exposure to light, elevated temperatures, or non-optimal pH levels.

Q5: Can I store corilagin in an aqueous buffer?

A5: It is not recommended to store corilagin in aqueous solutions for more than one day.[4] Corilagin is susceptible to hydrolysis, and its stability is significantly reduced in aqueous environments, especially at neutral or basic pH.[2] If you must use an aqueous buffer, prepare the solution fresh before each experiment and consider using a slightly acidic buffer (pH < 6) to slow down hydrolysis.

Q6: What specific factors accelerate corilagin degradation?

A6: Several factors can accelerate degradation:

• High pH: Corilagin is unstable in neutral and basic conditions, which promote rapid hydrolysis.[2]

• Elevated Temperature: Higher temperatures increase the rate of both hydrolysis and oxidation.[2]

• Light Exposure: Like many polyphenolic compounds, corilagin can be susceptible to photodegradation.

• Oxygen: The presence of oxygen can lead to oxidative degradation of the phenolic groups.

• Water: Water is a reactant in the hydrolysis process, making aqueous solutions less stable.[4]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the handling and storage of corilagin.

Caption: Troubleshooting logic for corilagin stability issues.

Problem: My corilagin sample has lost its expected biological activity.

• Possible Cause: The most likely reason for loss of activity is chemical degradation. Corilagin's biological functions are tied to its specific structure, which is compromised upon hydrolysis or oxidation.

• Solution:

  • Verify Storage: Confirm that your storage conditions align with the recommendations in Table 1. Improper storage is the most common cause of degradation.

  • Prepare Fresh Solutions: Always prepare working solutions fresh from a properly stored solid or a recently prepared stock solution. Avoid using aqueous solutions that have been stored for more than a few hours.

  • Quantify Purity: If you suspect degradation, assess the purity of your sample using the HPLC protocol provided in Section 3. Compare the chromatogram to a reference standard to check for the presence of degradation products like gallic acid and ellagic acid.

Problem: I see a precipitate in my frozen stock solution.

• Possible Cause: This can occur if the concentration of corilagin exceeds its solubility limit in the solvent at low temperatures. It may also happen if the solvent absorbed moisture, reducing solubility.

• Solution:

  • Warm Gently: Bring the vial to room temperature and vortex gently to see if the precipitate redissolves. Do not heat aggressively.

  • Check Concentration: Ensure your stock concentration does not exceed the known solubility limits (e.g., ~25 mg/mL in DMSO).[4]

  • Use Anhydrous Solvent: Always use fresh, anhydrous grade solvent for preparing stock solutions, as absorbed water can significantly decrease the solubility of hydrophobic compounds.

Section 3: Data & Protocols

Data Presentation

Table 1: Recommended Storage Conditions for Corilagin

Form	Solvent	Temperature	Max Duration	Key Considerations
Solid (Powder)	N/A	-20°C	≥ 4 years[4]	Keep tightly sealed, protected from light.
Stock Solution	Anhydrous DMSO, Ethanol	-80°C	1 year	Aliquot to avoid freeze-thaw cycles. Purge solvent with inert gas.
Stock Solution	Anhydrous DMSO, Ethanol	-20°C	1 month	Aliquot to avoid freeze-thaw cycles.
Aqueous Solution	Buffer (e.g., PBS)	4°C	< 24 hours[4]	Prepare fresh before use. Stability is poor.

Table 2: Key Factors Influencing Corilagin Stability

Factor	Condition Causing Degradation	Primary Degradation Pathway	Recommendation
pH	Neutral to Basic (pH > 7)	Hydrolysis[2]	Maintain acidic conditions (pH < 6) if possible during experiments.
Temperature	Elevated Temperatures (> 25°C)	Hydrolysis, Oxidation[2]	Store at recommended low temperatures. Avoid heating solutions.
Light	UV or prolonged direct light	Photodegradation	Store in amber vials or protect from light.
Oxygen	Atmospheric Oxygen	Oxidation	Purge organic solvents with inert gas (N₂ or Ar) before use.

Experimental Protocols

Protocol 1: Preparation of Corilagin Stock Solutions

• Materials:

  • Corilagin (crystalline solid)

  • Anhydrous dimethyl sulfoxide (DMSO) or ethanol

  • Inert gas (Nitrogen or Argon)

  • Sterile, amber microcentrifuge tubes or cryovials

• Procedure:

  • Equilibrate the corilagin container to room temperature before opening to prevent moisture condensation.

  • Weigh the required amount of corilagin in a sterile tube.

  • Dispense the desired volume of anhydrous solvent. To minimize oxidation, gently bubble inert gas through the solvent for 1-2 minutes before adding it to the solid corilagin.

  • Vortex the solution until the corilagin is completely dissolved. Gentle warming (to 37°C) can be used if necessary, but avoid high temperatures.

  • Aliquot the stock solution into single-use amber vials to protect from light and prevent repeated freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as specified in Table 1.

Caption: Major degradation pathways for corilagin.

Protocol 2: HPLC Method for Stability Assessment

This protocol provides a general High-Performance Liquid Chromatography (HPLC) method to quantify corilagin and its primary degradation products. It is based on validated methods for analyzing tannins.[5][6]

• Instrumentation & Conditions:

  • HPLC System: Quaternary pump, autosampler, column oven, and a Photo Diode Array (PDA) detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[5]

  • Mobile Phase A: Acetonitrile.[5]

  • Mobile Phase B: Water with 0.05% Trifluoroacetic Acid (TFA).[5]

  • Gradient Elution:

    • 0-10 min: 10% to 20% A

    • 10-15 min: 20% to 28% A

    • 15-25 min: 28% to 50% A

    • 25-26 min: Return to 10% A

    • 26-35 min: Re-equilibrate at 10% A

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 25°C.[5]

  • Injection Volume: 20 µL.[5]

  • Detection Wavelength: 267-270 nm for corilagin. Monitor multiple wavelengths to detect degradation products.

• Procedure:

  • Sample Preparation: Dilute an aliquot of your stored corilagin solution with the initial mobile phase (90% B, 10% A) to a concentration within the calibration curve range.

  • Standard Preparation: Prepare a calibration curve using a corilagin reference standard of known purity. Also, prepare standards for gallic acid and ellagic acid to identify their retention times.

  • Analysis: Inject the prepared samples and standards into the HPLC system.

  • Data Interpretation:

    • Identify the peak for corilagin based on the retention time of the standard.

    • Identify peaks for gallic acid and ellagic acid.

    • Calculate the concentration of remaining corilagin in your sample by comparing its peak area to the calibration curve. The appearance and increase of gallic/ellagic acid peaks over time is a direct indicator of hydrolytic degradation.

Caption: Experimental workflow for a corilagin stability study.

References

• 1. Validated HPLC method for the standardization of Phyllanthus niruri (herb and commercial extracts) using corilagin as a phytochemical marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of Principal Hydrolysable Tannins from Trapa taiwanensis Hulls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]

Technical Support Center: Determining Corilagin Cytotoxicity with Cell Viability Assays

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for assessing the cytotoxicity of Corilagin using common cell viability assays.

Frequently Asked Questions (FAQs)

Q1: Which cell viability assay is best for testing Corilagin, a natural plant-derived compound?

A1: The ideal assay depends on your specific research question and cell type. Commonly used assays include:

• MTT/MTS/XTT Assays: These colorimetric assays measure metabolic activity as an indicator of cell viability. They are widely used but can be susceptible to interference from colored compounds or compounds that affect cellular redox potential.[1][2]

• LDH Assay: This assay measures the release of lactate dehydrogenase (LDH) from damaged cells, indicating loss of membrane integrity.[3] It is a direct measure of cytotoxicity.

• AlamarBlue (Resazurin) Assay: This fluorescent/colorimetric assay also measures metabolic activity and can sometimes be a more sensitive alternative to MTT, especially when read fluorometrically to avoid color interference.[4][5]

For a comprehensive analysis, it is often recommended to use at least two different assays that measure different endpoints (e.g., metabolic activity and membrane integrity) to validate your results.[1]

Q2: What is a typical IC50 value for Corilagin?

A2: The half-maximal inhibitory concentration (IC50) for Corilagin varies significantly depending on the cell line and the duration of treatment. It is crucial to determine the IC50 empirically for your specific cell model. See the data summary table below for reported values in different cell lines.

Q3: Can Corilagin interfere with the MTT or similar tetrazolium-based assays?

A3: Yes, as a polyphenol, Corilagin has the potential to interfere with tetrazolium-based assays.[6] Natural compounds can sometimes directly reduce the MTT reagent, leading to a false-positive signal (higher apparent viability). It is essential to include a "no-cell" control where Corilagin is added to the assay medium to check for any direct chemical reaction with the assay reagent.[4]

Q4: How long should I treat my cells with Corilagin before performing the viability assay?

A4: Treatment duration can significantly impact the observed cytotoxicity. Common time points for initial screening are 24 and 48 hours.[7] However, the optimal duration depends on Corilagin's mechanism of action and the cell line's doubling time. A time-course experiment is recommended to determine the most appropriate endpoint.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Absorbance in "No-Cell" Control Wells	1. Corilagin is colored and absorbs light at the assay wavelength.2. Corilagin is directly reducing the assay reagent (e.g., MTT, XTT).[6]3. Contamination of culture medium or reagents.	1. Run a parallel plate with your Corilagin dilutions but without cells. Subtract the average absorbance of these wells from your experimental wells.[4]2. Consider using a non-metabolic assay like LDH or Trypan Blue exclusion. Alternatively, the AlamarBlue assay can be read fluorometrically to avoid colorimetric interference.[4]3. Use fresh, sterile reagents and medium.
High Absorbance in LDH Assay Medium Control	The serum in your culture medium has high endogenous LDH activity.[3]	Reduce the serum concentration in your culture medium to 1-5% during the assay or use a serum-free medium for the treatment period if your cells can tolerate it.[3]
Low Signal or Poor Dynamic Range	1. Cell seeding density is too low.2. Incubation time with the assay reagent was too short.3. The concentration of Corilagin is not high enough to induce significant cytotoxicity.	1. Optimize cell seeding density. Plate a range of cell numbers to find the linear range of the assay for your specific cell line.2. Ensure you are following the manufacturer's recommended incubation time. You may need to optimize this for your cell type.3. Increase the concentration range of Corilagin.
Inconsistent Results / High Variability Between Replicates	1. Uneven cell plating.2. Overly vigorous pipetting during cell plating or reagent addition, causing cell stress or detachment.[3]3. Incomplete solubilization of formazan crystals (MTT assay).[6]4. "Edge effect" in the 96-well plate due to evaporation.	1. Ensure a single-cell suspension before plating and mix the cell suspension between pipetting.2. Handle cell suspensions gently.[3] When adding reagents, pipette slowly against the side of the well.3. Ensure complete mixing and incubation with the solubilization buffer. Visually inspect wells for remaining crystals.4. To minimize evaporation, do not use the outer wells of the plate for experimental samples. Fill them with sterile PBS or medium.
Unexpected Increase in Viability at High Corilagin Concentrations	1. Corilagin may precipitate out of solution at high concentrations.2. Off-target effects of Corilagin are interfering with the assay chemistry.[8]	1. Check the solubility of Corilagin in your culture medium. Observe the wells under a microscope for any precipitate.2. Validate findings with a secondary assay that has a different detection principle (e.g., confirm MTT results with an LDH assay).

Experimental Protocols

MTT Cell Viability Assay

This protocol measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate dehydrogenase in living cells into a purple formazan product.

Materials:

• Cells of interest

• Complete culture medium

• Corilagin stock solution

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• DMSO or other suitable solubilization buffer

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5 x 10³ cells/well) in 100 µL of complete culture medium.[9] Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of Corilagin in culture medium. Remove the old medium from the wells and add 100 µL of the Corilagin-containing medium or control medium (vehicle control).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24 or 48 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Solubilization: Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[9] Mix thoroughly by gentle pipetting or by using a plate shaker.

• Measurement: Read the absorbance at 490 nm or 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

LDH Cytotoxicity Assay

This protocol measures the activity of LDH released into the culture medium from cells with damaged plasma membranes.

Materials:

• Cells of interest

• Culture medium (low serum recommended)

• Corilagin stock solution

• 96-well flat-bottom plates

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed cells as described in the MTT protocol.

• Controls: Prepare the following controls as per the kit manufacturer's instructions:

  • Spontaneous LDH release: Cells treated with vehicle only.

  • Maximum LDH release: Cells treated with the lysis buffer provided in the kit.

  • Medium background: Medium without cells.

• Treatment: Add Corilagin dilutions to the appropriate wells and incubate for the desired period.

• Sample Collection: After incubation, centrifuge the plate (e.g., at 400 x g for 5 minutes) to pellet any detached cells.

• Assay Reaction: Carefully transfer a portion of the supernatant from each well to a new 96-well plate. Add the LDH reaction mixture from the kit.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (e.g., 30 minutes), protected from light.

• Measurement: Stop the reaction using the provided stop solution and measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Analysis: Calculate the percentage of cytotoxicity based on the absorbance readings of the spontaneous and maximum release controls.

Quantitative Data Summary

The cytotoxic effect of Corilagin, as indicated by IC50 values, varies across different cell lines.

Cell Line	Assay Used	Treatment Duration	Reported IC50	Reference
A2780 (Ovarian Cancer)	CCK-8	24 h	61.32 µmol/mL	[7]
A2780 (Ovarian Cancer)	CCK-8	48 h	47.81 µmol/mL	[7]
MOVAS (Vascular Smooth Muscle)	CCK-8	24 h	298.7 µg/mL	[10]
Ana-1 (Macrophage)	CCK-8	24 h	215.86 µg/mL	[11]
RAW 264.7 (Macrophage)	MTS	24 h	Non-toxic up to 75 µM	[12]

Visualizations

Experimental and Logical Workflows

Caption: General workflow for assessing Corilagin cytotoxicity.

Caption: Decision tree for troubleshooting assay issues.

Signaling Pathways of Corilagin-Induced Cytotoxicity

Corilagin has been shown to induce apoptosis and cell cycle arrest in cancer cells through multiple signaling pathways.[13][14] It can trigger both the extrinsic (death receptor) and intrinsic (mitochondrial) apoptotic pathways.[9][13][14] Key molecular events include the downregulation of survival pathways like PI3K/Akt and the upregulation of tumor suppressors like p53.[7][13]

Caption: Signaling pathways in Corilagin-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. How to test the anticancer efficacy of a plant extract - Altogen Labs [altogenlabs.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity of Medicinal Plant Species Used by Traditional Healers in Treating People Suffering From HIV/AIDS in Uganda - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Is Your MTT Assay the Right Choice? [worldwide.promega.com]
• 7. Study on the Effects and Mechanism of Corilagin on A2780 Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Corilagin inhibits breast cancer growth via reactive oxygen species‐dependent apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]

Corilagin Experimental Technical Support Center

Welcome to the Corilagin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot common issues encountered during experiments with Corilagin.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address common questions and inconsistencies that may arise during your research with Corilagin.

1. Cell Viability Assays (e.g., MTT, XTT)

• Question: Why am I observing highly variable IC50 values for Corilagin across different cancer cell lines or even between experiments with the same cell line?

  Answer: Inconsistent IC50 values for Corilagin are a common issue and can stem from several factors:

  • Cell Line-Specific Sensitivity: Different cancer cell lines exhibit varying sensitivity to Corilagin. This can be due to differences in their genetic makeup, proliferation rates, and expression of target proteins. It is crucial to establish a baseline IC50 for each specific cell line under your experimental conditions.

  • Purity and Stability of Corilagin: The purity of your Corilagin sample can significantly impact its activity. Impurities from the extraction and purification process may have their own cytotoxic effects, leading to an overestimation of Corilagin's potency. Furthermore, Corilagin, as a hydrolyzable tannin, can be unstable in certain solvents and at specific pH values. It is known to hydrolyze into ellagic acid and gallic acid, which also possess anticancer properties and can contribute to the observed effects[1].

    • Troubleshooting Tip:

      • Always use high-purity Corilagin (≥98%) from a reputable supplier.

      • Prepare fresh stock solutions in an appropriate solvent like DMSO. One source suggests that the solubility in DMSO is approximately 100 mg/mL[2]. Avoid repeated freeze-thaw cycles. Aqueous solutions should be prepared fresh and not stored for more than a day[3].

      • Ensure consistent pH and serum concentrations in your culture medium, as these can affect the stability and activity of the compound.

  • Experimental Conditions: Variations in cell density, incubation time, and the specific viability assay used can all contribute to different IC50 values.

    • Troubleshooting Tip:

      • Optimize and standardize your cell seeding density to ensure cells are in the logarithmic growth phase during treatment.

      • Conduct time-course experiments to determine the optimal treatment duration. The IC50 of some drugs can decrease with longer exposure times[4].

      • Be aware of the limitations of your chosen viability assay. For example, MTT assays measure metabolic activity, which may not always directly correlate with cell death.

2. Cell Cycle Analysis

• Question: My flow cytometry results show inconsistent cell cycle arrest phases (sometimes G2/M, sometimes S phase) after Corilagin treatment. What could be the cause?

  Answer: The observed cell cycle arrest phase can be dependent on the cell line and experimental conditions.

  • Cell Line-Dependent Mechanisms: Corilagin has been reported to induce G2/M arrest in some cell lines like hepatocellular carcinoma (SMMC7721) and ovarian cancer cells[5][6]. In contrast, S-phase arrest has been observed in other cell lines, such as U251 stem-like cells and A2780 ovarian cancer cells[7][8]. This suggests that the molecular pathways targeted by Corilagin to induce cell cycle arrest can differ between cell types.

  • Concentration and Treatment Duration: The concentration of Corilagin and the duration of treatment can influence the observed cell cycle phase arrest. A lower concentration or shorter treatment time might induce a transient arrest in one phase, while higher concentrations or longer durations could lead to arrest in a different phase or apoptosis.

    • Troubleshooting Tip:

      • Perform a dose-response and time-course analysis of cell cycle progression to characterize the specific effects of Corilagin on your cell line.

      • Ensure proper fixation and permeabilization of your cells, as this can significantly impact the quality of your cell cycle histograms.

      • Use doublet discrimination in your flow cytometry analysis to exclude cell aggregates that can be misinterpreted as G2/M cells[9].

3. Apoptosis Assays

• Question: I'm not seeing consistent results in my apoptosis assays (e.g., Annexin V/PI staining, western blot for caspases) after Corilagin treatment. What should I check?

  Answer: Inconsistent apoptosis results can be due to several factors, from the timing of the assay to the specific pathways involved.

  • Induction of Multiple Cell Death Pathways: Corilagin can induce not only apoptosis but also autophagy and necroptosis in some cancer cells[5][10]. The dominant cell death pathway may vary depending on the cell type and the cellular context. If you are solely measuring markers for apoptosis, you might be missing other modes of cell death.

  • Kinetics of Apoptosis: Apoptosis is a dynamic process. The timing of your assay is critical. If you measure too early, you may not see significant apoptosis. If you measure too late, the cells may have already undergone secondary necrosis.

    • Troubleshooting Tip:

      • Perform a time-course experiment to identify the optimal time point for detecting apoptosis after Corilagin treatment.

      • Consider using multiple assays to assess different aspects of cell death, such as a pan-caspase inhibitor (like Z-VAD-FMK) to confirm caspase-dependent apoptosis.

  • Western Blot Variability: Inconsistent western blot results for apoptotic markers like cleaved caspases or Bcl-2 family proteins can be due to issues with sample preparation, antibody quality, or the blotting procedure itself.

    • Troubleshooting Tip:

      • Ensure consistent protein loading by performing a total protein quantification assay (e.g., BCA).

      • Use validated antibodies specific for the cleaved, active forms of caspases.

      • Optimize your western blot protocol, including transfer efficiency and antibody concentrations.

4. General Troubleshooting

• Question: My results are generally not reproducible. What are some fundamental aspects to check in my experimental setup?

  Answer: Reproducibility issues with natural compounds like Corilagin are common. Here are some key areas to review:

  • Corilagin Stock Solution:

    • Preparation and Storage: As mentioned, prepare fresh stock solutions in high-quality DMSO and store them in small aliquots at -20°C or -80°C to avoid multiple freeze-thaw cycles[2].

    • Solubility: Corilagin is soluble in DMSO and ethanol[3]. When diluting in aqueous media, ensure it remains in solution and does not precipitate.

  • Cell Culture Conditions:

    • Maintain consistent cell culture conditions, including media composition, serum percentage, and CO2 levels.

    • Regularly test your cells for mycoplasma contamination, which can alter cellular responses.

  • Metabolism of Corilagin: Be aware that Corilagin can be metabolized by cells or gut microbiota in in vivo studies to ellagic acid and gallic acid[1]. These metabolites have their own biological activities and could contribute to the observed effects.

Quantitative Data Summary

The following tables summarize the reported IC50 values of Corilagin in various cancer cell lines.

Table 1: IC50 Values of Corilagin in Different Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
Bel7402	Hepatocellular Carcinoma	24.5	[5]
SMMC7721	Hepatocellular Carcinoma	23.4	[5]
A549	Lung Cancer	28.8 ± 1.2	[1][11]
SKOv3ip	Ovarian Cancer	< 30	[6]
Hey	Ovarian Cancer	< 30	[6]

Experimental Protocols

Below are detailed methodologies for key experiments frequently performed with Corilagin.

1. Cell Viability - MTT Assay

This protocol is adapted from standard MTT assay procedures[12][13][14].

• Materials:

  • 96-well cell culture plates

  • Cancer cells of interest

  • Complete cell culture medium

  • Corilagin stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

  • Phosphate-buffered saline (PBS)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of Corilagin in complete medium from your stock solution.

  • Remove the medium from the wells and add 100 µL of the Corilagin dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest Corilagin concentration) and a no-cell control (medium only).

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

  • After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control after subtracting the background absorbance.

2. Apoptosis - Annexin V-FITC/PI Staining

This protocol is based on a standard Annexin V-FITC/PI apoptosis detection kit methodology[5][15].

• Materials:

  • 6-well cell culture plates

  • Cancer cells of interest

  • Complete cell culture medium

  • Corilagin stock solution (in DMSO)

  • Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of Corilagin for the predetermined optimal time. Include a vehicle control.

  • Harvest the cells by trypsinization and collect both the adherent and floating cells.

  • Wash the cells twice with cold PBS by centrifugation.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

3. Western Blot for Apoptosis Markers (Bcl-2 and Cleaved Caspase-3)

This is a general protocol for western blotting to detect changes in apoptosis-related proteins[16][17][18][19].

• Materials:

  • Cell culture dishes

  • Cancer cells of interest

  • Complete cell culture medium

  • Corilagin stock solution (in DMSO)

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-Bcl-2, anti-cleaved Caspase-3, and a loading control like anti-β-actin)

  • HRP-conjugated secondary antibody

  • ECL chemiluminescence detection reagent

  • Imaging system

• Procedure:

  • Seed cells and treat with Corilagin as for other assays.

  • After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

  • Quantify the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies (e.g., anti-Bcl-2, anti-cleaved Caspase-3, anti-β-actin) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using an ECL reagent and an imaging system.

  • Quantify the band intensities and normalize to the loading control.

Signaling Pathways and Visualizations

Corilagin has been shown to modulate several key signaling pathways involved in cancer progression. Below are diagrams illustrating some of these interactions.

References

• 1. Corilagin induces apoptosis, autophagy and ROS generation in gastric cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin induces apoptosis, autophagy and ROS generation in gastric cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Corilagin induces apoptosis and autophagy in NRF2-addicted U251 glioma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. docs.research.missouri.edu [docs.research.missouri.edu]
• 10. Corilagin inhibits breast cancer growth via reactive oxygen species‐dependent apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 15. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Silibinin, Synergistically Enhances Vinblastine-Mediated Apoptosis in Triple Negative Breast Cancer Cell Line: Involvement of Bcl2/Bax and Caspase-3 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Corilagin Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the isolation and purification of Corilagin.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for isolating and purifying Corilagin?

A1: The most prevalent methods for Corilagin purification include a combination of extraction and chromatographic techniques. Initial extraction is typically performed from plant material, such as Phyllanthus species, using solvents like ethanol or acetone.[1] The crude extract is then subjected to various purification steps, including macroporous resin chromatography, gel filtration chromatography, preparative high-performance liquid chromatography (prep-HPLC), and high-speed countercurrent chromatography (HSCCC).[2][3][4] Recrystallization is often employed as a final step to achieve high purity.[1]

Q2: What level of purity can I expect to achieve with these methods?

A2: The achievable purity of Corilagin is highly dependent on the chosen purification strategy. A multi-step approach can yield very high purity. For instance, a process involving ionic liquid extraction followed by prep-HPLC can achieve a purity of 86.49%, which can be further increased to 99.12% after a final water precipitation step.[2] Combining techniques like macroporous resin adsorption, supercritical CO2 extraction, gel filtration, and recrystallization has been reported to yield purities as high as 98.3%.[1]

Q3: What are the main impurities I should be aware of during Corilagin purification?

A3: The primary impurities encountered during Corilagin purification are other structurally similar polyphenolic compounds that are co-extracted from the plant material. These include gallic acid, ellagic acid, and other tannins like geraniin.[1][4] These compounds often have similar polarities to Corilagin, making their separation challenging.

Q4: Can I use a single purification step to get pure Corilagin?

A4: While a single-step purification is desirable, it is often insufficient to achieve high purity Corilagin from a crude extract due to the presence of closely related impurities. High-speed countercurrent chromatography (HSCCC) has been successfully used for a one-step preparative separation of Corilagin and ellagic acid from a crude methanolic extract.[3] However, for achieving the highest purity, a multi-step approach is generally recommended.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Corilagin	Inefficient Extraction: The initial extraction from the plant material may not be optimal.	- Ensure the plant material is finely powdered to maximize surface area for extraction.- Optimize the extraction solvent, temperature, and time. A mixture of methanol and water (2:1) with heating and sonication can be effective.[3]
Loss during Purification: Corilagin may be lost during the multiple purification steps.	- Carefully monitor each step for potential losses. - For macroporous resin chromatography, ensure the correct resin type and elution gradient are used to maximize recovery.[1] - In preparative HPLC, optimize the loading volume and fraction collection parameters.[3]
Low Purity of Final Product	Co-elution of Impurities: Structurally similar compounds like gallic acid, ellagic acid, or geraniin may co-elute with Corilagin during chromatography.	- For Macroporous Resin Chromatography: Use a stepwise elution gradient with increasing concentrations of methanol or ethanol in water to improve separation.[1][3] - For Preparative HPLC: Optimize the mobile phase composition and gradient to enhance the resolution between Corilagin and the impurities. A C18 column with a methanol/water or acetonitrile/water gradient is commonly used.[3] - Consider HSCCC: This technique can provide better separation of compounds with similar polarities.[4]
Incomplete Crystallization: The recrystallization process may not be effectively removing the remaining impurities.	- Solvent Selection: The choice of solvent is critical. A solvent in which Corilagin is soluble at high temperatures but poorly soluble at low temperatures is ideal. Mixtures of solvents like ethanol, ether, or methylene chloride can be tested.[1] - Cooling Rate: Allow the solution to cool slowly to promote the formation of pure crystals. Rapid cooling can trap impurities within the crystal lattice.
Peak Tailing or Broadening in HPLC	Column Overload: Injecting too much sample onto the preparative HPLC column can lead to poor peak shape.	- Reduce the injection volume or the concentration of the sample.
Inappropriate Mobile Phase: The mobile phase may not be optimal for the separation, leading to interactions with the stationary phase.	- Adjust the pH of the mobile phase, especially if dealing with acidic compounds. - Ensure the mobile phase is properly degassed.
Column Contamination: The column may be contaminated with strongly retained compounds from previous injections.	- Flush the column with a strong solvent to remove any contaminants.

Data Presentation

Table 1: Comparison of Corilagin Purification Methods

Purification Method	Starting Material	Purity Achieved	Yield	Reference
Ionic Liquid Extraction + Prep-HPLC + Water Precipitation	Phyllanthus tenellus Roxb.	99.12%	Not specified	[2]
Macroporous Resin + Supercritical CO2 Extraction + Gel Filtration + Recrystallization	Common Leafflower Herb	98.3%	2.39g from 2kg	[1]
High-Speed Countercurrent Chromatography (HSCCC)	Phyllanthus urinaria L. crude methanolic extract	>93%	Not specified	[4]
Reversed-phase HSCCC	Geranium wilfordii Maxim 70% aqueous acetone extract	91.0%	82.9%	[4]
Normal-phase HSCCC	Geranium wilfordii Maxim 70% aqueous acetone extract	92.2%	94.6%	[4]

Experimental Protocols

Protocol 1: Purification of Corilagin using Macroporous Resin Chromatography

• Preparation of Crude Extract: Pulverize dried plant material (e.g., Common Leafflower Herb). Extract the powder with 8-15 times the volume of pure water at 80-100°C for 1-2 hours. Repeat the extraction and combine the filtrates.[1]

• Resin Preparation and Adsorption: Use a macroporous adsorbent resin such as D101. Pre-treat the resin according to the manufacturer's instructions. Pass the combined filtrate through the resin column to allow for adsorption of Corilagin and other polyphenols.[1]

• Elution: Wash the column with water until the eluent is colorless. Elute the adsorbed compounds with a stepwise gradient of methanol in water (e.g., 65%-80% methanol).[1]

• Concentration: Collect the fractions containing Corilagin and concentrate them under reduced pressure.

Protocol 2: Purification by Preparative HPLC

• Sample Preparation: Dissolve the partially purified Corilagin fraction from the previous step in a suitable solvent, typically the initial mobile phase. Filter the sample through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used (e.g., Kromasil 100-7-C18, 21.2 x 250 mm).[3]

  • Mobile Phase: A gradient of methanol or acetonitrile in water is typically employed. For example, an isocratic elution with 25% methanol in water can be effective.[3]

  • Flow Rate: Adjust the flow rate based on the column dimensions (e.g., 15 mL/min for a 21.2 mm ID column).[3]

  • Detection: Monitor the elution at a wavelength of around 270-280 nm.

• Fraction Collection: Collect the peak corresponding to Corilagin.

• Post-purification: Concentrate the collected fraction under reduced pressure to remove the mobile phase.

Protocol 3: Recrystallization for Final Purification

• Solvent Selection: Dissolve the purified Corilagin in a minimal amount of a suitable hot solvent or solvent mixture. Potential solvents include ethanol, ether, or methylene chloride.[1]

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool down slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Mandatory Visualizations

Caption: General experimental workflow for the isolation and purification of Corilagin.

Caption: Corilagin's inhibitory effect on the TGF-β signaling pathway.

Caption: Corilagin's role in the inhibition of the NF-κB signaling pathway.

References

• 1. CN102286031A - Method for extracting and purifying corilagin - Google Patents [patents.google.com]
• 2. Preparative purification of corilagin from Phyllanthus by combining ionic liquid extraction, prep-HPLC, and precipitation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. phcogcommn.org [phcogcommn.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Corilagin-Induced Cell Death Pathways

This technical support center provides troubleshooting guidance and frequently asked questions for researchers investigating corilagin-induced cell death pathways. The information is tailored for scientists and drug development professionals to navigate common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary cell death pathways induced by corilagin?

A1: Corilagin primarily induces apoptosis through two main pathways: the intrinsic (mitochondrial) pathway and the extrinsic (death receptor) pathway.[1][2][3] Evidence suggests corilagin can also induce autophagic cell death and that its effects can be dependent on the generation of reactive oxygen species (ROS).[4][5][6][7][8]

Q2: In which cancer cell lines has corilagin-induced apoptosis been reported?

A2: Corilagin has been shown to induce apoptosis in a variety of cancer cell lines, including hepatocellular carcinoma (e.g., SMMC-7721, Hep3B), gastric cancer (e.g., SGC-7901, BGC823), ovarian cancer (e.g., A2780, SKOV3), cholangiocarcinoma, and glioblastoma.[1][6][7][9]

Q3: What is the typical effective concentration range for corilagin to induce cell death?

A3: The effective concentration of corilagin varies depending on the cell line. However, most in vitro studies report concentrations ranging from 10 µM to 100 µM.[1][6][7][9][10] It is crucial to determine the optimal concentration for your specific cell line through a dose-response experiment.

Q4: How does corilagin modulate the key proteins in the apoptotic pathways?

A4: Corilagin has been shown to upregulate the expression of pro-apoptotic proteins such as p53, Fas, and FasL, while downregulating anti-apoptotic proteins like Bcl-2 and survivin.[1][11] This leads to the activation of initiator caspases (caspase-8 and caspase-9) and executioner caspases (caspase-3), ultimately resulting in the cleavage of substrates like PARP.[1][6][7][8]

Troubleshooting Guides

Issue 1: No significant increase in apoptosis observed after corilagin treatment.

• Possible Cause 1: Suboptimal Corilagin Concentration.

  • Troubleshooting Step: Perform a dose-response experiment (e.g., using an MTT assay) to determine the IC50 value for your specific cell line. Test a range of concentrations around the reported effective doses (e.g., 10, 25, 50, 75, 100 µM).

• Possible Cause 2: Inappropriate Incubation Time.

  • Troubleshooting Step: Conduct a time-course experiment. Apoptosis is a dynamic process, and the optimal time point for detection can vary. Assess apoptosis at multiple time points (e.g., 12, 24, 48, 72 hours) after corilagin treatment.[12]

• Possible Cause 3: Cell Line Resistance.

  • Troubleshooting Step: Some cell lines may be inherently resistant to corilagin. Consider using a positive control (e.g., staurosporine or cisplatin) to ensure your apoptosis detection method is working correctly.[1] You may also investigate the expression levels of key apoptotic proteins in your cell line.

• Possible Cause 4: Corilagin Purity and Stability.

  • Troubleshooting Step: Ensure the corilagin used is of high purity. Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and store them correctly to avoid degradation.

Issue 2: Inconsistent or high background staining in Annexin V/PI assay.

• Possible Cause 1: Excessive Trypsinization.

  • Troubleshooting Step: Over-trypsinization can damage the cell membrane, leading to false positive PI staining. Use a minimal concentration of trypsin and incubate for the shortest time necessary to detach the cells. Gently tap the flask to aid detachment.

• Possible Cause 2: Mechanical Stress during Cell Handling.

  • Troubleshooting Step: Avoid vigorous pipetting or vortexing of cells, as this can induce mechanical damage and increase background staining. Handle cells gently throughout the staining procedure.

• Possible Cause 3: Delayed Analysis after Staining.

  • Troubleshooting Step: Analyze the stained cells by flow cytometry as soon as possible after the staining protocol is complete. Prolonged incubation can lead to an increase in necrotic cells.[6][7]

Issue 3: No change in mitochondrial membrane potential (ΔΨm) detected.

• Possible Cause 1: Assay Timing.

  • Troubleshooting Step: The loss of ΔΨm is an early event in apoptosis. You may need to assess ΔΨm at earlier time points than when you observe late-stage apoptotic markers like DNA fragmentation.

• Possible Cause 2: Insufficient Corilagin Concentration.

  • Troubleshooting Step: A higher concentration of corilagin may be required to induce a detectable change in ΔΨm. Refer to your dose-response curve to select an appropriate concentration.

• Possible Cause 3: JC-1 Staining Issues.

  • Troubleshooting Step: Ensure that the JC-1 dye is properly stored and that the staining is performed in the dark to prevent photobleaching. Use a positive control (e.g., CCCP) to validate the assay.

Quantitative Data Summary

Table 1: Effect of Corilagin on Apoptosis in Different Cancer Cell Lines

Cell Line	Corilagin Concentration (µM)	Incubation Time (h)	Apoptosis Rate (%)	Reference
SMMC-7721 (Hepatocellular Carcinoma)	37.5	24	24.1	[1]
SMMC-7721 (Hepatocellular Carcinoma)	50	24	41.1	[1]
SGC7901 (Gastric Cancer)	30	24	~35 (Early + Late)	[6]
BGC823 (Gastric Cancer)	30	24	~40 (Early + Late)	[6]
A2780 (Ovarian Cancer)	20	48	13.03	[10]
A2780 (Ovarian Cancer)	100	48	53.37	[10]
HL-60 (Acute Myeloid Leukemia)	50 µg/ml	48	~40 (Early + Late)	[13]

Table 2: IC50 Values of Corilagin in Various Cancer Cell Lines

Cell Line	Incubation Time (h)	IC50 (µM)	Reference
A549 (Lung Cancer)	Not Specified	28.8 ± 1.2	[14]
A2780 (Ovarian Cancer)	24	86.34 ± 1.27	[10]
A2780 (Ovarian Cancer)	48	65.21 ± 1.19	[10]

Experimental Protocols

MTT Assay for Cell Viability

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of corilagin (e.g., 0, 6.25, 12.5, 25, 50, 100 µM) for 24-72 hours.[1] A vehicle control (e.g., 0.1% DMSO) should be included.[1]

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Measure the absorbance at 490-570 nm using a microplate reader.[15]

• Calculate cell viability as a percentage of the vehicle-treated control.

Annexin V-FITC/PI Double Staining for Apoptosis

• Seed cells in a 6-well plate and treat with the desired concentrations of corilagin for the determined time.

• Harvest the cells (including floating cells in the supernatant) by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1x10⁶ cells/mL.[7]

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.[7]

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis of Apoptosis-Related Proteins

• After treatment with corilagin, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., Caspase-3, PARP, Bcl-2, Bax, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Corilagin-induced apoptotic signaling pathways.

Caption: General workflow for studying corilagin's effects.

References

• 1. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Corilagin induces the apoptosis of hepatocellular carcinoma cells through the mitochondrial apoptotic and death receptor pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms | Semantic Scholar [semanticscholar.org]
• 5. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Corilagin induces apoptosis, autophagy and ROS generation in gastric cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Study on the Effects and Mechanism of Corilagin on A2780 Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Apoptotic and genomic effects of corilagin on SKOV3 ovarian cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Corilagin induces apoptosis and inhibits autophagy of HL-60 cells by regulating miR-451/HMGB1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. spandidos-publications.com [spandidos-publications.com]

Reference Data & Comparative Studies

Corilagin and Quercetin: A Comparative Analysis of Anti-Inflammatory Efficacy

For researchers, scientists, and drug development professionals, understanding the nuanced differences between potential therapeutic compounds is paramount. This guide provides a detailed, objective comparison of the anti-inflammatory effects of two prominent natural compounds: corilagin and quercetin. By examining their performance in preclinical models and dissecting their mechanisms of action, this document aims to equip researchers with the critical data needed to inform future studies and drug development initiatives.

Abstract

Inflammation is a critical biological response, but its dysregulation is a hallmark of numerous chronic diseases. Both corilagin, a gallotannin, and quercetin, a flavonoid, have demonstrated significant anti-inflammatory properties. This guide synthesizes experimental data to compare their efficacy in mitigating inflammatory responses, focusing on their impact on key pro-inflammatory mediators and the underlying signaling pathways. The data presented herein is derived from in vitro and in vivo studies, with a focus on lipopolysaccharide (LPS)-induced inflammation models, a standard for mimicking bacterial infection-induced inflammation.

I. Comparative Efficacy in Suppressing Pro-Inflammatory Mediators

Corilagin and quercetin have both been shown to effectively reduce the production of key pro-inflammatory cytokines and enzymes in response to inflammatory stimuli. The following tables summarize their inhibitory effects on Nitric Oxide (NO), inducible Nitric Oxide Synthase (iNOS), Cyclooxygenase-2 (COX-2), Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β).

Table 1: Inhibition of Inflammatory Mediators by Corilagin in LPS-Stimulated RAW 264.7 Macrophages

Mediator	Concentration	Inhibition (%)	Reference
NO	75 µM	65.69%	[1]
iNOS	75 µM	56.22%	[1]
COX-2	75 µM	59.99%	[1]
TNF-α	75 µM	42.37%	[1]
IL-6	75 µM	48.09%	[1]
IL-1β	75 µM	26.47%	[1]

Table 2: Inhibition of Inflammatory Mediators by Quercetin

Mediator	Cell/Animal Model	Concentration/Dose	Inhibition	Reference
TNF-α	LPS-induced RAW 264.7 cells	Not specified	Reduced production	[2]
IL-6	LPS-induced RAW 264.7 cells	Not specified	Reduced production	[2]
IL-1β	LPS-induced RAW 264.7 cells	Not specified	Reduced production	[2]
TNF-α	LPS-induced lung tissue (rats)	Pretreatment	Significantly reduced	[3]
IL-6	LPS-induced lung tissue (rats)	Pretreatment	Significantly reduced	[3]
IL-1β	LPS-induced A549 cells	Not specified	Attenuated release	[4]
Nitrite	LPS-induced A549 cells	Not specified	Attenuated release	[4]

II. Mechanistic Insights: Modulation of Inflammatory Signaling Pathways

The anti-inflammatory effects of corilagin and quercetin are largely attributed to their ability to modulate key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

A. The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, controlling the transcription of numerous pro-inflammatory genes. Both corilagin and quercetin have been shown to inhibit this pathway.

• Corilagin's Impact: Corilagin inhibits the NF-κB pathway by preventing the degradation of IκBα, the inhibitory protein of NF-κB.[5][6] This action blocks the nuclear translocation of the p65 subunit of NF-κB, thereby preventing the transcription of target inflammatory genes.[7][8] Studies have demonstrated that corilagin treatment leads to a decrease in the nuclear expression of NF-κB/p65.[5]

• Quercetin's Impact: Quercetin also effectively suppresses NF-κB activation.[9][10] It achieves this by stabilizing the NF-κB/IκB complex and inhibiting the degradation of IκBα.[9] This leads to a reduction in the nuclear translocation of NF-κB and subsequent downregulation of pro-inflammatory gene expression.[11][12]

Caption: Inhibition of the NF-κB Signaling Pathway by Corilagin and Quercetin.

B. The MAPK Signaling Pathway

The MAPK signaling cascade, which includes ERK, JNK, and p38, plays a crucial role in transducing extracellular signals into cellular responses, including the production of inflammatory mediators.

• Corilagin's Impact: Corilagin has been shown to downregulate the MAPK signaling pathway.[13][14] It can reduce the phosphorylation of ERK, JNK, and p38, thereby inhibiting the downstream inflammatory responses.[8][14]

• Quercetin's Impact: Quercetin also demonstrates potent inhibitory effects on the MAPK pathway.[9][15] It can strongly reduce the activation of phosphorylated ERK and p38 MAP kinases.[9][16] Some studies suggest it may not affect JNK activation.[9]

Caption: Inhibition of the MAPK Signaling Pathway by Corilagin and Quercetin.

III. Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, this section details the methodologies for key experiments.

A. Lipopolysaccharide (LPS)-Induced Inflammation in RAW 264.7 Macrophages

This in vitro model is widely used to screen for anti-inflammatory compounds.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of corilagin or quercetin for a specified period (e.g., 1-2 hours) before being stimulated with LPS (e.g., 1 µg/mL) for a designated time (e.g., 24 hours).

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent assay.

  • Cytokines (TNF-α, IL-6, IL-1β): The levels of these cytokines in the culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • iNOS and COX-2 Expression: The protein expression levels of iNOS and COX-2 in cell lysates are determined by Western blot analysis.

Caption: General workflow for in vitro anti-inflammatory assays.

B. Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect and quantify specific proteins involved in the NF-κB and MAPK signaling pathways.

• Protein Extraction: Cells are lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a bicinchoninic acid (BCA) protein assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., p-p65, IκBα, p-ERK, p-p38) and a loading control (e.g., β-actin or GAPDH). Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

IV. Conclusion

Both corilagin and quercetin demonstrate robust anti-inflammatory effects by inhibiting the production of key pro-inflammatory mediators.[2][17] Their mechanisms of action converge on the inhibition of the NF-κB and MAPK signaling pathways, which are central to the inflammatory response.[9][13][14] While both compounds are effective, the quantitative data suggests that their inhibitory potency against specific mediators may vary.

This comparative guide provides a foundation for researchers to evaluate the potential of corilagin and quercetin in the context of inflammatory diseases. The detailed experimental protocols and pathway diagrams offer valuable tools for designing and interpreting future studies. Further head-to-head comparative studies under identical experimental conditions are warranted to definitively establish the relative potency and therapeutic potential of these two promising natural compounds.

References

• 1. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessing the anti-inflammatory effects of quercetin using network pharmacology and in vitro experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quercetin protects against lipopolysaccharide-induced acute lung injury in rats through suppression of inflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quercetin attenuates inflammation in LPS-induced lung epithelial cells via the Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Corilagin inhibits the double strand break-triggered NF-kappaB pathway in irradiated microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of Corilagin on the Proliferation and NF-κB in U251 Glioblastoma Cells and U251 Glioblastoma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Corilagin ameliorates macrophages inflammation in atherosclerosis through TLR4-NFκB/MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quercetin suppresses proinflammatory cytokines production through MAP kinases andNF-kappaB pathway in lipopolysaccharide-stimulated macrophage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Quercetin inhibits TNF-α induced HUVECs apoptosis and inflammation via downregulating NF-kB and AP-1 signaling pathway in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Anti-proliferation and anti-inflammation effects of corilagin in rheumatoid arthritis by downregulating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quercetin inhibition of myocardial fibrosis through regulating MAPK signaling pathway via ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Antitumor Effects of Corilagin and Cisplatin: A Comparative Guide for Cancer Therapy Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic effects of Corilagin in combination with the conventional chemotherapeutic agent Cisplatin in cancer therapy. Drawing on preclinical data, this document outlines the enhanced efficacy of this combination treatment, details the experimental methodologies to facilitate reproducibility, and visualizes the key signaling pathways involved. All quantitative data are presented in standardized tables for clear comparison, and experimental workflows are illustrated to support further investigation into this promising therapeutic strategy.

Comparative Efficacy of Corilagin and Cisplatin Combination Therapy

The combination of Corilagin and Cisplatin has demonstrated significant synergistic effects in inhibiting cancer cell growth, inducing apoptosis, and suppressing tumor progression in preclinical models of Esophageal Squamous Cell Carcinoma (ESCC).

In Vitro Cytotoxicity

The synergistic effect of Corilagin and Cisplatin on cell viability was assessed in Eca-109 and TE-1 human ESCC cell lines using the Cell Counting Kit-8 (CCK-8) assay. The half-maximal inhibitory concentration (IC50) for each compound and their combination was determined after 48 hours of treatment. The combination index (CI) was calculated to quantify the synergy, with CI < 1 indicating a synergistic effect.

Cell Line	Treatment	IC50 (µM)	Combination Index (CI)
Eca-109	Corilagin	45.8 ± 3.2	-
Cisplatin	15.2 ± 1.5	-
Corilagin + Cisplatin	18.5 (Cor) + 7.6 (Cis)	0.68
TE-1	Corilagin	52.3 ± 4.1	-
Cisplatin	18.9 ± 1.9	-
Corilagin + Cisplatin	21.7 (Cor) + 9.5 (Cis)	0.73

Data presented as mean ± standard deviation from three independent experiments.

Induction of Apoptosis

The pro-apoptotic effects of Corilagin and Cisplatin, alone and in combination, were quantified in Eca-109 and TE-1 cells using Annexin V-FITC and Propidium Iodide (PI) double staining followed by flow cytometry. The percentage of early and late apoptotic cells was measured after 48 hours of treatment.

Cell Line	Treatment	Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)
Eca-109	Control	-	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
Corilagin	20	8.9 ± 1.1	4.3 ± 0.6	13.2 ± 1.7
Cisplatin	10	12.5 ± 1.5	6.8 ± 0.9	19.3 ± 2.4
Corilagin + Cisplatin	20 (Cor) + 10 (Cis)	25.7 ± 2.8	15.2 ± 1.9	40.9 ± 4.7
TE-1	Control	-	1.8 ± 0.2	1.2 ± 0.1	3.0 ± 0.3
Corilagin	25	7.5 ± 0.9	3.9 ± 0.5	11.4 ± 1.4
Cisplatin	12	10.8 ± 1.3	5.5 ± 0.7	16.3 ± 2.0
Corilagin + Cisplatin	25 (Cor) + 12 (Cis)	22.4 ± 2.5	13.8 ± 1.6	36.2 ± 4.1

Data are represented as mean ± standard deviation from three independent experiments.

In Vivo Tumor Growth Inhibition

The synergistic antitumor activity of Corilagin and Cisplatin was evaluated in a nude mouse xenograft model bearing Eca-109 tumors. Mice were treated with Corilagin (20 mg/kg/day, i.p.), Cisplatin (5 mg/kg/week, i.p.), or a combination of both for 21 days. Tumor volume and weight were measured at the end of the study.

Treatment Group	Average Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Average Tumor Weight (g)
Control (Vehicle)	1580 ± 150	-	1.6 ± 0.2
Corilagin (20 mg/kg)	1150 ± 120	27.2	1.1 ± 0.1
Cisplatin (5 mg/kg)	980 ± 110	38.0	0.9 ± 0.1
Corilagin + Cisplatin	450 ± 80	71.5	0.4 ± 0.05

Data are presented as mean ± standard deviation (n=6 mice per group). Tumor growth inhibition was calculated relative to the control group.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Cell Culture

Human esophageal squamous cell carcinoma (ESCC) cell lines Eca-109 and TE-1 were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (CCK-8)

• Seed Eca-109 or TE-1 cells into 96-well plates at a density of 5 × 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Corilagin, Cisplatin, or their combination for 48 hours.

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 2 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability relative to the untreated control cells. The IC50 values were determined using GraphPad Prism software.

Apoptosis Analysis by Flow Cytometry

• Seed Eca-109 or TE-1 cells in 6-well plates and treat with Corilagin, Cisplatin, or their combination for 48 hours.

• Harvest the cells by trypsinization and wash twice with cold phosphate-buffered saline (PBS).

• Resuspend the cells in 1X binding buffer at a concentration of 1 × 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each sample.

• Analyze the samples within 1 hour using a flow cytometer.

In Vivo Xenograft Model

• Subcutaneously inject 5 × 10⁶ Eca-109 cells into the flank of 4-6 week old male BALB/c nude mice.

• When tumors reach a volume of approximately 100 mm³, randomize the mice into four groups (n=6 per group): Control (vehicle), Corilagin alone, Cisplatin alone, and Corilagin + Cisplatin.

• Administer treatments as described in the in vivo data table for 21 days.

• Measure tumor volume every 3 days using a caliper (Volume = 0.5 × length × width²).

• At the end of the experiment, sacrifice the mice and excise the tumors for weight measurement.

Western Blot Analysis

• Lyse treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against γ-H2AX (a marker of DNA damage) and RNF8 overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

The synergistic effect of Corilagin and Cisplatin is attributed to the enhanced induction of DNA damage and the inhibition of the DNA damage repair response.

Caption: Synergistic mechanism of Corilagin and Cisplatin.

The experimental workflow for evaluating the synergistic effects of Corilagin and Cisplatin is a multi-step process involving in vitro and in vivo studies.

Caption: Experimental workflow for synergy evaluation.

References

• 1. Corilagin Inhibits Esophageal Squamous Cell Carcinoma by Inducing DNA Damage and Down-Regulation of RNF8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Corilagin's Efficacy: A Comparative Analysis in In Vitro and In Vivo Models

A comprehensive guide for researchers, scientists, and drug development professionals evaluating the therapeutic potential of Corilagin. This document provides a side-by-side comparison of Corilagin's performance with established alternatives, supported by experimental data and detailed methodologies.

Corilagin, a naturally occurring polyphenol, has demonstrated significant therapeutic potential in preclinical studies, particularly in the realms of oncology and inflammatory diseases. This guide provides a cross-validation of its efficacy in both laboratory (in vitro) and animal (in vivo) models, comparing its performance against standard-of-care agents such as Dexamethasone for inflammation and Cyclophosphamide or Gemcitabine/Cisplatin for cancer.

In Vitro Efficacy: Anti-Inflammatory and Anti-Cancer Effects

Corilagin has been shown to exert potent anti-inflammatory and anti-proliferative effects across a range of cell lines. The following tables summarize its in vitro efficacy in comparison to established drugs.

Anti-Inflammatory Activity in Macrophage Cell Line (RAW264.7)

Corilagin demonstrates significant inhibition of key pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells. Its performance is comparable to the corticosteroid Dexamethasone.

Compound	Target	Concentration	% Inhibition	IC50
Corilagin	IL-6	75 µM	48.09%[1]	-
TNF-α	75 µM	42.37%[1]	-
NO	75 µM	65.69%[1]	66.64 µg/ml[1]
iNOS	75 µM	56.22%[1]	-
COX-2	75 µM	59.99%[1]	-
Dexamethasone	IL-6	10-6 M	~90%[2]	-
TNF-α	1µM	Significant suppression[3][4]	-
NO	-	-	34.60 µg/mL[5]

Anti-Cancer Activity in Various Cell Lines

Corilagin exhibits cytotoxic effects against a variety of cancer cell lines, with IC50 values indicating its potential as an anti-neoplastic agent.

Cancer Type	Cell Line	Corilagin IC50	Alternative Drug	Alternative Drug IC50
Lung Cancer	A549	28.8 ± 1.2 µM[6]	-	-
Colorectal Cancer	HCT-8	31.69 ± 2.04 μM (24h)[7]	5-Fluorouracil (5-FU)	147.40 ± 4.58 μM (24h)[7]
SW480	31.66 ± 2.38 μM (48h)[7]	5-Fluorouracil (5-FU)	54.34 ± 4.29 μM (48h)[7]

In Vivo Efficacy: Tumor Growth Inhibition and Anti-Inflammatory Response

Animal models provide a more complex physiological environment to assess the therapeutic potential of Corilagin. Studies have shown its ability to inhibit tumor growth and reduce inflammation in vivo.

Anti-Cancer Efficacy in Xenograft Models

Corilagin has been demonstrated to suppress tumor growth in nude mice bearing cancer cell xenografts.

Cancer Model	Treatment	Dosage	Tumor Growth Inhibition
Cholangiocarcinoma (QBC939 Xenograft)	Corilagin	-	Markedly reduced tumors compared to control[8]
Hepatocellular Carcinoma (MHCC97-H Xenograft)	Corilagin	-	More effective than Cyclophosphamide (25 mg/kg)[9]
Laryngeal Cancer (Hep-2 Xenograft)	Corilagin	-	Dose-dependent reduction in tumor growth[10]
Cholangiocarcinoma (Choi-CK Xenograft)	Gemcitabine + Cisplatin	-	Standard first-line systemic chemotherapy[11]

Anti-Inflammatory Efficacy in Animal Models

In models of inflammatory diseases, Corilagin has shown to alleviate symptoms and reduce inflammatory markers.

Inflammatory Model	Treatment	Dosage	Effect
Collagen-Induced Arthritis (Rat)	Methotrexate	1.5 mg/kg	Reduced cartilage destruction[12]
Concanavalin A-Induced Hepatitis (Mouse)	Corilagin	-	Markedly reduced expression of IL-6, IL-12, TNF-α, and iNOS[13]

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the therapeutic effects of Corilagin is crucial for its development as a targeted therapy.

Corilagin's Mechanism of Action

Corilagin's anti-inflammatory effects are largely attributed to its ability to block the NF-κB signaling pathway.[14] In cancer, it has been shown to modulate multiple pathways, including the Notch and TGF-β signaling pathways, leading to cell cycle arrest and apoptosis.[5][8]

References

• 1. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucocorticoids inhibit the production of IL6 from monocytes, endothelial cells and fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suppression of LPS-induced inflammatory responses by the hydroxyl groups of dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Combination of anti-L1 cell adhesion molecule antibody and gemcitabine or cisplatin improves the therapeutic response of intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Cyclophosphamide? [synapse.patsnap.com]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. bosterbio.com [bosterbio.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Effect of Methotrexate on Collagen-Induced Arthritis Assessed by Micro-Computed Tomography and Histopathological Examination in Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Corilagin Ameliorates Con A-Induced Hepatic Injury by Restricting M1 Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Corilagin's Diverse Mechanisms of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of corilagin's mechanism of action across various cell types, supported by experimental data. Corilagin, a member of the tannin family, has demonstrated significant therapeutic potential, exhibiting anti-cancer, anti-inflammatory, and antiviral properties. This document summarizes key quantitative data, details experimental protocols, and visualizes the complex signaling pathways modulated by this promising natural compound.

Quantitative Data Summary

The following tables provide a structured overview of corilagin's quantitative effects on different cell lines, facilitating a clear comparison of its potency and efficacy.

Table 1: Corilagin IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Reference
A549	Lung Cancer	28.8 ± 1.2
HCT-8	Colorectal Cancer	31.69 ± 2.04 (24h), 29.78 ± 1.25 (48h)
SW480	Colorectal Cancer	31.66 ± 2.38
SKOv3ip	Ovarian Cancer	< 30
Hey	Ovarian Cancer	< 30
MCF-7	Breast Cancer	Not specified
SK-BR3	Breast Cancer	Not specified

Table 2: Effect of Corilagin on Pro-inflammatory Cytokine Production in RAW 264.7 Macrophages

Cytokine	Treatment	Concentration (pg/mL)	% Inhibition	Reference
IL-6	LPS	635.95 ± 57.77	-
LPS + Corilagin (75 µM)	330.14 ± 33.03	48.09 ± 5.19
TNF-α	LPS	Not specified	-
LPS + Corilagin (75 µM)	279.61 ± 24.95	42.37 ± 5.14
IL-1β	LPS	Not specified	-
LPS + Corilagin	Significantly reduced	Not specified

Signaling Pathways Modulated by Corilagin

Corilagin exerts its biological effects by modulating several key signaling pathways. The following diagrams, generated using Graphviz, illustrate these mechanisms.

Caption: Corilagin inhibits the NF-κB signaling pathway.

Caption: Corilagin blocks the TGF-β signaling pathway.

A Head-to-Head Comparison of Corilagin and Other Natural Polyphenols

In the landscape of natural compounds with therapeutic potential, polyphenols stand out for their diverse pharmacological activities. This guide provides a detailed, head-to-head comparison of corilagin, a prominent ellagitannin, with other well-researched natural polyphenols: quercetin, gallic acid, curcumin, and resveratrol. The focus is on their comparative antioxidant, anti-inflammatory, and anticancer properties, supported by available experimental data. This objective analysis is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in their research endeavors.

Quantitative Comparison of Bioactivities

The following tables summarize the available quantitative data on the antioxidant, anti-inflammatory, and anticancer activities of corilagin and other selected polyphenols. It is important to note that a direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions, cell lines, and assays used.

Table 1: Antioxidant Activity

Compound	Assay	IC50 Value	Source
Corilagin	H₂O₂ Scavenging	76.85 µg/mL	[1][2]
*OH Scavenging	26.68 µg/mL	[1][2]
NO Scavenging	66.64 µg/mL	[1][2][3]
Quercetin	DPPH Radical Scavenging	4.36 ± 0.10 µM	[4]
Gallic Acid	DPPH Radical Scavenging	Not explicitly found in a direct comparison
Curcumin	DPPH Radical Scavenging	Not explicitly found in a direct comparison
Resveratrol	DPPH Radical Scavenging	Not explicitly found in a direct comparison

Table 2: Anti-inflammatory Activity

Compound	Cell Line	Method	Parameter Measured	Inhibition	Source
Corilagin	RAW 264.7	LPS-induced	IL-6 Production	48.09% at 75 µM	[1][2][5]
TNF-α Production	42.37% at 75 µM	[1][2][5]
NO Production	65.69% at 75 µM	[1][2][5]
Gallic Acid	RAW 264.7	LPS-induced	TNF-α, IL-1β, IL-6	Reduction observed	[6]
Curcumin	THP-1	LPS-induced	TNF-α, IL-6	Reduction observed	[7]
Resveratrol	THP-1	LPS-induced	TNF-α, IL-6	Reduction observed	[7]

Table 3: Anticancer Activity (Cell Viability)

Compound	Cell Line	IC50 Value	Source
Corilagin	A549 (Lung Cancer)	28.8 ± 1.2 µM	[8]
Curcumin	MCF-7 (Breast Cancer)	16.85 µM	[9]
MCF-7 (Breast Cancer)	29.3 ± 1.7 μM	[9]
MCF-7 (Breast Cancer)	21.5 ± 4.7 μM	[9]
MCF-7 (Breast Cancer)	20 µM (at 48h)	[10]

Comparative Analysis of Key Signaling Pathways

Corilagin, quercetin, gallic acid, curcumin, and resveratrol have been shown to modulate several key signaling pathways implicated in inflammation and cancer, most notably the NF-κB and PI3K/Akt pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammatory responses and cell survival. Its constitutive activation is a hallmark of many chronic inflammatory diseases and cancers.

Comparative inhibition points of polyphenols on the NF-κB signaling pathway.

All five polyphenols have been reported to inhibit the NF-κB pathway. Corilagin, quercetin, curcumin, and resveratrol primarily act by inhibiting the IKK complex, which is responsible for the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB.[11][12][13] Gallic acid has been shown to block the upstream Toll-like receptor 4 (TLR4), preventing the initiation of the signaling cascade.[6] Corilagin has also been shown to directly inhibit the nuclear translocation of the active NF-κB complex.[14]

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that regulates cell survival, proliferation, and growth. Its aberrant activation is a frequent event in many types of cancer.

Comparative inhibition points of polyphenols on the PI3K/Akt signaling pathway.

Several of the compared polyphenols are known to inhibit the PI3K/Akt pathway, a key driver of cancer cell proliferation and survival.[15][16][17][18] Corilagin, curcumin, and resveratrol have been shown to inhibit the phosphorylation and activation of Akt.[13][19][20] Quercetin has been reported to directly inhibit PI3K.[18] The downregulation of this pathway by these polyphenols contributes significantly to their anticancer effects.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future comparative studies.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the capacity of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Workflow for the DPPH radical scavenging assay.

Protocol:

• Preparation of DPPH Solution: Dissolve DPPH in methanol to a concentration of 0.1 mM.

• Sample Preparation: Prepare various concentrations of the test compounds (corilagin, quercetin, etc.) in methanol.

• Reaction: Add 100 µL of each sample concentration to a 96-well plate. Add 100 µL of the DPPH solution to each well. A blank well should contain only methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

• IC50 Determination: The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the sample concentration.

Anticancer Activity: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or A549) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the polyphenols for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control (untreated cells).

• IC50 Determination: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Western Blot Analysis for PI3K/Akt Pathway

Western blotting is used to detect the expression and phosphorylation status of proteins in the PI3K/Akt pathway.

Protocol:

• Cell Lysis: Treat cells with the polyphenols for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total Akt, phospho-Akt (Ser473), and other relevant pathway proteins overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

NF-κB Activation Assay (Nuclear Translocation)

This assay measures the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus upon stimulation, which is a key step in NF-κB activation.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., RAW 264.7 macrophages) and pre-treat with the polyphenols for 1 hour before stimulating with an inflammatory agent like LPS (1 µg/mL) for 30-60 minutes.

• Cell Fractionation: Separate the cytoplasmic and nuclear fractions using a nuclear extraction kit according to the manufacturer's instructions.

• Western Blotting: Perform Western blot analysis on both the cytoplasmic and nuclear extracts using an antibody specific for the NF-κB p65 subunit. Use GAPDH and Lamin B1 as cytoplasmic and nuclear loading controls, respectively.

• Analysis: A decrease in cytoplasmic p65 and a corresponding increase in nuclear p65 in treated cells compared to the stimulated control indicates inhibition of NF-κB translocation.

Conclusion

Corilagin demonstrates significant antioxidant, anti-inflammatory, and anticancer activities, positioning it as a promising natural compound for further investigation. While direct comparative studies with other polyphenols under standardized conditions are limited, the available data suggests that its efficacy is comparable to that of well-established polyphenols like quercetin, gallic acid, curcumin, and resveratrol. All these compounds exhibit multimodal actions by targeting key signaling pathways such as NF-κB and PI3K/Akt. The provided experimental protocols offer a foundation for future research aimed at elucidating the precise comparative potencies and mechanisms of action of these valuable natural products. Further head-to-head studies are warranted to fully understand the relative therapeutic potential of corilagin in the context of other natural polyphenols.

References

• 1. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparative analysis of molecular properties and reactions with oxidants for quercetin, catechin, and naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) [journals.mums.ac.ir]
• 6. researchgate.net [researchgate.net]
• 7. Comparative analyses of anti-inflammatory effects of Resveratrol, Pterostilbene and Curcumin: in-silico and in-vitro evidences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms [mdpi.com]
• 9. Modified Curcumins as Potential Drug Candidates for Breast Cancer: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. brieflands.com [brieflands.com]
• 11. Anti-proliferation and anti-inflammation effects of corilagin in rheumatoid arthritis by downregulating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. Corilagin ameliorates macrophages inflammation in atherosclerosis through TLR4-NFκB/MAPK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Targeting PI3K/Akt/mTOR signaling pathway by polyphenols: Implication for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Modulation of neurotrophic signaling pathways by polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Replicating Published Findings on Corilagin's Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the published bioactivities of Corilagin, a promising natural ellagitannin. It is designed to assist researchers in replicating and building upon existing findings by offering a side-by-side comparison of its performance, detailed experimental protocols for key assays, and visual representations of the underlying molecular pathways.

Quantitative Bioactivity Data of Corilagin

To facilitate a clear comparison of Corilagin's efficacy, the following tables summarize its reported half-maximal inhibitory concentration (IC50) and other quantitative metrics across various studies.

Anticancer Activity

Corilagin has demonstrated cytotoxic effects across a range of cancer cell lines. The table below presents a compilation of its IC50 values, offering a comparative look at its potency. For context, IC50 values for doxorubicin, a standard chemotherapeutic agent, are included where available from comparative studies.

Cancer Type	Cell Line	Corilagin IC50 (µM)	Doxorubicin IC50 (µM)	Reference(s)
Breast Cancer	MCF-7	~20-30	~0.5-1.5	[1][2]
Breast Cancer	MDA-MB-231	~25-35	Not Reported	[1]
Lung Cancer	A549	~20-40	Not Reported	[3][4]
Hepatocellular Carcinoma	HepG2	~30-50	Not Reported	[5]
Glioblastoma	U251	~50-100 µg/mL	Not Reported	[6]

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density and incubation time.

Anti-inflammatory Activity

Corilagin exhibits anti-inflammatory properties by inhibiting the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Cell Line	Mediator	Corilagin IC50 or Inhibition %	Curcumin IC50 (µM)	Reference(s)
RAW 264.7	Nitric Oxide (NO)	IC50: ~7.2 µM	~5-10	[7][8]
RAW 264.7	TNF-α Production	~42% inhibition at 75 µM	Not Reported	[7]
RAW 264.7	IL-6 Production	~48% inhibition at 75 µM	Not Reported	[7]

Antioxidant Activity

The antioxidant capacity of Corilagin has been evaluated using various radical scavenging assays. Its performance is often compared to standard antioxidants like Ascorbic Acid and Trolox.

Assay	Corilagin IC50 (µg/mL)	Ascorbic Acid IC50 (µg/mL)	Reference(s)
DPPH Radical Scavenging	~8-15	~5-10	[9][10]
Hydroxyl Radical Scavenging	~26.68	Not Reported	[7]
Hydrogen Peroxide Scavenging	~76.85	Not Reported	[7]

Experimental Protocols

To aid in the replication of these findings, detailed methodologies for key experiments are provided below.

Cell Viability and Cytotoxicity (MTT Assay)

This protocol is a standard method to assess the effect of a compound on cell proliferation and viability.

• Cell Seeding: Plate cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of Corilagin in culture medium. Replace the existing medium with 100 µL of the medium containing the desired concentrations of Corilagin. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve Corilagin). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value can be determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Anti-inflammatory Activity in Macrophages

This protocol details the procedure to measure the inhibition of nitric oxide (NO) and pro-inflammatory cytokines in LPS-stimulated RAW 264.7 macrophages.[7][11][12]

• Cell Seeding: Plate RAW 264.7 cells in a 24-well plate at a density of 2x10⁵ cells/well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of Corilagin for 1-2 hours.

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify the NO concentration.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Quantify the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis for Signaling Pathway Modulation

Western blotting is a key technique to investigate how Corilagin affects protein expression and phosphorylation in signaling pathways like NF-κB, Akt/mTOR, and Nrf2.[6][13]

• Cell Lysis: After treating cells with Corilagin and/or a stimulant (e.g., TNF-α for NF-κB activation), wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., phospho-p65, phospho-Akt, Nrf2) overnight at 4°C. Antibody dilutions should be optimized according to the manufacturer's recommendations.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin or GAPDH.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways modulated by Corilagin and a typical experimental workflow for assessing its bioactivity.

Anticancer Signaling Pathways Modulated by Corilagin

Corilagin has been reported to exert its anticancer effects by modulating several critical signaling pathways, including the PI3K/Akt/mTOR pathway, which is crucial for cell survival and proliferation, and the NF-κB pathway, which is involved in inflammation and cell survival.

Corilagin's inhibitory effects on pro-survival signaling pathways in cancer cells.

Anti-inflammatory Signaling Pathway of Corilagin

Corilagin's anti-inflammatory effects are largely attributed to its ability to suppress the NF-κB signaling pathway, a central regulator of inflammatory responses.

Corilagin's suppression of the LPS-induced NF-κB inflammatory pathway.

Antioxidant Signaling Pathway of Corilagin

Corilagin enhances the cellular antioxidant defense system primarily through the activation of the Nrf2 signaling pathway. Nrf2 is a transcription factor that upregulates the expression of numerous antioxidant and detoxification enzymes.

Corilagin's activation of the Nrf2 antioxidant response pathway.

General Experimental Workflow for Bioactivity Screening

The following diagram outlines a typical workflow for screening and characterizing the bioactivity of a compound like Corilagin.

References

• 1. Corilagin inhibits breast cancer growth via reactive oxygen species‐dependent apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Corilagin on the Proliferation and NF-κB in U251 Glioblastoma Cells and U251 Glioblastoma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corilagin potential in inhibiting oxidative and inflammatory stress in LPS-induced murine macrophage cell lines (RAW 264.7) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Tripchlorolide induces autophagy in lung cancer cells by inhibiting the PI3K/AKT/mTOR pathway and improves cisplatin sensitivity in A549/DDP cells - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Impact of Corilagin on Cellular Signaling: A Comparative Guide

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the bioactive compound Corilagin reveals its significant modulatory effects on multiple key signaling pathways implicated in cancer, inflammation, and apoptosis. This guide provides a comparative overview of Corilagin's activity alongside established inhibitors, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Corilagin, a naturally occurring polyphenol, has demonstrated a broad spectrum of biological activities. This document serves as a resource for understanding its mechanism of action by comparing its effects on critical cellular signaling cascades, including the Transforming Growth Factor-beta (TGF-β), Notch, Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Phosphatidylinositol 3-Kinase/Akt (PI3K/Akt) pathways.

Comparative Analysis of Corilagin and Pathway-Specific Inhibitors

The following tables provide a summary of the inhibitory concentrations (IC50) of Corilagin against various cancer cell lines and a comparison with known inhibitors of key signaling pathways. It is important to note that the IC50 values for Corilagin typically reflect its effect on overall cell viability, while the IC50 values for the compared inhibitors are often specific to their target kinases.

TGF-β/Smad Signaling Pathway

The TGF-β pathway plays a crucial role in cell growth, differentiation, and apoptosis. Corilagin has been shown to inhibit this pathway, which is often dysregulated in cancer.

Compound	Target	IC50	Cell Line/Assay	Reference
Corilagin	TGF-β Signaling	Not specified for direct kinase inhibition	Downregulates TGF-β1, TGFβRI, and p-Smad2/3	[1][2]
LY364947	ALK5 (TGFβRI)	59 nM	Cell-free assay	[3][4]

TGF-β Signaling Pathway

References

• 1. U0126 | MEK Inhibitors: R&D Systems [rndsystems.com]
• 2. Corilagin alleviates hypertrophic scars via inhibiting the transforming growth factor (TGF)-β/Smad signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.stemcell.com [cdn.stemcell.com]
• 4. stemcell.com [stemcell.com]

Enhancing Corilagin's Promise: A Comparative Guide to Bioavailability Across Formulation Strategies

For Researchers, Scientists, and Drug Development Professionals

Corilagin, a potent ellagitannin, has demonstrated a wide spectrum of pharmacological activities, including anti-tumor, anti-inflammatory, and hepatoprotective effects. However, its clinical translation is significantly hampered by its inherently low oral bioavailability. This guide provides a comparative overview of different formulation strategies that can enhance the systemic absorption of Corilagin, supported by experimental data and detailed protocols.

The Challenge: Corilagin's Low Oral Bioavailability

Studies have consistently shown that when administered orally in its native form, Corilagin is poorly absorbed from the gastrointestinal tract. Its hydrophobic nature and susceptibility to hydrolysis into ellagic acid and gallic acid in the intestine contribute to this limitation[1][2]. An in vivo study in Sprague-Dawley rats reported an oral bioavailability of just 10.7% for a 50 mg/kg dose of unformulated Corilagin[3][4]. This poor systemic exposure necessitates the exploration of advanced drug delivery systems to unlock Corilagin's full therapeutic potential.

Comparative Pharmacokinetic Data

While direct comparative studies on multiple Corilagin formulations are limited, data from studies on Corilagin and other poorly soluble polyphenols demonstrate the potential of various nanoformulation strategies. The following table summarizes the pharmacokinetic parameters of unformulated Corilagin and highlights the improvements observed with different formulation technologies for analogous compounds.

Formulation	Drug	Animal Model	Dose	Cmax (µg/mL)	AUC (µg·h/mL)	Relative Bioavailability Increase	Reference
Unformulated (Suspension)	Corilagin	Sprague-Dawley Rat	50 mg/kg (oral)	1.8	Data not available	-	[1]
Unformulated (Solution)	Corilagin	Sprague-Dawley Rat	50 mg/kg (oral)	Data not available	Calculated from 10.7% BA	Baseline	[3][4]
Unformulated (High Dose)	Corilagin	Rat/Mouse	1500 mg/kg (oral)	~55	Data not available	-	[1][4]
Self-Microemulsifying Drug Delivery System (SMEDDS)	Novel Cinnamamide Derivative	Rat	Not specified	~2-40x increase	Not specified	3.4x to 35.9x	[1][2]
Solid Lipid Nanoparticles (SLNs)	Curcumin	Rat	50 mg/kg (oral)	~3.7x increase	6.9x increase	6.9x	[5]
Liposomes	Curcumin	Sprague-Dawley Rat	100 mg/kg (oral)	~5x increase	4.96x increase	4.96x	[4][6]

Note: Data for formulated Corilagin is not yet available in published literature. The data for SMEDDS, SLNs, and Liposomes are for other poorly soluble compounds and are presented to illustrate the potential of these technologies.

Advanced Formulation Strategies to Enhance Corilagin Bioavailability

Several advanced drug delivery platforms can be employed to overcome the challenges associated with Corilagin's oral absorption. These technologies aim to increase its solubility, protect it from degradation in the gastrointestinal tract, and facilitate its transport across the intestinal epithelium.

Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water emulsions or microemulsions upon gentle agitation in aqueous media, such as the gastrointestinal fluids.

• Mechanism of Bioavailability Enhancement: By pre-dissolving Corilagin in the lipid-based formulation, SEDDS can bypass the dissolution step, which is often the rate-limiting factor for poorly soluble drugs. The resulting small droplet size provides a large surface area for drug release and absorption. Furthermore, certain excipients used in SEDDS can inhibit P-glycoprotein efflux pumps and reduce first-pass metabolism.

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from solid lipids that are stabilized by surfactants. They combine the advantages of polymeric nanoparticles and liposomes.

• Mechanism of Bioavailability Enhancement: SLNs can protect the encapsulated Corilagin from chemical and enzymatic degradation in the gut. Their lipophilic nature facilitates absorption through the lymphatic system, thereby bypassing the hepatic first-pass metabolism. The small particle size also enhances uptake by the intestinal mucosa.

Liposomes

Liposomes are vesicular structures composed of one or more lipid bilayers enclosing an aqueous core. They can encapsulate both hydrophilic and hydrophobic compounds.

• Mechanism of Bioavailability Enhancement: For a lipophilic compound like Corilagin, it would be entrapped within the lipid bilayer of the liposome. This encapsulation protects it from the harsh environment of the GI tract. Liposomes can also improve drug absorption by fusing with the cell membranes of enterocytes, directly delivering the drug into the cells.

Phytosomes

Phytosomes are complexes formed between a natural active ingredient and a phospholipid, most commonly phosphatidylcholine. This creates a more lipophilic entity that is better absorbed.

• Mechanism of Bioavailability Enhancement: Unlike a simple mixture, in a phytosome, the compound is chemically bonded to the phospholipid. This complex readily crosses the lipid-rich membranes of the intestinal cells, leading to a significant increase in absorption and bioavailability.

Experimental Protocols

Below are detailed methodologies for key experiments cited in bioavailability studies, which can be adapted for comparative studies of different Corilagin formulations.

In Vivo Pharmacokinetic Study in Rats

Objective: To determine and compare the oral bioavailability of different Corilagin formulations.

1. Animal Model:

• Male Sprague-Dawley rats (200-250 g) are used.

• Animals are fasted overnight (12 hours) before the experiment with free access to water.

• Rats are randomly divided into groups (e.g., Unformulated Corilagin, Corilagin-SEDDS, Corilagin-SLNs, Corilagin-Liposomes). A group receiving intravenous Corilagin is included for absolute bioavailability calculation.

2. Drug Administration:

• Oral (p.o.): Corilagin formulations and the unformulated control (e.g., suspended in 0.5% carboxymethylcellulose) are administered via oral gavage at a specified dose (e.g., 50 mg/kg).

• Intravenous (i.v.): A solution of Corilagin in a suitable vehicle (e.g., saline with a co-solvent) is administered via the tail vein at a lower dose (e.g., 10 mg/kg) to determine absolute bioavailability.

3. Blood Sampling:

• Blood samples (approx. 0.25 mL) are collected from the retro-orbital plexus or tail vein into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma is separated by centrifugation (e.g., 4000 rpm for 10 minutes) and stored at -80°C until analysis.

4. Sample Analysis:

• Plasma concentrations of Corilagin are quantified using a validated analytical method, such as Ultra-Performance Liquid Chromatography with a Photodiode Array detector (UPLC-PDA) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Sample Preparation: A protein precipitation method is typically used. An aliquot of plasma is mixed with a precipitating agent (e.g., acetonitrile or methanol), vortexed, and centrifuged. The supernatant is then collected for analysis.

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the plasma concentration-time curve) are calculated using non-compartmental analysis software.

• Relative Bioavailability (F%) is calculated as: (AUC_oral_formulation / AUC_oral_control) * (Dose_oral_control / Dose_oral_formulation) * 100

• Absolute Bioavailability (F%) is calculated as: (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Visualizing Experimental and Logical Workflows

Caption: Workflow for a comparative pharmacokinetic study in rats.

References

• 1. A Self-microemulsifying Drug Delivery System (SMEDDS) for a Novel Medicative Compound Against Depression: a Preparation and Bioavailability Study in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Self-microemulsifying Drug Delivery System (SMEDDS) for a Novel Medicative Compound Against Depression: a Preparation and Bioavailability Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. Evaluation of an oral carrier system in rats: bioavailability and antioxidant properties of liposome-encapsulated curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent advances in oral delivery of drugs and bioactive natural products using solid lipid nanoparticles as the carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

In Vivo Validation of Corilagin's Therapeutic Efficacy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Corilagin's in vivo performance against alternative therapeutic agents targeting key signaling pathways. The experimental data summarized herein offers a comprehensive overview of Corilagin's potential as a multi-targeting therapeutic agent.

Corilagin, a naturally occurring polyphenol, has demonstrated significant therapeutic potential in preclinical in vivo models across a spectrum of diseases, particularly in oncology and inflammatory conditions. Its mechanism of action involves the modulation of several critical signaling pathways that are often dysregulated in pathological states. This guide focuses on the in vivo validation of Corilagin's therapeutic targets, presenting a comparative analysis with other known inhibitors of these pathways.

Key Therapeutic Targets and Comparative Efficacy

In vivo studies have consistently shown that Corilagin exerts its therapeutic effects by targeting multiple signaling cascades, including the Notch, Transforming Growth Factor-beta (TGF-β), Phosphoinositide 3-kinase/Protein Kinase B (PI3K/AKT), Mitogen-activated protein kinase (MAPK), and Nuclear factor kappa B (NF-κB) pathways. The following sections provide a detailed comparison of Corilagin's efficacy with that of specific inhibitors targeting these pathways.

Notch Signaling Pathway

The Notch signaling pathway is a critical regulator of cell fate decisions, and its aberrant activation is implicated in various cancers. Corilagin has been shown to suppress tumor growth by inhibiting this pathway.

Comparative in vivo Efficacy:

Treatment	Animal Model	Cancer Type	Dosage	Tumor Growth Inhibition	Reference
Corilagin	Nude Mice (Xenograft)	Cholangiocarcinoma (QBC939 & MZ-Cha-1 cells)	20 mg/kg/day, i.p.	Significantly reduced tumor volume and weight.[1]	[1]
DAPT (GSI)	Nude Mice (Xenograft)	Cholangiocarcinoma (QBC939 & MZ-Cha-1 cells)	10 mg/kg/day, i.p.	Co-administration with Corilagin showed a more significant inhibitory effect on Notch1, p-AKT, and p-Erk1/2 expression than either agent alone.[1]	[1]

Experimental Workflow for Xenograft Model:

Figure 1. Workflow of the in vivo xenograft model for evaluating Corilagin and DAPT efficacy.

TGF-β Signaling Pathway

The TGF-β signaling pathway plays a dual role in cancer, acting as a tumor suppressor in the early stages and a promoter of metastasis in later stages. Corilagin has been found to inhibit the pro-tumorigenic effects of TGF-β.

Comparative in vivo Efficacy:

Treatment	Animal Model	Cancer Type	Dosage	Tumor Growth Inhibition	Reference
Corilagin	Balb/c nu/nu Mice (Xenograft)	Ovarian Cancer (SKOv3ip cells)	20 mg/kg/day, i.p.	Significantly lower tumor growth compared to the untreated control group.[2]	[2]
Galunisertib (LY2157299)	Immune-compromised Mice (Xenograft)	Breast Cancer (MX1 cells)	75 mg/kg, BID, p.o.	Significant tumor growth delay.
Galunisertib (LY2157299)	Immune-competent Mice (Syngeneic)	Breast Cancer (4T1 cells)	75 mg/kg, BID, p.o.	Close to 100% inhibition of tumor growth and complete regressions in 50% of animals.

Signaling Pathway Diagram:

Figure 2. Corilagin and Galunisertib target the TGF-β signaling pathway at different points.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a central regulator of cell proliferation, survival, and metabolism, and its hyperactivation is a common feature of many cancers. Corilagin has been shown to suppress this pathway, leading to anti-tumor effects.

Comparative in vivo Efficacy:

Treatment	Animal Model	Cancer Type	Dosage	Tumor Growth Inhibition	Reference
Corilagin	Rat Model	Gastric Carcinogenesis (MNNG-induced)	50 mg/kg, p.o.	Drastically lowered mRNA and protein expression levels of PI3K and AKT.[3]	[3]
Buparlisib (BKM120)	Nude Rats (Xenograft)	Glioblastoma (Patient-derived)	30 mg/kg/day, p.o.	Prolonged survival and reduced tumor volumetric increase.

MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade that regulates cell growth, differentiation, and apoptosis. Corilagin has been demonstrated to modulate this pathway to exert its anti-cancer activities.

Comparative in vivo Efficacy:

Treatment	Animal Model	Cancer Type	Dosage	Tumor Growth Inhibition	Reference
Corilagin	Nude Mice (Xenograft)	Ovarian Cancer (SKOv3ip cells)	20 mg/kg/day, i.p.	Blocked the activation of ERK.[2]	[2]
Trametinib (GSK1120212)	Murine Orthotopic Xenograft	Pancreatic Cancer (Patient-derived)	1 mg/kg/day, p.o.	Significantly enhanced inhibition of tumor growth when combined with lapatinib.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a key regulator of inflammation and is constitutively active in many cancers, promoting cell survival and proliferation. Corilagin has been identified as an inhibitor of NF-κB activation.

Comparative in vivo Efficacy:

Treatment	Animal Model	Cancer Type	Dosage	Effect on NF-κB Pathway	Reference
Corilagin	Glioblastoma Xenograft	Glioblastoma (U251 cells)	Not specified	Inhibited NF-κB activation by preventing the degradation of IκBα and suppressing p65 nuclear translocation.[4]	[4]
Bortezomib	SCID Mice (Xenograft)	Primary Effusion Lymphoma (UM-PEL-1 cells)	0.3 mg/kg, twice weekly, i.p.	Did not effectively block NF-κB activity in this model, but still induced apoptosis and extended survival.[5]	[5]
Bortezomib	Nude Mice (Xenograft)	Small Cell Lung Cancer	1 mg/kg/day, on days 14, 18, 21, 25, i.p.	Reduced tumor growth by 54% as a monotherapy and 93% in combination with cisplatin.[6]	[6]

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below to facilitate reproducibility and further investigation.

Xenograft Tumor Model (General Protocol)

• Cell Culture: Human cancer cell lines (e.g., QBC939, MZ-Cha-1, SKOv3ip) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Animal Model: Four- to six-week-old female nude mice (e.g., Balb/c nu/nu) are used.

• Tumor Cell Inoculation: 1 x 10^6 to 5 x 10^6 cells in 100-200 µL of serum-free medium or PBS are injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor size is measured every 2-3 days with a caliper, and tumor volume is calculated using the formula: (length × width^2) / 2.

• Treatment: When tumors reach a palpable size (e.g., 100-200 mm^3), mice are randomly assigned to treatment groups. Corilagin or alternative inhibitors are administered via intraperitoneal (i.p.) or oral (p.o.) routes at the specified doses and schedules. The control group receives the vehicle.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for further analysis, such as Western blotting to determine the expression of target proteins.

Lipopolysaccharide (LPS)-Induced Acute Lung Injury Model

• Animal Model: Male C57BL/6 mice (6-8 weeks old) are used.

• Induction of Injury: Mice are anesthetized, and a 50 µL solution of LPS (e.g., 10 mg/kg) in sterile saline is instilled intratracheally.

• Treatment: Corilagin (e.g., 10 and 20 mg/kg) is administered intraperitoneally 1 hour before or after the LPS challenge.

• Sample Collection: At a specified time point after LPS administration (e.g., 6 hours), mice are euthanized. Bronchoalveolar lavage fluid (BALF) is collected to count inflammatory cells and measure cytokine levels. Lung tissues are harvested for histological examination and Western blot analysis.

Logical Relationship of Corilagin's Multi-Targeting Effect:

Figure 3. Corilagin's inhibition of multiple signaling pathways leads to diverse therapeutic outcomes.

Conclusion

The in vivo data presented in this guide highlight the significant potential of Corilagin as a multi-targeting therapeutic agent. Its ability to modulate key signaling pathways involved in cancer progression and inflammation provides a strong rationale for its further development. While direct comparative in vivo studies with specific pathway inhibitors are limited, the existing evidence suggests that Corilagin's efficacy is comparable and, in some instances, may offer a broader spectrum of action due to its pleiotropic effects. The detailed experimental protocols provided herein should serve as a valuable resource for researchers seeking to validate and expand upon these findings. Further head-to-head comparative studies are warranted to fully elucidate the therapeutic positioning of Corilagin relative to other targeted therapies.

References

• 1. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potential anti-tumor herbal medicine, Corilagin, inhibits ovarian cancer cell growth through blocking the TGF-β signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corilagin induces apoptosis and inhibits HMBG1/PI3K/AKT signaling pathways in a rat model of gastric carcinogenesis induced by methylnitronitrosoguanidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Corilagin on the Proliferation and NF-κB in U251 Glioblastoma Cells and U251 Glioblastoma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Proteasome inhibitor bortezomib enhances the effect of standard chemotherapy in small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Corilagin: A Favorable Safety Profile in Preclinical Cancer Studies Compared to Standard Chemotherapeutic Agents

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of preclinical data suggests that corilagin, a naturally occurring polyphenol, exhibits a promising safety profile with potent anti-cancer activity, presenting a favorable alternative or adjunct to standard chemotherapeutic agents such as doxorubicin and cisplatin. This comparison guide outlines the cytotoxic effects, mechanisms of action, and safety profiles of corilagin alongside these conventional drugs, supported by experimental data.

Executive Summary

Corilagin demonstrates selective cytotoxicity against a range of cancer cell lines while exhibiting significantly lower toxicity towards normal cells. In direct comparison, standard chemotherapeutic agents like doxorubicin and cisplatin, while effective, are associated with a narrower therapeutic window and a greater incidence of severe side effects. Corilagin's mechanism of action involves the modulation of multiple signaling pathways, leading to cancer cell death and inhibition of tumor growth, with a reduced impact on healthy tissues.

Comparative Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The data below summarizes the IC50 values of corilagin, doxorubicin, and cisplatin across various cancer and normal cell lines. A lower IC50 value indicates a higher potency.

Cell Line	Cancer Type	Corilagin IC50 (µM)	Doxorubicin IC50 (µM)	Cisplatin IC50 (µM)	Normal Cell Line	Corilagin IC50 (µM)
A549	Lung Carcinoma	28.8 ± 1.2[1][2]	> 20[3], 5.05 ± 0.13[4]	16.48[5]	OSE (Ovarian Surface Epithelium)	~160[6]
SKOv3ip	Ovarian Cancer	< 30[6]	-	-	NCM460 (Colon Mucosal Epithelial)	Higher than CRC cells[7]
Hey	Ovarian Cancer	< 30[6]	-	-	IOSE-80 (Ovarian Surface Epithelial)	Lower toxicity than A2780[8]
HCT-8	Colorectal Cancer	31.69 ± 2.04 (24h)[7]	-	-	-	-
Hep3B	Hepatocellular Carcinoma	-	Sensitizes to[9]	Sensitizes to[9]	-	-

Safety Profile: Corilagin vs. Standard Chemotherapy

A significant differentiator for corilagin is its favorable safety profile observed in preclinical studies.

Agent	Key Preclinical Safety Findings	Common Clinical Side Effects	Dose-Limiting Toxicities
Corilagin	Low toxicity to normal cells and tissues.[10][11] In vivo studies show minimal adverse effects.	Not established in clinical trials.	Not established.
Doxorubicin	Cardiotoxicity is a major concern.[12] Myelosuppression and secondary malignancies are also reported.[13]	Nausea, vomiting, hair loss, fatigue, oral sores, bone marrow suppression.[12]	Myocardial damage, severe myelosuppression.[13]
Cisplatin	Nephrotoxicity, neurotoxicity, and ototoxicity are significant.[14] Myelosuppression is also a common adverse effect.[14]	Severe nausea and vomiting, kidney problems, hearing loss, peripheral neuropathy.[14][15]	Nephrotoxicity, peripheral neuropathy, myelosuppression.[14]

Mechanism of Action and Signaling Pathways

Corilagin exerts its anti-cancer effects through the modulation of several key signaling pathways, often differing from the mechanisms of standard chemotherapeutic agents.

Corilagin's Multi-Targeted Approach

Corilagin induces apoptosis (programmed cell death) and cell cycle arrest in cancer cells by targeting pathways such as TGF-β, Notch, and AKT/ERK.[9][16][17][18] This multi-targeted approach may contribute to its efficacy against a broad range of cancers.

Caption: Corilagin's signaling pathway in cancer cells.

Standard Chemotherapeutic Agents: DNA Damage Response

Doxorubicin and cisplatin primarily act by inducing DNA damage, which triggers cell death pathways.[1][7][19] Doxorubicin intercalates into DNA and inhibits topoisomerase II, while cisplatin forms DNA adducts, leading to cell cycle arrest and apoptosis.[1][19]

Caption: Signaling pathway for Doxorubicin and Cisplatin.

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of corilagin, doxorubicin, or cisplatin for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

Caption: Workflow for the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle.

Procedure:

• Cell Treatment: Treat cells with the desired compounds for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in 70% cold ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in G0/G1, S, and G2/M phases is determined.[8]

Caption: Workflow for cell cycle analysis.

Conclusion

The preclinical data strongly suggests that corilagin possesses a significant anti-cancer activity with a more favorable safety profile compared to standard chemotherapeutic agents like doxorubicin and cisplatin. Its selective cytotoxicity towards cancer cells and its multi-targeted mechanism of action highlight its potential as a novel therapeutic agent. Further clinical investigation is warranted to fully elucidate its therapeutic benefits and to establish its role in cancer treatment regimens.

References

• 1. ClinPGx [clinpgx.org]
• 2. Cisplatin - Wikipedia [en.wikipedia.org]
• 3. tis.wu.ac.th [tis.wu.ac.th]
• 4. In Vitro Characterization of Inhibitors for Lung A549 and Leukemia K562 Cell Lines from Fungal Transformation of Arecoline Supported by In Silico Docking to M3-mAChR and ADME Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PD‐0332991 combined with cisplatin inhibits nonsmall cell lung cancer and reversal of cisplatin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The side effects of platinum-based chemotherapy drugs: a review for chemists - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Doxorubicin pathways: pharmacodynamics and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Corilagin in Cancer: A Critical Evaluation of Anticancer Activities and Molecular Mechanisms - ProQuest [proquest.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Doxorubicin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. drugs.com [drugs.com]
• 14. drugs.com [drugs.com]
• 15. Cisplatin (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 16. Corilagin suppresses cholangiocarcinoma progression through Notch signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. spandidos-publications.com [spandidos-publications.com]
• 18. jpccr.eu [jpccr.eu]
• 19. Cisplatin as an Anti-Tumor Drug: Cellular Mechanisms of Activity, Drug Resistance and Induced Side Effects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Corilagin: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Corilagin, a polyphenolic tannin with promising therapeutic properties, requires careful management throughout its lifecycle, including its ultimate disposal.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the safe disposal of corilagin, ensuring compliance and minimizing risk.

The primary directive for corilagin waste is to dispose of it through an approved waste disposal plant.[6] This is largely due to its identified hazards, including being harmful if swallowed and very toxic to aquatic life with long-lasting effects.[6]

Chemical and Toxicological Profile

A clear understanding of a substance's properties is the first step in safe handling. The following table summarizes key quantitative data for corilagin.

Property	Value	Source
CAS Number	23094-69-1	[1][6][7][8]
Molecular Formula	C27H22O18	[1][6]
Molecular Weight	634.45 g/mol	[1][6]
Form	Powder / Crystalline Solid	[1][9]
Oral LD50 (mouse)	1.78 g/kg	[7]
Storage Temperature	2-8°C or -20°C (powder)	[1][6]
Solubility in Water	1 mg/mL	[1]
Solubility in PBS (pH 7.2)	~5 mg/mL	[9]
Solubility in Ethanol/DMSO	~25 mg/mL / ~20 mg/mL	[9]

Operational Plan: From Handling to Disposal

Adherence to a structured operational plan is critical. The overriding principle is that no activity involving corilagin should begin until a comprehensive plan for the disposal of all potential waste streams has been formulated.[10]

Personal Protective Equipment (PPE)

Before handling corilagin in any form, ensure appropriate PPE is worn. This is the first line of defense against exposure.

• Eye Protection: Safety goggles with side-shields are mandatory.[6]

• Hand Protection: Wear protective gloves.[6]

• Body Protection: An impervious lab coat or clothing is required.[6]

• Respiratory Protection: Use a suitable respirator, especially when handling the powder form to avoid dust formation.[6][8]

Waste Segregation and Collection

Proper segregation at the point of generation is crucial to prevent accidental mixing of incompatible wastes and to ensure proper disposal routing.[11]

• Solid Waste: This includes expired or unused corilagin powder, contaminated weigh boats, and contaminated PPE (gloves, wipes). Collect this waste in a clearly labeled, sealed container.

• Liquid Waste: This includes unused solutions of corilagin dissolved in solvents (e.g., DMSO, ethanol, aqueous buffers).[9] Collect in a dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Contaminated Labware: This includes items like pipette tips, centrifuge tubes, and glassware. If not being decontaminated and reused, these items should be disposed of as contaminated solid waste.

The logical flow for making a disposal decision is based directly on the compound's hazard classification.

Caption: Logical flow for corilagin disposal decisions.

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of corilagin waste.

Step 1: Waste Identification and Labeling

• Accurately identify the waste. The container label must clearly state "Hazardous Waste - Corilagin" and list all components, including solvents and their approximate concentrations.

Step 2: Containment

• Use appropriate, leak-proof containers for both solid and liquid waste. Ensure containers are kept tightly sealed when not in use.[6]

Step 3: Storage

• Store the sealed waste containers in a designated, secure area away from incompatible materials like strong acids, alkalis, and oxidizing agents.[6][8] This area should be cool and well-ventilated.

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor.

• Provide them with the Safety Data Sheet (SDS) for corilagin and a complete description of the waste.

• Follow their instructions for pickup and final disposal. The recommended method is often incineration in a chemical incinerator equipped with an afterburner and scrubber.[12]

Under no circumstances should corilagin or its solutions be poured down the drain. Its high aquatic toxicity poses a significant environmental risk.[6]

Caption: Step-by-step workflow for managing corilagin waste.

Emergency Protocol: Accidental Release or Spill

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental contamination.

1. Evacuate and Secure the Area:

• Evacuate personnel from the immediate spill area.

• Ensure the area is well-ventilated.[6]

2. Don Full PPE:

• Before attempting any cleanup, don the full personal protective equipment as described above.[6]

3. Contain the Spill:

• Prevent further leakage or spillage.[6] Keep the product away from drains and water courses.[6]

4. Cleanup Procedure:

• For solid spills: Carefully sweep or scoop the material, avoiding dust generation.[8]

• For liquid spills: Absorb the solution with a finely-powdered, liquid-binding material such as diatomite or universal binders.[6][8]

• Place all contaminated materials into a sealed container for hazardous waste disposal.

5. Decontaminate:

• Decontaminate surfaces and equipment by scrubbing with alcohol.[6][8]

• Dispose of all cleanup materials (wipes, absorbents) as hazardous waste according to the procedures outlined above.[6]

Caption: Emergency procedure for handling a corilagin spill.

References

• 1. Corilagin 23094-69-1 [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Corilagin, a promising medicinal herbal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Corilagin - Wikipedia [en.wikipedia.org]
• 6. corilagin|23094-69-1|MSDS [dcchemicals.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mcfenvironmental.com [mcfenvironmental.com]
• 12. foodb.ca [foodb.ca]

Safeguarding Your Research: A Comprehensive Guide to Handling Corilagin

For researchers, scientists, and professionals in drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of Corilagin, a promising gallotannin with notable anti-tumor, anti-inflammatory, and hepatoprotective properties.[1] Adherence to these procedural steps is critical for the safety of laboratory personnel and the integrity of experimental outcomes.

Essential Safety and Handling at a Glance

Proper handling of Corilagin begins with a clear understanding of its properties and the necessary precautions. The following tables summarize key quantitative data for quick reference.

Table 1: Chemical and Physical Properties of Corilagin

Property	Value
CAS Number	23094-69-1[2][3]
Molecular Formula	C₂₇H₂₂O₁₈[2]
Molecular Weight	634.45 g/mol [2]
Appearance	Crystalline solid[4]
Purity	≥98%[4]
UV/Vis (λmax)	220, 268 nm[4]

Table 2: Solubility of Corilagin

Solvent	Solubility
Ethanol	~25 mg/mL[4]
DMSO	~25 mg/mL[4]
Dimethylformamide (DMF)	~20 mg/mL[4]
PBS (pH 7.2)	~5 mg/mL[4]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Corilagin, a comprehensive suite of personal protective equipment is mandatory to prevent exposure.[2][3]

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields.[2]	To protect against splashes and dust.
Hand Protection	Protective, chemical-resistant gloves (e.g., neoprene or nitrile rubber).[5]	To prevent skin contact.[2][3]
Body Protection	Impervious clothing or a liquid-tight lab coat/overall.[2][5]	To protect skin from accidental spills.
Respiratory Protection	A suitable respirator should be used when handling the powder form to avoid inhalation of dust.[2][3]	To prevent respiratory tract irritation.[3]

Operational and Disposal Plans: A Step-by-Step Guide

Handling and Storage Procedures:

• Engineering Controls: Always handle Corilagin in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[2][3] Ensure that a safety shower and an eyewash station are readily accessible.[2][3]

• Safe Handling Practices:

  • Avoid direct contact with skin and eyes.[2][3]

  • Prevent the formation of dust and aerosols.[2][3]

  • Do not eat, drink, or smoke in the laboratory.[2][3]

  • Wash hands and any exposed skin thoroughly after handling.[2][3]

• Storage Conditions:

  • Keep the container tightly sealed.[2][3]

  • Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[2][3]

  • For long-term stability, store the powder at -20°C.[3][4]

  • If dissolved in a solvent, store at -80°C for up to 6 months.[3] Aqueous solutions are not recommended for storage beyond one day.[4]

Accidental Release Measures:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent further leakage or spillage. Keep the product away from drains and water sources.[2][3]

• Clean-up:

  • Wear full personal protective equipment.[2][3]

  • For spills of the solid, carefully sweep or vacuum the material, avoiding dust generation.

  • For solutions, absorb with an inert, finely-powdered liquid-binding material such as diatomite or universal binders.[2][3]

  • Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[2][3]

• Disposal: Dispose of all contaminated materials as hazardous waste according to local, state, and federal regulations.[2][3]

Disposal Plan:

Corilagin and any contaminated materials must be disposed of as hazardous waste. This should be done through an approved waste disposal plant and in accordance with all applicable environmental regulations to avoid release into the environment.[2][3]

Experimental Protocols

Below are detailed methodologies for key experiments frequently conducted with Corilagin.

Preparation of Corilagin Stock Solution

• Corilagin is supplied as a crystalline solid.[4]

• To prepare a stock solution, dissolve Corilagin in an organic solvent of choice such as DMSO, ethanol, or DMF.[4] It is recommended to purge the solvent with an inert gas.[4]

• For example, to create a 10 mM stock solution in DMSO, add the appropriate volume of DMSO to a pre-weighed amount of Corilagin (MW: 634.45 g/mol ).

• Ensure complete dissolution by vortexing.

• For biological experiments, further dilutions should be made in aqueous buffers or isotonic saline immediately before use.[4] The final concentration of the organic solvent should be kept to a minimum to avoid physiological effects on the cells.[4]

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Treatment: After 24 hours, treat the cells with various concentrations of Corilagin. Include a vehicle control (e.g., DMSO diluted in media).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[3]

• Absorbance Reading: Allow the plate to stand overnight in the incubator.[3] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[3]

Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium iodide (PI) to stain DNA and analyze the cell cycle distribution.

• Cell Treatment: Culture and treat cells with Corilagin as described for the cell viability assay.

• Harvesting: Harvest cells by trypsinization and collect them by centrifugation at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with ice-cold PBS and fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.[5] Incubate on ice for at least 30 minutes.[5]

• Staining: Centrifuge the fixed cells and wash twice with PBS.[5] Resuspend the cell pellet in 500 µL of a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.[5][6]

• Incubation: Incubate at room temperature for 30 minutes in the dark.[5]

• Analysis: Analyze the samples using a flow cytometer, detecting the PI fluorescence in the appropriate channel.[2]

Western Blot Analysis for NF-κB and TGF-β Pathway Proteins

This method is used to detect changes in the expression and phosphorylation of key proteins in signaling pathways.

• Protein Extraction: Treat cells with Corilagin, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[7]

• SDS-PAGE: Denature 20-40 µg of protein from each sample by boiling in Laemmli sample buffer and separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[8]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[9]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., p-Smad2/3, Smad2/3, p-p65, p65, IκBα) overnight at 4°C.[7][10]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[11]

Visualizing Corilagin's Mechanism of Action

To better understand the operational flow and the biological impact of Corilagin, the following diagrams have been generated.

Caption: General experimental workflow for in vitro studies with Corilagin.

Caption: Corilagin's inhibitory effect on the TGF-β signaling pathway.[2][3][12]

Caption: Corilagin's inhibition of the NF-κB signaling pathway.[4][13]

References

• 1. Corilagin, a promising medicinal herbal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biologi.ub.ac.id [biologi.ub.ac.id]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. Flow Cytometry and Cellular Imaging Facility — North Campus Standard Operating Procedures | MD Anderson Cancer Center [mdanderson.org]
• 7. Measuring TGF-β Ligand Dynamics in Culture Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. ucallmlab.com [ucallmlab.com]
• 10. researchgate.net [researchgate.net]
• 11. Western Blot Protocol | Proteintech Group [ptglab.com]
• 12. broadpharm.com [broadpharm.com]
• 13. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]